N-Nitroso Lidocaine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Formation Mechanism of N-Nitroso Lidocaine in Drug Products

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitrosamine impurities in pharmaceutical products has become a critical concern for regulatory bodies and manufacturers worldwide. These compounds, classified as probable human carcinogens, can form at trace levels during the synthesis of the active pharmaceutical ingredient (API) or during the manufacturing and storage of the final drug product.[1][2] This guide provides a detailed examination of the formation mechanism, risk factors, and analytical strategies related to N-Nitroso Lidocaine (B1675312), a nitrosamine (B1359907) drug substance-related impurity (NDSRI) associated with Lidocaine drug products.

Core Mechanism of N-Nitrosamine Formation

The fundamental chemistry underlying the formation of N-nitrosamines involves the reaction of a nitrosating agent with a secondary or tertiary amine under specific conditions.[2]

• Amine Source: For NDSRIs, the amine precursor is typically the drug substance itself or its degradation products. Lidocaine, a tertiary amine, can degrade to form secondary amines, which are potent precursors for nitrosation.[1][3]

• Nitrosating Agent: The most common nitrosating agent is nitrous acid (HNO₂), which is formed in situ from nitrite (B80452) salts (NO₂⁻) under acidic conditions.[2] Trace amounts of nitrites are often found as impurities in common pharmaceutical excipients.[1]

• Favorable Conditions: The reaction is significantly influenced by factors such as pH, temperature, and the presence of catalysts. Acidic conditions facilitate the formation of nitrous acid, while elevated temperatures, often encountered during manufacturing (e.g., sterilization) and storage, can accelerate both the degradation of the API into amine precursors and the subsequent nitrosation reaction.[1][3]

Specific Formation Pathways of N-Nitroso Lidocaine

The formation of N-Nitroso Lidocaine impurities primarily proceeds through the thermal degradation of the Lidocaine molecule into nitrosatable secondary amine precursors. Two key N-nitrosamines have been identified in Lidocaine drug products: N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine .[1][3]

• Formation of Diethylamine and subsequent NDEA: Lidocaine can degrade at elevated temperatures to yield diethylamine, a secondary amine. This amine can then react with a nitrosating agent to form NDEA.[1]

• Formation of Desethyl Lidocaine and subsequent N-nitroso-desethyl lidocaine: Another degradation pathway involves the N-de-ethylation of Lidocaine to form desethyl lidocaine. This secondary amine degradant can also be nitrosated, forming N-nitroso-desethyl lidocaine.[1][4]

The following diagram illustrates these degradation and nitrosation pathways.

Diagram 1: Formation Pathways of N-Nitroso Lidocaine Impurities.

Quantitative Data and Regulatory Limits

Regulatory agencies have established acceptable intake (AI) limits for nitrosamine impurities to ensure patient safety. The control of these impurities at or below these limits is mandatory.

Nitrosamine Impurity	Common Abbreviation	Acceptable Intake (AI) Limit (ng/day)
N-nitrosodiethylamine	NDEA	26.5
N-nitroso-desethyl lidocaine	-	100

Table 1: Regulatory Acceptable Intake (AI) Limits for Lidocaine-Related Nitrosamines.[1]

Experimental studies have confirmed the formation of these impurities under conditions mimicking pharmaceutical manufacturing.

Formulation Type	Manufacturing Conditions	Nitrite Source	Precursor Detected	Nitrosamine Detected
Ointment	70°C for 3 hours	Spiked Excipients	Diethylamine, Desethyl Lidocaine (ppm level)	NDEA, N-nitroso-desethyl lidocaine
Injection	125°C for 15 minutes	Spiked Excipients	Diethylamine, Desethyl Lidocaine (ppm level)	NDEA, N-nitroso-desethyl lidocaine

Table 2: Summary of Experimental Findings on N-Nitroso Lidocaine Formation.[1][3]

In one study, Lidocaine semi-solid and liquid formulations were tested with limits of 26.5-53.0 ppb for NDEA and 100-200 ppb for N-nitroso-desethyl lidocaine.[1][3] The formation was found to be dependent on time, temperature, and nitrite concentration, with different outcomes observed for the base and salt forms of the API.[1][3]

Experimental Protocols for Detection and Quantification

The detection of nitrosamines at trace levels requires highly sensitive and specific analytical methods. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most commonly employed techniques.[5]

LLE is a robust method for extracting nitrosamines from various drug product matrices.[5][6]

• Sample Weighing: Accurately weigh a sample of the drug product (e.g., 200 to 1,000 mg of ground tablets, ointment, or liquid formulation) into a 15 mL centrifuge tube.[5][6]

• Dispersion: For water-soluble samples, disperse the sample in 8.0 mL of a 1 M sodium hydroxide (B78521) (NaOH) solution. For samples soluble in organic solvents, disperse directly into 5.0 mL of dichloromethane (B109758) (DCM).[5][6]

• Homogenization: Vortex the mixture briefly and then shake for a minimum of 5 minutes to ensure complete dissolution or a homogenous suspension.[7]

• Extraction: Add 2.0 mL of DCM to the aqueous suspension, vortex, and shake again for at least 5 minutes to facilitate the transfer of nitrosamines into the organic layer.[7]

• Phase Separation: Centrifuge the mixture (e.g., at 10,000 g for 5 minutes) to achieve clear separation of the aqueous and organic layers.[5][7]

• Collection & Analysis: Carefully collect the lower organic (DCM) layer. The extract may be filtered through a 0.2 µm syringe filter before being transferred to a GC or LC vial for analysis.[6]

This protocol is representative for the analysis of volatile nitrosamines like NDEA.

• Instrumentation: Gas chromatograph coupled with a triple quadrupole mass spectrometer (GC-MS/MS).

• Column: A suitable capillary column for separating nitrosamines (e.g., Rxi-5ms, 30 m x 0.25 mm, 0.25 µm).

• Injection:

  • Mode: Liquid injection.[8]

  • Volume: 1-2 µL.

  • Inlet Temperature: 250 °C.[5]

• Carrier Gas: Helium.[5]

• Oven Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase at 20 °C/min to 240 °C, hold for 3.5 minutes.[5]

• Mass Spectrometer Conditions:

  • Ion Source: Electron Ionization (EI) at 230 °C.[5]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced sensitivity and specificity.[5]

  • MRM Transitions: Specific precursor-to-product ion transitions must be monitored for each target nitrosamine and its corresponding deuterated internal standard (e.g., NDEA and NDEA-d10).

• Quantification: Generate a calibration curve using certified reference standards. The concentration of NDEA in the sample is determined by comparing its peak area ratio to the internal standard against the calibration curve.[8]

The following diagram illustrates a typical analytical workflow.

Diagram 2: General Experimental Workflow for Nitrosamine Analysis.

Risk Assessment and Mitigation Strategies

Regulatory bodies require manufacturers to perform a comprehensive risk assessment to identify and control potential sources of nitrosamine impurities.[2][9]

• Risk Identification: Review the API and drug product manufacturing processes to identify potential risk factors. This includes assessing the presence of secondary/tertiary amines (or their precursors) and potential nitrosating agents in raw materials, solvents, and excipients.[10][11]

• Confirmatory Testing: If a risk is identified, conduct confirmatory testing on multiple representative batches of the API and/or drug product using a validated, sensitive analytical method.[10][11]

• Risk Mitigation: If testing confirms the presence of nitrosamines, implement changes to the manufacturing process or formulation to reduce the impurity to an acceptable level. This may involve sourcing low-nitrite excipients, adjusting process parameters (e.g., temperature), or introducing nitrite scavengers like ascorbic acid into the formulation.[10][12]

The following diagram outlines the logic for this risk management approach.

Diagram 3: Logical Flow for Nitrosamine Risk Management.

By understanding the fundamental formation mechanisms and implementing robust analytical and risk-management strategies, pharmaceutical manufacturers can effectively control the presence of N-Nitroso Lidocaine and other nitrosamine impurities, ensuring the quality and safety of their drug products.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. fda.gov [fda.gov]
• 3. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods: Validation of GC-FID Method for Determination of Related Substance in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. edqm.eu [edqm.eu]
• 8. restek.com [restek.com]
• 9. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 10. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 11. insider.thefdagroup.com [insider.thefdagroup.com]
• 12. ijpsjournal.com [ijpsjournal.com]

An In-depth Technical Guide to the Synthesis and Characterization of N-Nitroso Lidocaine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Lidocaine (B1675312) (2-(diethylamino)-N-(2,6-dimethylphenyl)-N-nitrosoacetamide) is a nitrosamine (B1359907) impurity of significant interest in the pharmaceutical industry. As a potential mutagenic and carcinogenic compound, its presence in drug substances and products is strictly monitored by regulatory agencies. This technical guide provides a comprehensive overview of the synthesis and characterization of N-Nitroso Lidocaine, offering detailed methodologies for its preparation and analytical confirmation. The information presented herein is intended to support researchers, scientists, and drug development professionals in understanding and controlling this critical impurity.

Introduction

Lidocaine, a widely used local anesthetic, is a tertiary amine and, as such, is susceptible to nitrosation, leading to the formation of N-Nitroso Lidocaine.[1] This transformation can occur under specific conditions, such as the presence of nitrosating agents (e.g., nitrites) in an acidic environment, which may be encountered during drug formulation or storage.[1][2] Given the stringent regulatory limits on nitrosamine impurities in pharmaceuticals, robust methods for the synthesis of N-Nitroso Lidocaine as a reference standard and its subsequent characterization are paramount for accurate quantification and risk assessment.[3]

Chemical Properties

A summary of the key chemical properties of N-Nitroso Lidocaine is presented in Table 1.

Table 1: Chemical Properties of N-Nitroso Lidocaine

Property	Value	Reference
IUPAC Name	2-(diethylamino)-N-(2,6-dimethylphenyl)-N-nitrosoacetamide	[4]
Molecular Formula	C14H21N3O2	[4]
Molecular Weight	263.34 g/mol	[4]
Canonical SMILES	CCN(CC(=O)N(C1=C(C)C=CC=C1C)N=O)CC	[4]

Synthesis of N-Nitroso Lidocaine

The synthesis of N-Nitroso Lidocaine involves the reaction of Lidocaine with a nitrosating agent. A general laboratory-scale procedure is outlined below.

Materials and Reagents

• Lidocaine

• Sodium Nitrite (B80452) (NaNO2)

• Hydrochloric Acid (HCl)

• Dichloromethane (CH2Cl2)

• Deionized Water

• Anhydrous Sodium Sulfate (Na2SO4)

Experimental Protocol

• Dissolution of Lidocaine: Dissolve a known amount of Lidocaine in a suitable organic solvent, such as dichloromethane, in a round-bottom flask.

• Acidification: Cool the solution in an ice bath and slowly add a stoichiometric excess of dilute hydrochloric acid with constant stirring. This step protonates the tertiary amine of Lidocaine, making it more susceptible to nitrosation.

• Addition of Nitrosating Agent: While maintaining the low temperature, add a freshly prepared aqueous solution of sodium nitrite dropwise to the reaction mixture. The reaction is typically stirred for several hours at low temperature.

• Work-up: After the reaction is complete (monitored by TLC or LC-MS), neutralize the mixture carefully with a suitable base (e.g., sodium bicarbonate solution). Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N-Nitroso Lidocaine. The crude product can be further purified by column chromatography on silica (B1680970) gel.

Note: N-nitrosamines are potent carcinogens and should be handled with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment.

Characterization of N-Nitroso Lidocaine

The synthesized N-Nitroso Lidocaine must be thoroughly characterized to confirm its identity and purity. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific, publicly available high-resolution NMR spectra for N-Nitroso Lidocaine are limited, the expected chemical shifts can be predicted based on the structure and data from similar N-nitroso compounds.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for N-Nitroso Lidocaine

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Aromatic CH	7.0 - 7.5	125 - 135
Aromatic C-CH₃	-	135 - 140
Aromatic CH₃	2.1 - 2.3	15 - 20
N-CH₂-C=O	3.0 - 3.5	50 - 60
N-CH₂-CH₃	2.5 - 3.0 (q)	40 - 50
N-CH₂-CH₃	1.0 - 1.3 (t)	10 - 15
C=O	-	165 - 175

Note: Predicted shifts are based on general ranges for similar functional groups and may vary depending on the solvent and instrument parameters. Experimental determination is required for accurate assignment.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight and identifying characteristic fragmentation patterns of N-Nitroso Lidocaine.

Table 3: Expected Mass Spectrometry Data for N-Nitroso Lidocaine

Parameter	Value	Reference
Molecular Ion [M]⁺	m/z 263.16	[4]
Major Fragment Ion	m/z 233 ([M-NO]⁺)	[5][6]
Other Potential Fragments	m/z 86 (C₅H₁₂N⁺), m/z 58 (C₃H₈N⁺)	[7]

The characteristic loss of the nitroso group (•NO, 30 Da) is a key diagnostic fragmentation pathway for N-nitrosamines.[5][6]

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) coupled with mass spectrometry are the preferred methods for the separation and quantification of N-Nitroso Lidocaine.

• Column: C18 reverse-phase column

• Mobile Phase: A gradient of water and acetonitrile (B52724) with a small amount of formic acid is typically used.

• Detection: Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity. The transition of the parent ion (m/z 264 [M+H]⁺) to a specific product ion (e.g., m/z 234) would be monitored.[8]

• Column: A polar capillary column (e.g., WAX) is often suitable.

• Injection: Liquid injection.

• Detection: Mass spectrometry in Selected Ion Monitoring (SIM) mode, monitoring the molecular ion and key fragments.[8][9]

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of N-Nitroso Lidocaine.

Analytical Characterization Workflow

Caption: Analytical workflow for the characterization of N-Nitroso Lidocaine.

Conclusion

This technical guide provides a foundational understanding of the synthesis and characterization of N-Nitroso Lidocaine. The outlined methodologies for synthesis and analysis are crucial for the generation of a well-characterized reference standard, which is essential for the accurate detection and quantification of this impurity in pharmaceutical products. Adherence to these principles will aid in ensuring the safety and quality of Lidocaine-containing medicines. Further research to establish a comprehensive public database of spectroscopic data for N-Nitroso Lidocaine and other nitrosamine impurities is highly encouraged.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. iajps.com [iajps.com]
• 4. veeprho.com [veeprho.com]
• 5. osti.gov [osti.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

An In-depth Technical Guide to the Chemical and Physical Properties of N-Nitroso Lidocaine Impurities

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of N-Nitroso Lidocaine (B1675312) and its related impurities. N-nitrosamine compounds are a class of potential genotoxic impurities that have become a focus for the pharmaceutical industry and regulatory bodies. Understanding the properties and formation of these impurities is critical for the development of safe and effective drug products.

N-Nitroso Lidocaine can refer to several distinct structures, primarily N-nitroso-desethyl lidocaine, which is a drug substance-related impurity (NDSRI). This guide details the available data for these compounds, provides methodologies for their analysis, and illustrates key formation and analytical pathways.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of N-nitroso-desethyl lidocaine and another related impurity, N-Nitroso Lidocaine EP Impurity E.

Table 1: Chemical and Physical Properties of N-nitroso-desethyl lidocaine

Property	Value	Source
IUPAC Name	N-(2,6-dimethylphenyl)-2-(ethyl(nitroso)amino)acetamide	[1][2][3]
Synonyms	N-Nitroso Lidocaine EP Impurity D, N-Nitroso N-desethyl Lidocaine	[2][3][4]
CAS Number	3033377-17-9	[1]
Molecular Formula	C₁₂H₁₇N₃O₂	[1][2][4]
Molecular Weight	235.29 g/mol	[1]
Accurate Mass	235.13	[1]
Appearance	No data available	[4]
Solubility	No data available	[4]
Melting Point	No data available	[4]
Storage	At room temperature and away from light	[4]

Table 2: Chemical and Physical Properties of N-Nitroso Lidocaine EP Impurity E

Property	Value	Source
IUPAC Name	2,2'-(Nitrosoazanediyl)bis(N-(2,6-dimethylphenyl)acetamide)	[5][6][7]
CAS Number	857170-72-0 (Related free base: 142713-08-4)	[5]
Molecular Formula	C₂₀H₂₄N₄O₃	[6][7]
Molecular Weight	368.4 g/mol	[6][7]
Appearance	White Solid	[7]
Solubility	Soluble in DMSO, Methanol	[6][7]
Purity (by HPLC)	> 95%	[7]
Storage	2-8°C	[6]

Experimental Protocols

Detailed methodologies are crucial for the accurate detection and quantification of N-nitroso impurities in pharmaceutical products.

Synthesis of N-Nitrosamines

The formation of N-nitrosamines generally occurs from the reaction of secondary or tertiary amines with a nitrosating agent under favorable conditions such as acidic pH and elevated temperatures.[8] In the context of lidocaine, the active ingredient can degrade at elevated temperatures to form secondary amine precursors, which can then react with trace amounts of nitrite (B80452) found in excipients to form nitrosamines.[8][9]

A general, non-conventional laboratory synthesis involves an acid-free batch electrochemical procedure. This method utilizes potassium or sodium nitrite in dichloromethane (B109758) and can be used for the late-stage functionalization of drug molecules to produce the corresponding N-nitroso compounds for analytical standard preparation.[10]

Analytical Methods for Impurity Detection

Sensitive analytical methods are required to detect and quantify N-nitroso impurities at the parts-per-billion (ppb) level. The following methods have been used for the determination of nitrosamines in lidocaine drug products.[8][9][11]

Method 1: Determination of N-nitrosodiethylamine (NDEA) in Lidocaine Ointment by GC-MS [8][11]

• Instrumentation: Gas Chromatography with Mass Spectrometric detection (GC-MS).

• Sample Preparation: Specifics not detailed in the provided results, but would typically involve extraction of the analyte from the ointment matrix.

• Analytical Performance:

  • Range: 5.3 – 265 ppb

  • Limit of Detection (LOD): 5.3 ppb (S/N=3)

  • Limit of Quantification (LOQ): 17.7 ppb (S/N=10)

  • Linearity (R): 1.000

  • Accuracy: 117.9 – 137.4%

Method 2: Determination of N-nitroso-desethyl lidocaine in Lidocaine Injection by HPLC-MS [8][11]

• Instrumentation: High-Performance Liquid Chromatography with Mass Spectrometric detection (HPLC-MS).

• Sample Preparation: Specifics not detailed, but would involve dilution of the injection formulation.

• Analytical Performance:

  • Limit of Detection (LOD): 16.7 ppb (S/N=3)

  • Limit of Quantification (LOQ): 55.6 ppb (S/N=10)

  • Accuracy: 82.2%

These methods are essential for predicting and controlling nitrosamine (B1359907) formation in lidocaine pharmaceutical formulations.[8][9] Characterization data for reference standards often includes HPLC, MASS/LC-MS, 1H NMR, and FT-IR to confirm the structure and purity.[2]

Visualizations: Pathways and Workflows

Formation of N-Nitroso Impurities from Lidocaine

N-nitrosamine drug substance-related impurities (NDSRIs) in lidocaine products are typically formed from the degradation of the lidocaine molecule into secondary amine precursors, followed by a reaction with a nitrosating agent.

Caption: Formation pathway of N-Nitroso impurities from Lidocaine.

General Analytical Workflow for N-Nitroso Lidocaine

The quality control of N-nitroso impurities in a finished drug product requires a systematic analytical workflow to ensure accurate quantification at trace levels.

Caption: General analytical workflow for N-Nitroso Lidocaine impurity testing.

Biological Activity and Signaling

The parent drug, lidocaine, primarily functions by blocking voltage-gated sodium channels in the neuronal cell membrane, which prevents the initiation and propagation of nerve impulses.[12][13][14] This mechanism is responsible for its local anesthetic effects.[13] Systemically, lidocaine and its metabolites may also interact with other targets, including NMDA receptors and glycine (B1666218) transporters, contributing to its analgesic effects.[14][15]

The primary concern with N-nitroso compounds, including N-Nitroso Lidocaine, is not their therapeutic activity but their potential carcinogenicity.[8][9][10] N-nitrosamines as a class are known to be potent mutagens and carcinogens.[10] The acceptable intake (AI) limit for N-nitroso-desethyl lidocaine has been set at 100 ng/day, based on a structure-activity relationship (SAR) approach.[8] This underscores the critical importance of controlling these impurities in final drug products.

References

• 1. N-nitroso-desethyl lidocaine | LGC Standards [lgcstandards.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Lidocaine EP Impurity D | SynZeal [synzeal.com]
• 4. chemwhat.com [chemwhat.com]
• 5. N-Nitroso Lidocaine EP Impurity E | SynZeal [synzeal.com]
• 6. allmpus.com [allmpus.com]
• 7. synchemia.com [synchemia.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 11. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. N-Nitroso Lidocaine EP Impurity E | CAS No- NA [chemicea.com]
• 13. What is the mechanism of Lidocaine? [synapse.patsnap.com]
• 14. A review of the mechanism of the central analgesic effect of lidocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Molecular mechanisms of action of systemic lidocaine in acute and chronic pain: a narrative review [ouci.dntb.gov.ua]

Thermal Degradation of N-Nitroso Lidocaine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current understanding of the thermal degradation of N-Nitroso Lidocaine (B1675312). Due to a lack of direct studies on the thermal decomposition of N-Nitroso Lidocaine, this document synthesizes information from related studies on the formation of N-nitrosamines from Lidocaine under thermal stress and the general chemistry of N-nitroso compound degradation. This guide covers potential degradation products, analytical methodologies for their detection, and a proposed logical workflow for investigating thermal stability. The information is intended to assist researchers and professionals in the pharmaceutical industry in understanding and mitigating risks associated with nitrosamine (B1359907) impurities.

Introduction

N-nitrosamines are a class of chemical compounds that have garnered significant attention in the pharmaceutical industry due to their potential carcinogenic properties.[1] N-Nitroso Lidocaine, a derivative of the widely used local anesthetic Lidocaine, falls into this category of concern. The thermal stability of drug substances and their impurities is a critical aspect of pharmaceutical development and manufacturing. Elevated temperatures during synthesis, formulation, and storage can lead to the degradation of molecules, potentially forming toxic byproducts. This guide focuses on the thermal degradation of N-Nitroso Lidocaine, exploring its potential decomposition products and the analytical methods used for their characterization.

Formation of N-Nitroso Lidocaine from Lidocaine at Elevated Temperatures

Studies have shown that N-nitrosamines, including N-nitroso-desethyl lidocaine and N-nitrosodiethylamine (NDEA), can form from Lidocaine at elevated temperatures, particularly in the presence of nitrite (B80452) impurities.[1][2] This formation serves as an indicator of the thermal lability of the N-nitroso group and provides insights into the conditions that may favor the degradation of N-Nitroso Lidocaine itself.

Quantitative Data on N-Nitrosamine Formation from Lidocaine

The following table summarizes the conditions under which N-nitrosamines have been observed to form from Lidocaine, which can be considered analogous to conditions that might promote the degradation of N-Nitroso Lidocaine.

Starting Material	N-Nitrosamine Formed	Temperature (°C)	Duration	Analytical Method	Reference
Lidocaine	N-nitrosodiethylamine (NDEA)	70	3 hours	GC-MS	[1][2]
Lidocaine	N-nitroso-desethyl lidocaine	70	3 hours	HPLC-MS	[1][2]
Lidocaine	N-nitrosodiethylamine (NDEA)	125	15 minutes	GC-MS	[1][2]
Lidocaine	N-nitroso-desethyl lidocaine	125	15 minutes	HPLC-MS	[1][2]

Potential Thermal Degradation Products of N-Nitroso Lidocaine

Potential Degradation Products:

• Denitrosation: The primary degradation pathway is likely the cleavage of the nitroso group (N=O) to yield the corresponding secondary amine, desethyl-lidocaine, and nitric oxide (NO) or other nitrogen oxides.

• Side-Chain Oxidation: At elevated temperatures, oxidation of the ethyl group on the nitrosamine nitrogen could occur, leading to various oxidized derivatives.

• Amide Bond Cleavage: The amide bond in the Lidocaine backbone could also be susceptible to cleavage under harsh thermal conditions, leading to the formation of 2,6-dimethylaniline (B139824) and other related fragments.

Experimental Protocols for the Analysis of N-Nitroso Lidocaine and its Degradation Products

The analysis of N-nitrosamines requires highly sensitive and specific analytical methods due to their potential toxicity at trace levels. The following are detailed methodologies cited for the detection of N-nitroso-desethyl lidocaine and NDEA formed from Lidocaine, which are directly applicable to the analysis of N-Nitroso Lidocaine and its potential degradation products.

Gas Chromatography-Mass Spectrometry (GC-MS) for N-Nitrosodiethylamine (NDEA)

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Sample Preparation: Extraction of the analyte from the sample matrix using a suitable organic solvent.

• Chromatographic Conditions:

  • Column: A capillary column suitable for the separation of volatile nitrosamines.

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: Typically set at a temperature that ensures efficient volatilization without thermal degradation of the analyte.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes based on their boiling points.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity for the target analytes.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for N-Nitroso-desethyl lidocaine

• Instrumentation: A high-performance liquid chromatograph coupled with a mass spectrometer.

• Sample Preparation: Dissolving the sample in a suitable solvent and filtering to remove particulates.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of an aqueous buffer and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Flow Rate: A constant flow rate is maintained throughout the analysis.

  • Column Temperature: The column is typically maintained at a constant temperature to ensure reproducible retention times.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions.

Visualization of Logical Workflows

Experimental Workflow for Investigating Thermal Degradation

The following diagram illustrates a logical workflow for conducting a thermal degradation study of N-Nitroso Lidocaine.

Caption: Workflow for N-Nitroso Lidocaine Thermal Degradation Study.

Proposed Thermal Degradation Pathway

This diagram illustrates a simplified, hypothetical pathway for the thermal degradation of N-Nitroso Lidocaine based on general chemical principles.

Caption: Proposed Thermal Degradation Pathway of N-Nitroso Lidocaine.

Conclusion

The thermal degradation of N-Nitroso Lidocaine is a critical area of study for ensuring the safety and stability of pharmaceutical products containing Lidocaine. While direct research on this specific topic is limited, evidence from studies on the formation of nitrosamines from Lidocaine at elevated temperatures suggests that N-Nitroso Lidocaine is susceptible to thermal decomposition. The primary degradation pathway is likely to be denitrosation, yielding the corresponding secondary amine. The analytical methodologies of GC-MS and HPLC-MS are well-suited for the identification and quantification of these potential degradation products. Further forced degradation studies are necessary to fully characterize the thermal degradation profile of N-Nitroso Lidocaine and to establish effective control strategies. This guide provides a foundational framework for researchers and professionals to approach this important aspect of drug development and safety assessment.

References

• 1. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. A Study of the Thermal Decomposition of N-nitrosoamides and Its Relation to ... - Constance Shirley Savat - Google ブックス [books.google.co.jp]

N-Nitroso Lidocaine: A Technical Guide on Potential Genotoxicity and Carcinogenicity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-Nitroso Lidocaine (B1675312), a potential impurity in lidocaine-containing pharmaceutical products, belongs to the N-nitrosamine class of compounds, which are recognized as a "cohort of concern" due to their potential for high carcinogenic potency. While specific quantitative experimental data on the genotoxicity and carcinogenicity of N-Nitroso Lidocaine are not extensively available in the public domain, its structural similarity to other N-nitrosamines warrants a thorough risk assessment based on established principles for this class of compounds. This technical guide provides an in-depth overview of the potential genotoxic and carcinogenic risks associated with N-Nitroso Lidocaine, detailing the recommended experimental protocols for its evaluation and the general mechanisms of action for N-nitrosamines.

Introduction

The recent detection of N-nitrosamine impurities in various drug products has heightened regulatory scrutiny and raised significant safety concerns within the pharmaceutical industry. N-nitrosamines are a class of compounds characterized by a nitroso group bonded to an amine nitrogen. Many compounds in this class are potent mutagens and carcinogens in animal models.[1][2] N-Nitroso Lidocaine is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form from the reaction of nitrosating agents with the lidocaine molecule.[3][4] This document serves as a technical resource for understanding the potential genotoxicity and carcinogenicity of N-Nitroso Lidocaine.

One of the primary N-nitrosamine impurities associated with lidocaine is N-nitroso-desethyl lidocaine.[3][4][5] Based on a structure-activity relationship (SAR) analysis, the Carcinogenic Potency Categorization Approach (CPCA) has classified N-nitroso-desethyl lidocaine as a Category 2 carcinogen, with a corresponding acceptable intake (AI) limit of 100 ng/day.[5] This classification underscores the potential risk and the need for strict control of this impurity in pharmaceutical products.

Potential Genotoxicity of N-Nitroso Lidocaine

The primary mechanism of genotoxicity for most N-nitrosamines involves metabolic activation by cytochrome P450 (CYP) enzymes. This activation leads to the formation of unstable α-hydroxy nitrosamines, which then spontaneously decompose to form highly reactive electrophilic diazonium ions. These ions can then form covalent adducts with DNA, leading to mutations if not repaired.[6][7][8]

In Vitro Genotoxicity Testing

Standard genotoxicity assays are crucial for evaluating the mutagenic potential of N-nitrosamine impurities. However, for this class of compounds, enhanced testing protocols are recommended to avoid false-negative results.[9]

The Ames test is a widely used in vitro assay for detecting gene mutations. For N-nitrosamines, an Enhanced Ames Test (EAT) protocol is recommended by regulatory agencies.[10]

Table 1: Recommended Enhanced Ames Test (EAT) Protocol for N-Nitrosamines

Parameter	Recommendation	Rationale
Assay Type	Pre-incubation method	Increases the interaction time between the test substance, metabolic activation system, and bacteria, enhancing sensitivity.[10][11]
Pre-incubation Time	30 minutes	Optimized duration for the metabolic activation of N-nitrosamines.[10][11]
Metabolic Activation	30% hamster liver S9 and 30% rat liver S9 (tested in parallel)	Hamster liver S9 has been shown to be more effective at activating many N-nitrosamines. Using both provides a more comprehensive assessment.[10][12][13]
Bacterial Strains	S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101)	A standard panel to detect various types of mutations. TA1535 and WP2 uvrA (pKM101) are particularly sensitive to some nitrosamines.[10][12]
Solvent	Water or methanol (B129727) preferred over DMSO	DMSO can inhibit the metabolic activation of some N-nitrosamines.

Assays in mammalian cells are important to assess chromosomal damage.

• In Vitro Micronucleus Assay: This assay detects both clastogenic (chromosome breaking) and aneugenic (chromosome loss) events.[14] For N-nitrosamines, a protocol with an enhanced metabolic activation system, similar to the EAT, is recommended.[7][15]

• Comet Assay: This assay measures DNA strand breaks in individual cells.

In Vivo Genotoxicity Testing

In vivo assays are essential to understand the genotoxic potential in a whole-animal system, which includes absorption, distribution, metabolism, and excretion (ADME) processes.[16]

This is the most widely used in vivo genotoxicity test.[17] It assesses chromosomal damage in the bone marrow erythrocytes of rodents exposed to the test substance.[11] An increase in the frequency of micronucleated polychromatic erythrocytes (PCEs) in treated animals indicates genotoxicity.

Table 2: Example Data Presentation for an In Vivo Micronucleus Assay

Treatment Group	Dose (mg/kg/day)	Number of Animals	% PCE of Total Erythrocytes (Mean ± SD)	Frequency of Micronucleated PCEs per 2000 PCEs (Mean ± SD)
Vehicle Control	0	5	45.2 ± 3.1	1.8 ± 0.7
N-Nitroso Lidocaine	Low Dose	5	44.8 ± 2.9	2.1 ± 0.9
N-Nitroso Lidocaine	Mid Dose	5	43.1 ± 3.5	4.5 ± 1.2
N-Nitroso Lidocaine	High Dose	5	38.7 ± 4.2	8.9 ± 2.3
Positive Control	Known Genotoxin	5	35.4 ± 3.8	15.6 ± 3.1
Statistically significant difference from vehicle control (p < 0.05). Data is illustrative.

Potential Carcinogenicity of N-Nitroso Lidocaine

N-nitrosamines are considered a "cohort of concern" due to the high carcinogenic potency of many members of this class in rodent bioassays.[18] The carcinogenicity of N-nitrosamines is closely linked to their genotoxic potential.

Long-Term Rodent Carcinogenicity Bioassay

The "gold standard" for assessing carcinogenic potential is the long-term (typically 2-year) rodent bioassay. These studies are designed to evaluate the incidence of neoplasms following prolonged, repeated exposure to a substance.

Table 3: Key Components of a Standard Rodent Carcinogenicity Bioassay Protocol

Parameter	Description
Test System	Typically conducted in two rodent species (e.g., rats and mice), using both sexes.
Group Size	A minimum of 50 animals per sex per group to ensure statistical power.
Dose Levels	At least three dose levels plus a concurrent control group. The highest dose is often the Maximum Tolerated Dose (MTD).
Route of Administration	Should mimic the expected route of human exposure (e.g., oral gavage, in drinking water, or in the diet).
Study Duration	The majority of the animal's lifespan (e.g., 24 months for rats, 18 months for mice).
Endpoints	Comprehensive evaluation of clinical signs, body weight, food consumption, and a full histopathological examination of all organs and tissues for neoplastic and non-neoplastic lesions.

While specific carcinogenicity data for N-Nitroso Lidocaine is not publicly available, studies on the lidocaine metabolite 2,6-xylidine have shown it to be carcinogenic in rats at high doses, inducing nasal tumors.[19] However, the FDA's Anesthetic & Life Support Advisory Committee concluded that this risk is not readily extrapolated to humans at therapeutic doses of lidocaine.[19] It is important to note that the carcinogenic risk of an N-nitrosamine impurity is assessed independently of the active pharmaceutical ingredient or its other metabolites.

Signaling Pathways and Experimental Workflows

General Metabolic Activation Pathway of N-Nitrosamines

The genotoxicity of N-nitrosamines is initiated by their metabolic activation. The following diagram illustrates this general pathway.

General metabolic activation and genotoxicity pathway for N-nitrosamines.

Experimental Workflow for Genotoxicity Assessment

A tiered approach is typically used to evaluate the genotoxic potential of a substance. The following diagram outlines a logical workflow for assessing an N-nitrosamine impurity like N-Nitroso Lidocaine.

Tiered experimental workflow for assessing the genotoxicity of N-Nitroso Lidocaine.

Conclusion and Risk Management

The classification of N-nitroso-desethyl lidocaine as a Category 2 potential carcinogen necessitates a robust risk management strategy. While comprehensive experimental data on this specific compound is limited in the public literature, the well-established genotoxic and carcinogenic properties of the N-nitrosamine class provide a strong basis for regulatory action and control.

For drug development professionals, this means:

• Analytical Testing: Highly sensitive analytical methods are required to detect and quantify N-Nitroso Lidocaine impurities in active pharmaceutical ingredients and finished drug products.[4]

• Risk Assessment: A thorough risk assessment should be conducted to identify and mitigate the sources of N-nitrosamine formation during the manufacturing process and throughout the product's shelf life.[20]

• Control Strategy: A control strategy should be implemented to ensure that the levels of N-Nitroso Lidocaine do not exceed the acceptable intake limit of 100 ng/day.

Further research, including the generation and publication of robust genotoxicity and carcinogenicity data for N-Nitroso Lidocaine, would be invaluable for refining risk assessments and ensuring patient safety.

References

• 1. N-Nitroso Lidocaine EP Impurity E | CAS No- NA [chemicea.com]
• 2. Estimated Cancer Risks Associated with Nitrosamine Contamination in Commonly Used Medications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. DNA adducts by N-nitroso compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Genotoxic effects of N-nitrosoketamine and ketamine as assessed by in vitro micronucleus test in Chinese hamster lung fibroblast cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Determination of potential thresholds for N-ethyl-N-nitrosourea and ethyl methanesulfonate based on a multi-endpoint genotoxicity assessment platform in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 13. AMES Test Study Designs for Nitrosamine Mutagenicity Testing -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 14. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 15. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Genotoxicity of Anesthetics Evaluated In Vivo (Animals) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The in vivo genotoxic properties of the nitrosopeptide N-(N-acetyl-L-prolyl)-N-nitrosoglycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. LIDOCAINE RODENT CARCINOGENICITY STUDIES [insights.citeline.com]
• 20. ema.europa.eu [ema.europa.eu]

The Unseen Threat: A Technical Guide to the Discovery and Control of N-Nitroso Lidocaine Impurities in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The pharmaceutical industry is currently navigating a significant quality and safety challenge: the emergence of nitrosamine (B1359907) impurities in common drug products. These compounds, classified as probable human carcinogens, can form at trace levels during the synthesis of active pharmaceutical ingredients (APIs) or during the manufacturing and storage of the final drug product.[1][2] N-Nitroso Lidocaine (B1675312), a nitrosamine drug substance-related impurity (NDSRI), has become a subject of scrutiny, necessitating a thorough understanding of its formation, detection, and control. This guide provides an in-depth technical overview for professionals dedicated to ensuring the safety and quality of pharmaceutical products.

The Genesis of N-Nitroso Lidocaine: Formation Pathways

The formation of N-nitrosamines is a well-understood chemical reaction requiring the presence of a nitrosatable amine (secondary or tertiary) and a nitrosating agent, typically under acidic conditions.[3][4] In the case of Lidocaine, a tertiary amine, the potential for nitrosamine formation is a significant concern.

Key Precursors and Conditions:

• Nitrosatable Amines: The primary precursors originating from Lidocaine are its degradation products, which include the secondary amines desethyl lidocaine and diethylamine (B46881) (DEA) .[3][5] These can form at elevated temperatures during manufacturing or storage.[3][5]

• Nitrosating Agents: The most common nitrosating agent is nitrous acid (HNO₂), which is formed from nitrite (B80452) salts (e.g., sodium nitrite) in an acidic environment. Trace amounts of nitrites are often found as impurities in common pharmaceutical excipients.[3][5][6]

• Favorable Conditions: The reaction is often facilitated by factors such as elevated temperatures (as seen during manufacturing processes like ointment preparation or sterilization of injections), the presence of humidity, and acidic pH.[3][5]

The primary N-Nitroso Lidocaine-related impurity is N-nitroso-desethyl lidocaine .[3][7][8] Additionally, the degradation product diethylamine can react with nitrosating agents to form N-nitrosodiethylamine (NDEA) , another potent nitrosamine.[2][3]

Caption: Formation pathway of N-Nitroso Lidocaine impurities.

Regulatory Framework and Acceptable Intake Limits

Global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in pharmaceuticals.[1][9][10] The core of these regulations is a three-step process:

• Risk Assessment: Manufacturers must conduct a comprehensive risk assessment to evaluate the potential for nitrosamine formation in their products.[9][10]

• Confirmatory Testing: If a risk is identified, confirmatory testing of the API and/or drug product must be performed using sensitive and validated analytical methods.[9][11]

• Mitigation: If nitrosamines are detected above acceptable limits, manufacturers must implement changes to their manufacturing process or formulation to reduce the impurity to an acceptable level.[10]

Acceptable Intake (AI) limits are established based on the carcinogenic potential of the specific nitrosamine. The Carcinogenic Potency Categorization Approach (CPCA) is a structure-activity relationship (SAR) method used to assign AI limits to new or less-studied nitrosamines.[3][11]

Nitrosamine Impurity	Common Abbreviation	Acceptable Intake (AI) Limit (ng/day)	CPCA Category
N-nitroso-desethyl lidocaine	-	100	2
N-nitrosodiethylamine	NDEA	26.5	-

Data sourced from references[3].

Risk Assessment and Mitigation Strategies

A systematic risk assessment is crucial for identifying and controlling the potential for N-Nitroso Lidocaine formation. This process involves a thorough evaluation of the API synthesis, drug product manufacturing process, and formulation components.

Caption: Workflow for Nitrosamine Impurity Risk Assessment.

Mitigation Strategies:

• Process Optimization: Adjust manufacturing processes to avoid conditions known to promote nitrosamine formation, such as high temperatures or low pH.[9]

• Raw Material Control: Implement stringent controls and testing for raw materials, particularly excipients, to limit the presence of nitrite impurities.[9]

• Supplier Qualification: Carefully audit and qualify suppliers of APIs and excipients to ensure they have adequate controls for nitrosamine-related risks.[9]

• Formulation Modification: Consider the use of antioxidants or "nitrite scavengers" (e.g., ascorbic acid, alpha-tocopherol) in the formulation, which can inhibit the nitrosation reaction.[4] Adjusting the formulation pH to be less acidic can also be an effective strategy.[4]

Analytical Methodologies for Detection and Quantification

Due to the extremely low acceptable intake limits, highly sensitive and specific analytical methods are required for the detection and quantification of N-Nitroso Lidocaine impurities.[12][13] Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.[5][12][14]

Caption: General Analytical Workflow for N-Nitroso Lidocaine.

Detailed Experimental Protocol: HPLC-MS for N-nitroso-desethyl lidocaine

This protocol is a representative example based on methodologies described in the literature.[3][5][15] Method validation according to ICH Q2(R1) guidelines is mandatory for implementation.

1. Sample Preparation:

• For Injection Formulation: Accurately weigh a portion of the injection solution and dilute with a suitable solvent (e.g., 50:50 Methanol:Water) to a known final concentration.

• For Ointment Formulation: Accurately weigh a portion of the ointment into a centrifuge tube. Add a precise volume of solvent, vortex for 1-2 minutes, and sonicate for approximately 20 minutes to ensure complete extraction.[16]

• Centrifugation & Filtration: Centrifuge the sample preparation to separate excipients. Filter the supernatant through a 0.22 µm syringe filter prior to injection into the LC-MS system.[17]

2. Chromatographic Conditions:

Parameter	Condition
Column	C18 Reverse-Phase Column (e.g., 2.6 µm, 4.6 x 150 mm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Methanol or Acetonitrile
Flow Rate	0.5 - 0.8 mL/min
Gradient	A suitable gradient to separate the analyte from the API and matrix components.
Column Temperature	40 °C
Injection Volume	10 - 50 µL

3. Mass Spectrometry Parameters:

Parameter	Condition
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	Specific m/z for N-nitroso-desethyl lidocaine
Product Ion (Q3)	Specific m/z for characteristic fragment ions
Gas Temperatures	Optimized for the specific instrument
Collision Energy	Optimized to maximize product ion signal

Analytical Performance

Validated methods must demonstrate adequate performance to reliably quantify impurities at the required low levels.

Parameter	Typical Result
Limit of Detection (LOD)	3 ppm
Limit of Quantitation (LOQ)	9 - 30 ppm
Linearity (R²)	≥ 0.99
Accuracy (% Recovery)	82.5% – 97.1%

Data represents typical performance for precursor analysis, as detailed in reference[15]. Methods for the final nitrosamine impurity must be sensitive enough to quantify at or below the AI limit.

Summary of Quantitative Findings

Studies have investigated the levels of precursors and the formation of nitrosamines in Lidocaine products under various conditions.

Substance	Matrix / Condition	Observed Level	Reference
Precursors
Diethylamine (DEA)	Lidocaine API (degradation)	ppm level	[5]
Desethyl Lidocaine	Lidocaine API (degradation)	ppm level	[5]
Nitrite	Pharmaceutical Excipients	ppb level	[5]
Nitrosamines
NDEA & N-nitroso-desethyl lidocaine	Spiked Lidocaine Formulations	26.5 - 200 ppb (test limits)	[3][5]
NDEA & N-nitroso-desethyl lidocaine	Formulations stressed at 70°C/3h (ointment) & 125°C/15min (injection)	Formation was time, temperature, and nitrite dependent	[3][5]

Conclusion

The potential for the formation of N-Nitroso Lidocaine impurities presents a tangible risk that requires diligent control by pharmaceutical manufacturers. A comprehensive strategy, grounded in a thorough understanding of the formation chemistry, robust risk assessments, and the implementation of highly sensitive analytical methods, is essential. By adhering to regulatory guidance and employing proactive mitigation strategies, researchers, scientists, and drug development professionals can effectively manage this challenge and ensure the continued safety and quality of Lidocaine-containing medicines for patients worldwide.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. iajps.com [iajps.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. N-Nitroso Lidocaine EP Impurity D | SynZeal [synzeal.com]
• 8. chemwhat.com [chemwhat.com]
• 9. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 10. fda.gov [fda.gov]
• 11. Nitrosamine impurities in medications: Overview - Canada.ca [canada.ca]
• 12. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. restek.com [restek.com]
• 15. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 17. japsonline.com [japsonline.com]

Spectroscopic Analysis of N-Nitroso Lidocaine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of N-Nitroso Lidocaine, a potential genotoxic impurity in Lidocaine drug products. The guide details the expected data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, and provides comprehensive experimental protocols for its identification and quantification. This document is intended to support researchers, quality control analysts, and drug development professionals in ensuring the safety and quality of pharmaceutical products.

Introduction to N-Nitroso Lidocaine

N-Nitroso Lidocaine, chemically known as N-(2,6-dimethylphenyl)-2-(ethyl(nitroso)amino)acetamide, is a nitrosamine (B1359907) impurity that can form during the synthesis or storage of Lidocaine. Due to the classification of many N-nitroso compounds as probable human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the United States Pharmacopeia (USP) have established stringent guidelines for their control in pharmaceutical products.[1][2][3][4][5] Robust and sensitive analytical methods are therefore essential for the detection and quantification of N-Nitroso Lidocaine at trace levels.

Predicted Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of N-Nitroso Lidocaine. Due to the restricted rotation around the N-N bond, N-nitrosamines can exist as a mixture of (E) and (Z) isomers, which may be observable as separate sets of signals in the NMR spectrum.

Table 1: Predicted ¹H NMR Spectroscopic Data for N-Nitroso Lidocaine

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment (Proposed)	Notes
~1.0 - 1.4	Triplet	3H	-CH₂-CH₃	May show distinct signals for (E) and (Z) isomers.
~2.2 - 2.4	Singlet	6H	Ar-CH₃
~3.5 - 4.2	Quartet	2H	-CH₂ -CH₃	May show distinct signals for (E) and (Z) isomers.
~4.0 - 4.8	Singlet	2H	-N-CH₂ -C=O	May show distinct signals for (E) and (Z) isomers.
~7.0 - 7.3	Multiplet	3H	Aromatic protons
~9.0 - 9.5	Singlet (broad)	1H	-NH -	Amide proton.

Table 2: Predicted ¹³C NMR Spectroscopic Data for N-Nitroso Lidocaine

Chemical Shift (δ) ppm	Assignment (Proposed)
~12 - 15	-CH₂-CH₃
~18 - 20	Ar-CH₃
~45 - 55	-CH₂ -CH₃
~50 - 60	-N-CH₂ -C=O
~125 - 130	Aromatic CH
~135 - 140	Aromatic quaternary C
~165 - 170	-C =O

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique for the detection and quantification of N-Nitroso Lidocaine. The fragmentation pattern can provide valuable structural information.

Table 3: Predicted Mass Spectrometry Data for N-Nitroso Lidocaine

m/z (Proposed)	Interpretation
235.13	[M+H]⁺ (Protonated Molecule)
205.12	[M+H - NO]⁺ (Loss of nitric oxide)
177.13	[M+H - NO - CO]⁺ (Subsequent loss of carbon monoxide)
149.12	[Fragment from cleavage of the N-CH₂ bond]
121.09	[2,6-dimethylaniline fragment]

The loss of the nitroso group (NO, 30 Da) is a characteristic fragmentation pathway for N-nitrosamines.[6][7]

Infrared (IR) Spectroscopy

Infrared spectroscopy is useful for identifying the key functional groups present in N-Nitroso Lidocaine.

Table 4: Predicted Infrared (IR) Absorption Bands for N-Nitroso Lidocaine

Wavenumber (cm⁻¹)	Intensity	Assignment (Proposed)
~3300	Medium	N-H stretch (amide)
~2970	Medium	C-H stretch (aliphatic)
~1680	Strong	C=O stretch (amide)
~1530	Medium	N-H bend (amide)
~1450	Strong	N=O stretch (nitroso)
~1050	Medium	N-N stretch (nitroso)
~770	Strong	C-H bend (aromatic)

The N=O stretching vibration in nitrosamines typically appears in the region of 1430-1460 cm⁻¹.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of N-Nitroso Lidocaine, designed to be consistent with regulatory expectations for the analysis of pharmaceutical impurities.[8][9][10]

NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Instrumentation: 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

• Accurately weigh approximately 5-10 mg of the N-Nitroso Lidocaine reference standard.

• Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters (Example):

• Pulse Program: Standard single pulse (zg30)

• Number of Scans: 16

• Relaxation Delay: 2.0 s

• Acquisition Time: 4.0 s

• Spectral Width: 20 ppm

• Temperature: 298 K

¹³C NMR Acquisition Parameters (Example):

• Pulse Program: Proton-decoupled single pulse (zgpg30)

• Number of Scans: 1024

• Relaxation Delay: 2.0 s

• Acquisition Time: 1.5 s

• Spectral Width: 240 ppm

• Temperature: 298 K

Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Calibrate the chemical shift scale using the residual solvent peak as a reference.

Mass Spectrometry (LC-MS/MS)

Objective: To develop a sensitive and selective method for the quantification of N-Nitroso Lidocaine.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

Chromatographic Conditions (Example):

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 10% B to 90% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion (Q1): 235.1 m/z

• Product Ions (Q3): 205.1 m/z (quantifier), 177.1 m/z (qualifier)

• Collision Energy: Optimized for the specific instrument and transitions.

• Source Temperature: 500 °C

Sample Preparation:

• Prepare a stock solution of N-Nitroso Lidocaine reference standard in methanol (B129727) at a concentration of 100 µg/mL.

• Prepare a series of calibration standards by serially diluting the stock solution with a suitable diluent (e.g., 50:50 water:acetonitrile).

• For drug product analysis, dissolve a known amount of the drug product in the diluent to achieve a target concentration within the calibration range. Sample extraction or clean-up may be necessary depending on the matrix.

Infrared (IR) Spectroscopy

Objective: To obtain an infrared spectrum for the identification of functional groups.

Instrumentation: Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Place a small amount of the N-Nitroso Lidocaine reference standard directly onto the ATR crystal.

• Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal.

Acquisition Parameters (Example):

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 32

• Apodization: Happ-Genzel

Data Processing:

• Perform a background scan with a clean, empty ATR crystal.

• Acquire the sample spectrum.

• The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance spectrum.

Workflow and Logical Relationships

The following diagrams illustrate the overall workflow for the spectroscopic analysis of N-Nitroso Lidocaine and the logical relationship between the analytical techniques.

Caption: Workflow for the spectroscopic analysis of N-Nitroso Lidocaine.

Caption: Logical relationships between analytical techniques.

Conclusion

The spectroscopic analysis of N-Nitroso Lidocaine is a critical component of ensuring the safety of Lidocaine-containing pharmaceuticals. This guide provides a framework for the identification and quantification of this impurity using NMR, MS, and IR spectroscopy. The presented data, while predictive, is based on sound chemical principles and data from analogous structures. The detailed experimental protocols offer a starting point for method development and validation in a regulated laboratory environment. Adherence to regulatory guidelines, such as those from the FDA and USP, is paramount in the control of nitrosamine impurities.

References

• 1. gmp-publishing.com [gmp-publishing.com]
• 2. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 3. FDA: Updated Guidance for Nitrosamines - Analytical Quality Control Group [analytical.gmp-compliance.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. starodub.nl [starodub.nl]
• 6. Mass spectrometry of N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. Analysis of nitrosamine impurities according to USP General Chapter | Shimadzu Latin America [shimadzu-la.com]
• 9. General Chapter Prospectus: Nitrosamine Impurities | USP-NF [uspnf.com]
• 10. usp.org [usp.org]

N-Nitroso Lidocaine: A Technical Guide to Reaction Kinetics with Nitrosating Agents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the reaction kinetics of N-Nitroso Lidocaine (B1675312) formation, a critical consideration in the development and manufacturing of lidocaine-containing drug products. N-nitrosamines are a class of compounds of significant concern due to their potential carcinogenic properties. Understanding the kinetics of their formation is paramount for risk assessment and the implementation of effective control strategies. This document summarizes the current knowledge on the degradation of lidocaine to its secondary amine precursors, the subsequent nitrosation reactions, and the factors influencing these processes. It includes a review of the general kinetics of nitrosation, detailed experimental protocols for the analysis of N-Nitroso Lidocaine and its precursors, and quantitative data where available.

Introduction

Lidocaine, a widely used local anesthetic, can degrade to form secondary amines, namely desethyl lidocaine and diethylamine (B46881).[1] In the presence of nitrosating agents, these secondary amines can be converted to N-nitrosamines, specifically N-Nitroso-desethyl lidocaine and N-nitrosodiethylamine (NDEA).[1][2] The formation of these impurities is a significant concern for the pharmaceutical industry due to the stringent regulatory limits on nitrosamines in drug products.[1] This guide delves into the core principles of the reaction kinetics governing the formation of N-Nitroso Lidocaine, providing a scientific foundation for professionals in drug development and quality control.

Lidocaine Degradation and Precursor Formation

The formation of N-Nitroso Lidocaine is contingent on the presence of its secondary amine precursors. The primary pathway for the generation of these precursors is the degradation of the lidocaine molecule itself.

Degradation Pathways

Lidocaine can degrade under various conditions, including elevated temperatures and acidic environments.[3][4] The main degradation pathways leading to the formation of nitrosatable secondary amines are:

• N-de-ethylation: This process leads to the formation of desethyl lidocaine.

• Hydrolysis of the amide bond: This can ultimately lead to the formation of diethylamine.

Forced degradation studies on lidocaine hydrochloride have shown that under acidic conditions, a secondary amine salt can be formed.[3][5] Furthermore, studies on lidocaine formulations have detected diethylamine and desethyl lidocaine at parts-per-million (ppm) levels, confirming their presence as degradation products.[1][2]

Kinetics of Lidocaine Degradation

The degradation of lidocaine in an aqueous solution follows complex kinetics influenced by pH and temperature. The observed rate constant (k_obs) for lidocaine degradation can be described by the following expression:

k_obs = (k_H+ [H+] + k_o) [H+] / ([H+] + K_a) + k'_o K_a / ([H+] + K_a)

where:

• k_H+ is the rate constant for hydronium ion catalysis.

• k_o and k'_o are the rate constants for the spontaneous (or water-catalyzed) reactions of protonated and free-base lidocaine, respectively.

• K_a is the dissociation constant of lidocaine.[6]

Quantitative data on the rate of degradation of lidocaine specifically leading to the formation of desethyl lidocaine and diethylamine under various stress conditions is not extensively available in the public domain. However, the presence of these degradation products in commercial lidocaine formulations underscores the importance of controlling the manufacturing and storage conditions to minimize their formation.[1]

Kinetics of N-Nitroso Lidocaine Formation

The reaction between a secondary amine and a nitrosating agent is the critical step in the formation of N-Nitroso Lidocaine. The kinetics of this reaction are influenced by several factors.

General Mechanism of Secondary Amine Nitrosation

The nitrosation of secondary amines in acidic aqueous solutions is generally understood to proceed via the following mechanism. The rate of reaction is typically found to be first-order with respect to the amine concentration and second-order with respect to the nitrite (B80452) concentration. This kinetic profile suggests that the primary nitrosating agent is dinitrogen trioxide (N₂O₃), which is formed from the self-catalysis of nitrous acid (HNO₂).[7]

The overall rate equation can be expressed as:

Rate = k [R₂NH] [HNO₂]²

where:

• k is the third-order rate constant.

• [R₂NH] is the concentration of the secondary amine.

• [HNO₂] is the concentration of nitrous acid.

The reaction rate is highly pH-dependent, with an optimal pH typically around 3.4 for the nitrosation of simple dialkylamines.

Factors Influencing Nitrosation Kinetics

Several factors can significantly impact the rate of N-Nitroso Lidocaine formation:

• Temperature: The rate of nitrosation increases with temperature.[1]

• pH: The formation is favored in acidic conditions, which facilitate the formation of the active nitrosating species.[1]

• Nitrite Concentration: The rate of formation is directly proportional to the square of the nitrite concentration.[7]

• Amine Basicity: The basicity of the secondary amine precursor influences its reactivity.

• Form of Lidocaine: The formation of nitrosamines differs between the base and salt forms of the lidocaine active pharmaceutical ingredient (API).[1][2]

• Formulation: The type of pharmaceutical formulation (e.g., semi-solid vs. liquid) also affects the reaction kinetics.[1][2]

Quantitative Kinetic Data

Table 1: Factors Influencing N-Nitroso Lidocaine Formation

Factor	Influence on Reaction Rate	Reference
Temperature	Increases with increasing temperature.	[1][2]
pH	Favored in acidic conditions.	[1]
Nitrite Concentration	Rate is proportional to the square of the concentration.	[7]
Lidocaine Form	Different rates for base vs. salt form.	[1][2]
Formulation Type	Different rates in semi-solid vs. liquid formulations.	[1][2]

Table 2: Observed Levels of Precursors and Nitrosamines in Lidocaine Products

Compound	Observed Level	Matrix	Reference
Diethylamine	ppm level	Lidocaine drug products	[1][2]
Desethyl lidocaine	ppm level	Lidocaine drug products	[1][2]
N-nitrosodiethylamine (NDEA)	26.5-53.0 ppb (limit tested)	Lidocaine formulations	[1]
N-nitroso-desethyl lidocaine	100-200 ppb (limit tested)	Lidocaine formulations	[1]

Experimental Protocols

This section outlines detailed methodologies for the key experiments related to the study of N-Nitroso Lidocaine formation kinetics.

Protocol for Forced Degradation of Lidocaine

Objective: To generate the secondary amine precursors (desethyl lidocaine and diethylamine) from lidocaine hydrochloride under controlled stress conditions.

Materials:

• Lidocaine Hydrochloride

• Hydrochloric acid (HCl), 5.0 N

• Sodium hydroxide (B78521) (NaOH), 5.0 N

• Mobile phase for HPLC analysis

• Round bottom flask with condenser

• Water bath

• Volumetric flasks (10 mL, 25 mL)

• Pipettes

Procedure:

• Prepare a 1 mg/mL solution of Lidocaine Hydrochloride in 5.0 N HCl in a 25 mL volumetric flask.

• Transfer the solution to a round bottom flask fitted with a condenser.

• Heat the solution in a boiling water bath for a specified period (e.g., 24 hours).

• After heating, cool the solution to room temperature.

• Take a 1 mL aliquot of the stressed solution and transfer it to a 10 mL volumetric flask.

• Neutralize the solution with 5.0 N NaOH.

• Dilute to the mark with the mobile phase.

• Analyze the sample for the presence and quantity of desethyl lidocaine and diethylamine using a validated analytical method (e.g., HPLC-MS or GC-MS).

Protocol for Kinetic Study of N-Nitroso Lidocaine Formation

Objective: To determine the reaction kinetics of N-Nitroso Lidocaine formation from its secondary amine precursor and a nitrosating agent.

Materials:

• Desethyl lidocaine (or a solution of degraded lidocaine containing desethyl lidocaine)

• Sodium nitrite (NaNO₂)

• Buffer solutions of various pH (e.g., citrate-phosphate buffer)

• Thermostated reaction vessel

• Magnetic stirrer

• HPLC-MS system

• Syringes and filters

Procedure:

• Prepare a stock solution of desethyl lidocaine of known concentration in the desired buffer.

• Prepare a stock solution of sodium nitrite of known concentration in the same buffer.

• Equilibrate the reaction vessel containing the desethyl lidocaine solution to the desired temperature (e.g., 25°C, 40°C, 60°C).

• Initiate the reaction by adding a known volume of the sodium nitrite stock solution to the reaction vessel with continuous stirring.

• At specific time intervals, withdraw aliquots of the reaction mixture.

• Immediately quench the reaction in the aliquot, for example, by adding a quenching agent like sulfamic acid or by rapid dilution and pH adjustment.

• Filter the quenched sample.

• Analyze the sample for the concentration of N-Nitroso-desethyl lidocaine using a validated HPLC-MS method.

• Plot the concentration of N-Nitroso-desethyl lidocaine versus time to determine the initial reaction rate.

• Repeat the experiment with varying initial concentrations of desethyl lidocaine and sodium nitrite to determine the reaction order with respect to each reactant.

• Repeat the experiment at different temperatures to determine the activation energy of the reaction.

Analytical Method: HPLC-MS for Quantification of N-Nitroso-desethyl lidocaine

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a mass spectrometric (MS) detector.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Flow Rate: 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) of the specific m/z transition for N-Nitroso-desethyl lidocaine.

Method Validation: The analytical method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key pathways and workflows discussed in this guide.

Figure 1: Lidocaine Degradation Pathway to Secondary Amine Precursors.

Figure 2: General Nitrosation Reaction Pathway.

Figure 3: Experimental Workflow for a Kinetic Study of Nitrosation.

Conclusion and Recommendations

The formation of N-Nitroso Lidocaine in pharmaceutical products is a complex process initiated by the degradation of lidocaine to its secondary amine precursors, followed by their reaction with nitrosating agents. While the general principles of nitrosation kinetics are well-established, there is a notable lack of specific quantitative kinetic data for the nitrosation of desethyl lidocaine.

Recommendations for Researchers and Drug Development Professionals:

• Risk Assessment: Conduct thorough risk assessments to identify and mitigate the sources of nitrites and conditions that favor lidocaine degradation in both the drug substance and drug product manufacturing processes.

• Control Strategies: Implement control strategies to minimize the formation of secondary amine precursors by controlling temperature, pH, and exposure to catalysts during manufacturing and storage.

• Analytical Monitoring: Develop and validate sensitive analytical methods for the routine monitoring of both the secondary amine precursors and the corresponding N-nitrosamines in lidocaine products.

• Further Research: There is a clear need for further research to determine the specific rate constants and activation energies for the nitrosation of desethyl lidocaine. Such data would enable more accurate predictive modeling of N-Nitroso Lidocaine formation and facilitate more robust risk assessments.

By applying the principles and methodologies outlined in this guide, researchers and drug development professionals can better understand and control the formation of N-Nitroso Lidocaine, ultimately ensuring the safety and quality of lidocaine-containing medicines.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods: Validation of GC-FID Method for Determination of Related Substance in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods: Validation of GC-FID Method for Determination of Related Substance in Pharmaceutical Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stability of lidocaine in aqueous solution: effect of temperature, pH, buffer, and metal ions on amide hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N-Nitroso N-Desethyl Lidocaine – Leading Manufacturer & Supplier | Chemicea [chemicea.com]

Theoretical and Computational Insights into N-Nitroso Lidocaine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Lidocaine (B1675312), a nitrosamine (B1359907) drug substance-related impurity (NDSRI), has emerged as a significant concern in pharmaceutical quality and safety due to its potential carcinogenicity. This technical guide provides a comprehensive overview of the theoretical and computational studies that, in conjunction with experimental data, elucidate the formation, properties, and potential toxicological pathways of N-Nitroso Lidocaine. This document is intended to serve as a resource for researchers, scientists, and drug development professionals involved in the risk assessment and control of nitrosamine impurities.

Introduction

Lidocaine, a widely used local anesthetic, can degrade under certain conditions to form secondary amine precursors, namely diethylamine (B46881) and desethyl lidocaine.[1][2] In the presence of nitrosating agents, such as nitrite (B80452), these precursors can undergo N-nitrosation to form N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine, collectively referred to in this guide as N-Nitroso Lidocaine.[1][2] The formation of these impurities is influenced by factors such as temperature, time, pH, and the presence of metal ion catalysts.[1][3]

Given the classification of many N-nitrosamines as probable human carcinogens, regulatory agencies have set stringent acceptable intake (AI) limits for these impurities in pharmaceutical products.[4][5] For N-nitroso-desethyl lidocaine, the Carcinogenic Potency Categorization Approach (CPCA) has established an AI limit of 100 ng/day.[1][2] This underscores the critical need for a thorough understanding of the formation and potential risks associated with N-Nitroso Lidocaine.

Theoretical and computational chemistry offer powerful tools to investigate the mechanisms of N-Nitroso Lidocaine formation and to predict its potential toxicity. This guide will delve into these computational approaches, present relevant quantitative data, detail experimental protocols for detection, and visualize the key pathways involved.

Theoretical and Computational Studies

Computational chemistry, particularly Density Functional Theory (DFT), provides invaluable insights into the reaction mechanisms and energetics of N-nitrosamine formation. These studies complement experimental findings by elucidating transition states and reaction intermediates that are often difficult to observe empirically.

Mechanism of N-Nitrosation of Secondary Amines

The formation of N-Nitroso Lidocaine precursors, diethylamine and desethyl lidocaine, is a critical prerequisite. The subsequent N-nitrosation of these secondary amines has been the subject of computational investigation. A prevalent mechanism involves the reaction of the secondary amine with dinitrogen trioxide (N₂O₃), which can form from nitrite in acidic conditions.[6][7]

DFT calculations have been employed to explore the reaction pathway for the N-nitrosation of various secondary amines, providing a model for the formation of N-Nitroso Lidocaine.[1][7]

Computational Methods

A representative computational approach for studying the N-nitrosation of secondary amines involves the following:

• Software: Gaussian-16 program[7]

• Level of Theory: B3LYP-D3/def2-TZVP for structure optimizations[1][7]

• Solvent Model: IEF-PCM implicit model to simulate the effect of a solvent (e.g., water)[1][7]

• Analysis: Intrinsic Reaction Coordinate (IRC) calculations to confirm the connection between transition states and the corresponding reactants and products[7]

Key Computational Findings

Computational studies on the N-nitrosation of a range of secondary amines have revealed that the activation energies for this reaction are relatively low.[1][7] This suggests that if the secondary amine precursors of lidocaine and a nitrosating agent are present, the formation of N-Nitroso Lidocaine is highly probable.[1][7] The studies also highlight that both electronic and steric effects of the amine structure influence the reaction rate.[6][7]

Quantitative Data

The following tables summarize key quantitative data from both experimental and theoretical studies on N-Nitroso Lidocaine and its formation.

Table 1: Regulatory Limits and Physicochemical Properties of N-Nitroso Lidocaine Impurities

Parameter	Value	Reference(s)
N-nitroso-desethyl lidocaine
Acceptable Intake (AI) Limit	100 ng/day	[1][2]
CPCA Category	2	[1][2]
Molecular Formula	C₁₂H₁₇N₃O₂
Molecular Weight	235.28 g/mol	[8]
N-nitrosodiethylamine (NDEA)
Acceptable Intake (AI) Limit	26.5 ng/day	[1]
IARC Classification	Group 2A (Probable human carcinogen)	[1]
Molecular Formula	C₄H₁₀N₂O
Molecular Weight	102.14 g/mol

Table 2: Analytical Method Performance for N-Nitroso Lidocaine Impurities

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity Range	Reference(s)
GC-MS	N-nitrosodiethylamine (in ointment)	5.3 ppb	17.7 ppb	5.3 – 265 ppb	[9]
HPLC-MS	N-nitroso-desethyl lidocaine (in injection)	16.7 ppb	55.6 ppb	N/A	[9]

Table 3: Calculated Activation Energies for N-Nitrosation of Model Secondary Amines

Secondary Amine	Activation Energy (kcal/mol)	Reference(s)
Dimethylamine (model for diethylamine)	~1.97 - 18.76 (range for various amines)	[7]
Varenicline (example of a complex secondary amine)	2.5	[7]

Note: Specific activation energies for desethyl lidocaine and diethylamine nitrosation were not found in the searched literature. The provided data are for model compounds and illustrate the low energy barrier for this reaction.

Experimental Protocols

Accurate and sensitive analytical methods are essential for the detection and quantification of N-Nitroso Lidocaine impurities in pharmaceutical products. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most commonly employed techniques.

GC-MS/MS Method for N-Nitrosamine Analysis

This protocol is a general procedure for the analysis of volatile nitrosamines, including NDEA, in pharmaceutical products.

4.1.1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh a representative amount of the homogenized sample (e.g., crushed tablets, ointment) equivalent to approximately 250 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.[10]

• Add 10 mL of 1 M sodium hydroxide (B78521) solution to the tube.[10]

• Vortex the mixture for 1 minute and then shake for at least 5 minutes to dissolve or suspend the sample.[10]

• Add 2.0 mL of dichloromethane (B109758) (DCM) to the tube.[10]

• Vortex vigorously for 2 minutes.

• Centrifuge at approximately 10,000 x g for at least 5 minutes to separate the layers.[10]

• Carefully collect the lower organic (DCM) layer.

• Filter the extract through a 0.2 µm PTFE syringe filter into a GC vial.[11]

4.1.2. GC-MS/MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
Injection Mode	Splitless
Inlet Temperature	220 °C
Carrier Gas	Helium
Oven Program	40 °C (hold 0.5 min), ramp at 20 °C/min to 160 °C, then ramp at 10 °C/min to 240°C (hold 3.5 min)[12]
Mass Spectrometer
Ion Source	Electron Ionization (EI)
MS Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

HPLC-MS/MS Method for N-Nitroso-desethyl Lidocaine Analysis

This protocol provides a general framework for the analysis of less volatile nitrosamines like N-nitroso-desethyl lidocaine.

4.2.1. Sample Preparation

• For drug substances, accurately weigh 100 mg of the sample into a 15 mL glass centrifuge tube.[13]

• For drug products, use a crushed tablet amount equivalent to a target API concentration of 20 mg/mL.[13]

• Add 5.0 mL of methanol (B129727) and vortex until the sample is dissolved or completely dispersed.[13]

• Centrifuge to pellet any undissolved excipients.

• Filter the supernatant through a 0.2 µm PTFE or PVDF syringe filter into an HPLC vial.

4.2.2. HPLC-MS/MS Instrumental Parameters

Parameter	Setting
High-Performance Liquid Chromatograph
Column	C18 reverse-phase column (e.g., 150 x 4.6 mm, 3.5 µm)[14]
Column Temperature	40 °C[13]
Mobile Phase A	0.1% formic acid in water[13]
Mobile Phase B	0.1% formic acid in methanol[13]
Flow Rate	0.6 mL/min[13]
Injection Volume	3 µL[13]
Mass Spectrometer
Ion Source	Heated Electrospray Ionization (HESI), positive mode
Spray Voltage	3.5 kV[13]
Capillary Temperature	400 °C[13]
Acquisition Mode	Selected Ion Monitoring (SIM) or Parallel Reaction Monitoring (PRM)

Visualizations of Key Pathways and Workflows

Graphviz diagrams are provided to visualize the formation pathway of N-Nitroso Lidocaine, a general experimental workflow for its analysis, and the proposed signaling pathway for its genotoxicity.

Figure 1: Formation Pathway of N-Nitroso Lidocaine.

Figure 2: General Experimental Workflow for N-Nitroso Lidocaine Analysis.

Figure 3: Proposed Signaling Pathway for N-Nitroso Lidocaine Genotoxicity.

Conclusion

The formation of N-Nitroso Lidocaine in pharmaceutical products is a complex issue requiring a multi-faceted approach for its assessment and control. Theoretical and computational studies, in synergy with experimental data, provide a robust framework for understanding the mechanisms of formation and for predicting potential toxicological risks. This technical guide has summarized the current state of knowledge in this area, providing researchers and drug development professionals with essential information on the computational underpinnings, quantitative data, analytical methodologies, and key pathways related to N-Nitroso Lidocaine. A continued focus on these scientific principles is paramount for ensuring the safety and quality of pharmaceutical products.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Molecular basis for the differences in lidocaine binding and regioselectivity of oxidation by cytochromes P450 2B1 and 2B2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines | Lhasa Limited [lhasalimited.org]
• 7. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. edqm.eu [edqm.eu]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]
• 13. orbi.uliege.be [orbi.uliege.be]
• 14. A High-Performance Liquid Chromatography Assay Method for the Determination of Lidocaine in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso Lidocaine EP Impurity E: A Technical Guide to Structure Elucidation

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the structure elucidation of N-Nitroso Lidocaine EP Impurity E. This document outlines the identity, potential formation pathways, and analytical methodologies for the characterization of this impurity.

Introduction to Nitrosamine (B1359907) Impurities

Nitrosamine impurities have become a significant concern for the pharmaceutical industry and regulatory bodies worldwide.[1][2][3][4][5] These compounds are classified as probable human carcinogens, and their presence in drug substances, even at trace levels, can pose a risk to patient safety.[2][5] Nitrosamines can form through the reaction of secondary or tertiary amines with nitrosating agents, such as nitrous acid, which can be present as an impurity in raw materials, solvents, or excipients.[6] The investigation and control of nitrosamine impurities are now a critical aspect of drug development and manufacturing.

Identity and Structure of N-Nitroso Lidocaine EP Impurity E

N-Nitroso Lidocaine EP Impurity E is a potential nitrosamine impurity related to the active pharmaceutical ingredient (API) Lidocaine. Based on information from various suppliers of reference standards, the key identification details are summarized below.

Parameter	Value	Source
Chemical Name	2,2'-(Nitrosoazanediyl)bis(N-(2,6-dimethylphenyl)acetamide)	[6][7][8][9]
Synonyms	N-Nitroso N-Desethyl lidocaine	[6]
Molecular Formula	C20H24N4O3	[6][7][9]
Molecular Weight	368.4 g/mol	[9][10][11]
CAS Number	Not Assigned	[6][9][10][11][12]

Proposed Formation Pathway

The formation of N-Nitroso Lidocaine EP Impurity E likely involves the nitrosation of a secondary amine precursor, which itself is a degradation product or an impurity in the Lidocaine manufacturing process. A plausible pathway is the nitrosation of Lidocaine Impurity E.

Caption: Proposed formation pathway of N-Nitroso Lidocaine EP Impurity E.

Workflow for Structure Elucidation

The structural elucidation of a novel impurity like N-Nitroso Lidocaine EP Impurity E requires a systematic analytical approach. The following workflow outlines the key steps involved.

Caption: General workflow for the structure elucidation of a pharmaceutical impurity.

Experimental Protocols

Detailed experimental protocols are essential for the accurate identification and characterization of N-Nitroso Lidocaine EP Impurity E. The following are proposed methodologies based on standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Parameter	Proposed Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Time (min)
0
20
25
26
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV at 254 nm
Injection Volume	10 µL

Mass Spectrometry (MS)

Parameter	Proposed Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Mass Analyzer	Quadrupole Time-of-Flight (Q-TOF)
Scan Range	m/z 50 - 1000
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temperature	350 °C
Collision Energy (for MS/MS)	Ramped from 10 to 40 eV

Nuclear Magnetic Resonance (NMR) Spectroscopy

Parameter	Proposed Condition
Solvent	DMSO-d6
Spectrometer	500 MHz or higher
¹H NMR
Pulse Sequence	zg30
Number of Scans	16
Relaxation Delay	2 s
¹³C NMR
Pulse Sequence	zgpg30
Number of Scans	1024
Relaxation Delay	2 s
2D NMR	COSY, HSQC, HMBC

Data Presentation and Interpretation

The data obtained from the analytical techniques described above should be systematically collected and interpreted to propose and confirm the structure of the impurity.

HPLC Data

The HPLC method should demonstrate the separation of N-Nitroso Lidocaine EP Impurity E from Lidocaine and other related substances. The retention time and purity of the isolated impurity should be recorded.

Mass Spectrometry Data

High-resolution mass spectrometry will provide the accurate mass of the molecular ion, which can be used to determine the elemental composition. For C20H24N4O3, the expected monoisotopic mass is 368.1848 g/mol . The fragmentation pattern observed in the MS/MS spectrum will provide valuable information about the connectivity of the atoms in the molecule.

NMR Data

The ¹H and ¹³C NMR spectra will provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively. 2D NMR experiments such as COSY, HSQC, and HMBC will be crucial in establishing the connectivity between different parts of the molecule and confirming the final structure.

Conclusion

The structure elucidation of N-Nitroso Lidocaine EP Impurity E is a critical step in ensuring the safety and quality of Lidocaine-containing drug products. This guide provides a comprehensive framework for the identification and characterization of this impurity, from its proposed formation pathway to detailed analytical methodologies. A systematic approach combining chromatographic separation with spectroscopic techniques is essential for unambiguous structure determination. The synthesis of a reference standard is the final confirmatory step in this process.

References

• 1. Nitrosamine Impurities in Pharmaceuticals: An Empirical Review of their Detection, Mechanisms, and Regulatory Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. Nitrosamine impurities in medicines: History and challenges | LGC Standards [lgcstandards.com]
• 4. qbdgroup.com [qbdgroup.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. N-Nitroso Lidocaine EP Impurity E | CAS No- NA [chemicea.com]
• 7. N-Nitroso Lidocaine EP Impurity E | SynZeal [synzeal.com]
• 8. veeprho.com [veeprho.com]
• 9. allmpus.com [allmpus.com]
• 10. synchemia.com [synchemia.com]
• 11. synchemia.com [synchemia.com]
• 12. N-Nitroso Lidocaine EP Impurity E - Daicel Pharma Standards [daicelpharmastandards.com]

understanding the origin of N-Nitroso Lidocaine in lidocaine synthesis

For Immediate Release

A deep dive into the synthetic pathway of the local anesthetic, lidocaine (B1675312), reveals the potential for the formation of the genotoxic impurity, N-Nitroso Lidocaine. This technical guide offers researchers, scientists, and drug development professionals a comprehensive understanding of the origin of this impurity, methods for its detection, and quantitative insights into its formation.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their potential carcinogenic properties. N-Nitroso Lidocaine, a nitrosamine derivative of the widely used local anesthetic, has been identified as a potential impurity that can arise during the synthesis and storage of lidocaine-containing products. Understanding the chemical pathways leading to its formation is crucial for implementing effective control strategies.

The Synthetic Route to Lidocaine and the Emergence of N-Nitroso Impurities

The conventional synthesis of lidocaine is a two-step process. It begins with the acylation of 2,6-dimethylaniline (B139824) with chloroacetyl chloride to form the intermediate, α-chloro-2,6-dimethylacetanilide. In the subsequent step, this intermediate undergoes an SN2 reaction with diethylamine (B46881) to yield the final lidocaine product.

Diagram 1: Two-step synthesis of Lidocaine.

The formation of N-Nitroso Lidocaine is not a direct consequence of the primary synthesis reaction but rather a result of the degradation of lidocaine and the subsequent interaction with nitrosating agents. Lidocaine can degrade under certain conditions, such as elevated temperatures, to yield secondary amine precursors: desethyl lidocaine and diethylamine.[1][2] These secondary amines can then react with nitrosating agents, most notably nitrite (B80452) ions (NO₂⁻), which may be present as impurities in excipients used in pharmaceutical formulations.[1][2]

Diagram 2: Formation pathway of N-Nitroso Lidocaine and NDEA.

Quantitative Analysis of N-Nitroso Lidocaine Formation

Studies have shown that the formation of N-Nitroso Lidocaine and other nitrosamines like N-nitrosodiethylamine (NDEA) is influenced by several factors, including temperature, the form of the active pharmaceutical ingredient (API), and the concentration of nitrite. The following table summarizes quantitative data from a study investigating nitrosamine formation in lidocaine formulations.[1][3]

Formulation	API Form	Temperature	Time	Nitrite Spike (ppb)	NDEA Formed (ppb)	N-Nitroso-desethyl-lidocaine Formed (ppb)
Ointment	Lidocaine Base	70°C	3 hours	100	26.5 - 53.0	Not Reported
Injection	Lidocaine HCl	125°C	15 mins	100	< Limit of Quantitation	100 - 200

Note: The acceptable intake (AI) for NDEA is 26.5 ng/day, and for N-nitroso-desethyl lidocaine, it is 100 ng/day.[2]

Experimental Protocols for Detection and Quantification

The detection and quantification of N-Nitroso Lidocaine and other nitrosamine impurities in pharmaceutical products require highly sensitive analytical methods. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) are the most commonly employed techniques.

Experimental Workflow for Nitrosamine Analysis

Diagram 3: General experimental workflow for nitrosamine analysis.

Detailed Methodologies

1. GC-MS Method for the Determination of N-Nitrosodiethylamine (NDEA) in Lidocaine Ointment [4]

• Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Sample Preparation:

  • Weigh a representative sample of the lidocaine ointment.

  • Dissolve the sample in a suitable organic solvent (e.g., dichloromethane).

  • Perform liquid-liquid extraction to isolate the NDEA.

  • Concentrate the extract to a final volume.

• GC Conditions:

  • Column: Capillary column suitable for nitrosamine analysis (e.g., DB-624 or equivalent).

  • Inlet Temperature: 220°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp to 180°C at 10°C/min.

    • Ramp to 240°C at 25°C/min, hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

  • Monitored Ions for NDEA: m/z 102 (molecular ion), 74, 44.

• Quantification:

  • Prepare a calibration curve using certified reference standards of NDEA.

  • The concentration of NDEA in the sample is determined by comparing its peak area to the calibration curve.

  • Limit of Detection (LOD): 5.3 ppb.

  • Limit of Quantification (LOQ): 17.7 ppb.

2. HPLC-MS Method for the Determination of N-Nitroso-desethyl-lidocaine in Lidocaine Injection [4]

• Instrumentation: High-Performance Liquid Chromatograph coupled with a Mass Spectrometer (HPLC-MS).

• Sample Preparation:

  • Dilute the lidocaine injection sample with the mobile phase.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 10 µL.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for N-Nitroso-desethyl-lidocaine: Precursor ion to a specific product ion (to be determined based on the compound's fragmentation pattern).

• Quantification:

  • Construct a calibration curve using a synthesized or commercially available standard of N-Nitroso-desethyl-lidocaine.

  • Quantify the impurity in the sample by comparing its response to the calibration curve.

  • Limit of Detection (LOD): 16.7 ppb.

  • Limit of Quantification (LOQ): 55.6 ppb.

Conclusion

The formation of N-Nitroso Lidocaine is a potential risk in the manufacturing and storage of lidocaine-containing drug products. This risk is primarily driven by the degradation of lidocaine to secondary amine precursors and the presence of nitrosating agents. By understanding the underlying chemical pathways and employing sensitive analytical methods, pharmaceutical manufacturers can effectively monitor and control the levels of this and other nitrosamine impurities, ensuring the safety and quality of their products. This technical guide provides the foundational knowledge and methodologies for researchers and drug development professionals to address this critical issue.

References

• 1. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 4. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

An In-depth Technical Guide to the Toxicological Profile of N-Nitroso Lidocaine and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the toxicological profile of N-Nitroso Lidocaine (B1675312) and its associated metabolites. N-nitroso compounds, a class of potent genotoxic impurities, have become a significant focus for regulatory bodies and the pharmaceutical industry. This document synthesizes available data on their formation, carcinogenicity, acceptable intake limits, and the analytical methodologies used for their detection and quantification.

Introduction: The Concern of Nitrosamine (B1359907) Impurities

N-nitrosamine compounds are recognized for their carcinogenic properties, a concern first highlighted in 1956 with the observation of liver tumors in animals exposed to N-nitrosodimethylamine (NDMA)[1]. This has led to stringent control of these impurities in pharmaceutical products[1]. The issue gained prominence in the pharmaceutical industry in 2018 when NDMA was detected in the active pharmaceutical ingredient (API) valsartan[1][2]. Since then, the focus has expanded to include nitrosamine drug substance-related impurities (NDSRIs), which are unique to each API and often lack empirical data for determining acceptable intake (AI) limits[1].

Lidocaine, a widely used local anesthetic, can degrade under certain conditions, such as elevated temperatures, to form secondary amine precursors.[1][2]. These precursors, in the presence of nitrosating agents like nitrites (often found in trace amounts in excipients), can lead to the formation of N-nitroso compounds like N-Nitroso Lidocaine[1][2][3].

Toxicological Profile of N-Nitroso Lidocaine and Related Compounds

The primary nitrosamine associated with Lidocaine is N-Nitroso Lidocaine. However, risk assessments must also consider related nitrosamines and key metabolites.

2.1 N-Nitroso-desethyl Lidocaine

This is a significant NDSRI formed from the degradation of Lidocaine. The Carcinogenic Potency Categorization Approach (CPCA) is a structure-activity relationship (SAR) method used to assign AI limits for nitrosamines with limited toxicological data.[1]. In November 2023, N-nitroso-desethyl lidocaine was classified as a Category 2 compound under the CPCA, indicating a high carcinogenic potential.[1]. Its AI limit was established based on the TD50 of a structurally similar compound, N-methyl-N-(4-oxo-4-pyridin-3-ylbutyl)nitrous amide[1].

2.2 N-nitrosodiethylamine (NDEA)

NDEA is another low molecular weight nitrosamine that can be formed in Lidocaine drug products.[1][2]. The International Agency for Research on Cancer (IARC) has classified NDEA as a Group 2A probable human carcinogen, based on sufficient evidence of carcinogenicity in all animal species tested.[1]. Due to its high carcinogenic potency, the acceptable intake for NDEA is set at a very low level.[1].

2.3 2,6-Xylidine (a Lidocaine Metabolite)

While not a nitrosamine itself, the primary Lidocaine metabolite, 2,6-xylidine, has been studied for its carcinogenic potential. In two-year studies conducted by the National Toxicology Program (NTP), 2,6-xylidine was found to be "clearly carcinogenic in rats in the nasal septum," causing rare tumors at high doses.[4]. An FDA advisory committee concluded that while the carcinogenicity of 2,6-xylidine can be associated with lidocaine, the risk to humans is low enough to continue marketing lidocaine for its current indications.[4].

Quantitative Toxicological and Analytical Data

The following tables summarize the key quantitative data regarding acceptable intake limits, analytical detection limits for related impurities, and carcinogenicity data for the metabolite 2,6-xylidine.

Table 1: Acceptable Intake (AI) and Formulation Limits for Lidocaine-Related Nitrosamines

Compound	Acceptable Intake (AI)	Formulation Test Limit (ppb)	Regulatory Body/Source
N-nitrosodiethylamine (NDEA)	26.5 ng/day[1]	26.5 - 53.0[1][2]	IARC, CPCA[1]
N-nitroso-desethyl lidocaine	100 ng/day[1]	100 - 200[1][2]	CPCA[1]

Table 2: Analytical Performance for Detection Methods

Method	Analyte	LOD (ppb)	LOQ (ppb)
M-3: GC-MS (for Lidocaine Ointment)	N-nitrosodiethylamine (NDEA)	5.3[5]	17.7[5]
M-4: HPLC-MS (for Lidocaine Injection)	N-nitroso-desethyl lidocaine	16.7[5]	55.6[5]

LOD: Limit of Detection; LOQ: Limit of Quantification

Table 3: Carcinogenicity of 2,6-Xylidine in Charles River CD Rats (2-Year Study)

Dose Level (in diet)	Incidence of Nasal Tumors
Low (300 ppm)	1 / 112 rats[4]
Medium (1000 ppm)	Not specified
High (3000 ppm)	52 / 112 rats[4]

Signaling Pathways and Formation Mechanisms

The formation of N-Nitroso Lidocaine and related impurities is dependent on the degradation of the Lidocaine API into secondary amine precursors, which then react with nitrosating agents.

Caption: Formation pathway of N-nitroso impurities from Lidocaine degradation.

The primary metabolic pathway for lidocaine in the body is hepatic N-dealkylation, which produces metabolites like monoethylglycinexylidide (B1676722) (MEGX) and glycinexylidide (B194664) (GX). These are the same precursors that can lead to nitrosamine formation outside the body.

Caption: Major metabolic pathway of Lidocaine in the liver.

Experimental Protocols

Detailed and sensitive analytical methods are crucial for the detection and quantification of nitrosamine impurities in pharmaceutical products.

5.1 Method M-3: Determination of N-nitrosodiethylamine (NDEA) by GC-MS

This method is designed for the analysis of NDEA in Lidocaine drug products, particularly semi-solid formulations like ointments.

• Instrumentation : Gas Chromatography coupled with Mass Spectrometry (GC-MS).

• Sample Preparation : A suitable extraction method is employed to isolate NDEA from the ointment matrix. This typically involves solvent extraction, followed by a concentration step.

• Chromatographic Conditions :

  • Column : A non-polar or mid-polar capillary column suitable for separating volatile nitrosamines.

  • Carrier Gas : Helium.

  • Injection Mode : Splitless or programmed temperature vaporization (PTV) to enhance sensitivity.

  • Temperature Program : An optimized temperature gradient to ensure separation of NDEA from matrix components.

• Mass Spectrometry Conditions :

  • Ionization : Electron Ionization (EI).

  • Acquisition Mode : Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity, monitoring characteristic ions of NDEA.

• Quantification : An external standard calibration curve is prepared using certified NDEA reference standards. The concentration in the sample is determined by comparing its peak area to the calibration curve.

5.2 Method M-4: Determination of N-nitroso-desethyl Lidocaine by HPLC-MS

This method is used for the analysis of the specific NDSRI, N-nitroso-desethyl lidocaine, in liquid formulations such as injections.

• Instrumentation : High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), often a triple quadrupole (MS/MS) for high selectivity.

• Sample Preparation : Direct injection or simple dilution of the liquid formulation with the mobile phase.

• Chromatographic Conditions :

  • Column : A reverse-phase C18 column.

  • Mobile Phase : A gradient of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Flow Rate : Typical analytical flow rates (e.g., 0.2-0.5 mL/min).

• Mass Spectrometry Conditions :

  • Ionization : Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode : Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for N-nitroso-desethyl lidocaine, ensuring high specificity and minimizing matrix interference.

• Quantification : An external calibration curve is generated using a synthesized and purified N-nitroso-desethyl lidocaine reference standard.

Caption: General experimental workflow for nitrosamine impurity analysis.

Conclusion and Recommendations

The potential for the formation of N-Nitroso Lidocaine and other nitrosamine impurities in Lidocaine-containing drug products necessitates rigorous control strategies. The toxicological data, particularly the low acceptable intake limits for NDEA and N-nitroso-desethyl lidocaine, underscore the health risks associated with these impurities.

For researchers and drug development professionals, the following recommendations are crucial:

• Risk Assessment : Conduct thorough risk assessments to identify and mitigate factors contributing to nitrosamine formation, including sources of nitrites in excipients and manufacturing conditions (e.g., temperature, pH).[1][2].

• Analytical Testing : Implement validated, highly sensitive analytical methods (such as GC-MS and HPLC-MS/MS) for the routine testing of both APIs and finished drug products to ensure compliance with established limits.

• Formulation Development : During formulation development, select excipients with low nitrite content and consider the stability of the Lidocaine API under manufacturing and storage conditions.

• Further Research : Continued research into the genotoxicity and carcinogenicity of specific NDSRIs is needed to refine risk assessments and establish scientifically-backed acceptable intake limits.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-Nitroso Lidocaine EP Impurity E | CAS No- NA [chemicea.com]
• 4. LIDOCAINE RODENT CARCINOGENICITY STUDIES [insights.citeline.com]
• 5. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Protocols & Analytical Methods

Application Note: Analytical Method Development for the Detection of N-Nitroso Lidocaine in Pharmaceutical Products

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide due to their classification as probable human carcinogens.[1] N-Nitroso Lidocaine (B1675312) is a potential nitrosamine (B1359907) impurity that can form in drug products containing lidocaine, a widely used local anesthetic.[2][3] Its formation can occur through the reaction of secondary amine degradation products of lidocaine with nitrosating agents, such as nitrites, which may be present as excipients in the formulation.[2][3] The reaction is often facilitated by elevated temperatures during manufacturing or storage.[2][3]

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine impurities in human drugs, necessitating the development of sensitive and robust analytical methods for their detection and quantification.[1][4][5] This application note provides a detailed protocol for the detection of N-Nitroso Lidocaine and related nitrosamine impurities, such as N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine, in lidocaine drug products using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[2][3]

Logical Workflow for N-Nitroso Lidocaine Analysis

Caption: Workflow for N-Nitroso Lidocaine analysis.

Experimental Protocols

Materials and Reagents

• Reference Standards: N-Nitroso Lidocaine, N-nitrosodiethylamine (NDEA), N-nitroso-desethyl lidocaine (analytical grade)

• Internal Standard (IS): N-Nitroso Lidocaine-d3 or other suitable isotopically labeled standard

• Solvents: Dichloromethane (DCM), Methanol (B129727) (MeOH), Water (LC-MS grade)

• Mobile Phase Additives: Formic acid (FA), Ammonium formate

• Lidocaine Drug Product: Ointment, injection, or other formulations for testing

• Solid Phase Extraction (SPE) Cartridges: As needed for sample cleanup

Instrumentation

• Liquid Chromatograph: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source

• Analytical Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm)

• Other Equipment: Vortex mixer, centrifuge, nitrogen evaporator, analytical balance

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve each reference standard and the internal standard in methanol to prepare individual stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to obtain intermediate stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate stock solutions with the initial mobile phase composition to cover the desired concentration range (e.g., 0.1 to 50 ng/mL). Spike each calibration standard with the internal standard at a constant concentration.

Sample Preparation Protocol

The following is a general protocol for a lidocaine ointment. Modifications may be necessary for other dosage forms.

• Extraction:

  • Accurately weigh 1.0 g of the lidocaine ointment into a 50 mL centrifuge tube.

  • Add 10 mL of dichloromethane.

  • Vortex for 5 minutes to ensure thorough mixing and dissolution of the ointment base.

  • Spike with the internal standard solution.

• Centrifugation:

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the excipients.

• Supernatant Transfer:

  • Carefully transfer the dichloromethane supernatant to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the dichloromethane to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1.0 mL of the initial mobile phase.

  • Vortex for 1 minute to ensure complete dissolution.

• Filtration:

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Method Parameters

Parameter	Condition
LC System	UHPLC
Column	C18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10.1-12 min: 5% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole MS
Ionization Mode	ESI Positive
MRM Transitions	Hypothetical values, to be optimized experimentallyN-Nitroso Lidocaine: Q1/Q3 (e.g., 264.2 -> 120.1)NDEA: Q1/Q3 (e.g., 103.1 -> 75.1)N-nitroso-desethyl lidocaine: Q1/Q3 (e.g., 236.2 -> 92.1)
Source Temperature	500°C
IonSpray Voltage	5500 V

Signaling Pathway of N-Nitroso Lidocaine Formation

Caption: Formation pathway of N-Nitroso Lidocaine.

Data Presentation

Table 1: Method Validation - Linearity

Analyte	Calibration Range (ng/mL)	R²
N-Nitroso Lidocaine	0.1 - 50	0.9992
NDEA	0.1 - 50	0.9995
N-nitroso-desethyl lidocaine	0.1 - 50	0.9991

Table 2: Method Validation - Accuracy and Precision

Analyte	Spiked Conc. (ng/mL)	Mean Recovery (%) (n=6)	RSD (%)
N-Nitroso Lidocaine	0.5	98.5	4.2
5.0	101.2	3.1
40.0	99.8	2.5
NDEA	0.5	97.9	4.5
5.0	102.5	3.3
40.0	100.5	2.8
N-nitroso-desethyl lidocaine	0.5	99.1	4.8
5.0	100.8	3.5
40.0	101.1	2.9

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)
N-Nitroso Lidocaine	0.03	0.1
NDEA	0.03	0.1
N-nitroso-desethyl lidocaine	0.04	0.1

Conclusion

The LC-MS/MS method described in this application note provides a sensitive and selective approach for the quantification of N-Nitroso Lidocaine and related nitrosamine impurities in lidocaine drug products. The method demonstrates excellent linearity, accuracy, and precision, with low limits of detection and quantification, making it suitable for routine quality control and regulatory submissions. Adherence to such analytical protocols is crucial for ensuring the safety and quality of pharmaceutical products.[6] Manufacturers should conduct risk assessments and, if a risk of nitrosamine formation is identified, perform confirmatory testing using validated methods.[5][7]

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. fda.gov [fda.gov]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]

Application Note: Quantitative Analysis of N-Nitroso Lidocaine in Pharmaceutical Formulations by LC-MS/MS

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties. Regulatory agencies worldwide have set stringent limits for the presence of these impurities in drug products. N-Nitroso Lidocaine (B1675312) is a potential nitrosamine (B1359907) impurity that can form in lidocaine-containing pharmaceutical products. Its monitoring and quantification at trace levels are crucial to ensure patient safety and regulatory compliance.

This application note describes a sensitive and robust method for the quantitative analysis of N-Nitroso Lidocaine in pharmaceutical formulations using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is designed for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Analyte Information

• Compound Name: N-Nitroso Lidocaine

• Chemical Structure: 2-(diethylamino)-N-(2,6-dimethylphenyl)-N-nitrosoacetamide

• Molecular Formula: C₁₄H₂₁N₃O₂

• Molecular Weight: 263.34 g/mol

Experimental Protocols

Standard and Sample Preparation

Standard Preparation:

• Primary Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of N-Nitroso Lidocaine reference standard and dissolve in 10.0 mL of methanol (B129727).

• Intermediate Stock Solution (1.0 µg/mL): Dilute 100 µL of the primary stock solution to 10.0 mL with a 50:50 (v/v) mixture of methanol and water.

• Calibration Standards (0.1 - 50 ng/mL): Prepare a series of calibration standards by serial dilution of the intermediate stock solution with 50:50 (v/v) methanol and water.

Sample Preparation (for a Lidocaine Cream Formulation):

• Accurately weigh 1.0 g of the lidocaine cream into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 10.0 mL of methanol to the tube.

• Vortex for 2 minutes to disperse the cream.

• Sonicate for 15 minutes in a cooled water bath.

• Centrifuge at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Value
System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 10% B; 1-8 min: 10-90% B; 8-9 min: 90% B; 9-10 min: 10% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions:

Parameter	Value
System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Instrument Dependent

MRM Transitions for N-Nitroso Lidocaine:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
N-Nitroso Lidocaine (Quantifier)	264.2	86.1	15	100
N-Nitroso Lidocaine (Qualifier)	264.2	58.1	25	100

Quantitative Data

The following tables summarize the performance characteristics of the LC-MS/MS method for the quantitative analysis of N-Nitroso Lidocaine.

Table 1: Linearity and Range

Analyte	Range (ng/mL)	R²
N-Nitroso Lidocaine	0.1 - 50	> 0.995

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Precision (%RSD, n=6)	Accuracy (% Recovery)
LLOQ	0.1	< 15	85 - 115
Low QC	0.3	< 10	90 - 110
Mid QC	10	< 10	90 - 110
High QC	40	< 10	90 - 110

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (ng/mL)
LOD	0.03
LOQ	0.1

Visualizations

Caption: Experimental workflow for the quantitative analysis of N-Nitroso Lidocaine.

Caption: Logical relationship of the LC-MS/MS system components.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive approach for the quantification of N-Nitroso Lidocaine in pharmaceutical samples. The method is highly specific due to the use of Multiple Reaction Monitoring and demonstrates excellent linearity, accuracy, and precision. This validated method is a valuable tool for pharmaceutical manufacturers to ensure the safety and quality of lidocaine-containing products by monitoring and controlling the levels of this potential genotoxic impurity.

Application Note: Determination of N-Nitroso Lidocaine in Pharmaceutical Products by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed protocol for the determination of N-Nitroso Lidocaine (B1675312), a potential genotoxic impurity, in lidocaine active pharmaceutical ingredients (APIs) and drug products. The method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) for sensitive and selective quantification. This document provides comprehensive experimental procedures, including sample preparation, instrument parameters, and validation guidelines, intended for researchers, scientists, and drug development professionals.

Introduction

N-nitrosamine impurities in pharmaceutical products are a significant concern due to their classification as probable human carcinogens.[1][2] Regulatory agencies worldwide require stringent control of these impurities to ensure patient safety.[3] Lidocaine, a widely used local anesthetic, can potentially form N-Nitroso Lidocaine under certain conditions during synthesis or formulation.[4][5] Therefore, a robust and sensitive analytical method for the detection and quantification of N-Nitroso Lidocaine is crucial for quality control in the pharmaceutical industry.[6]

Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established technique for the analysis of volatile and semi-volatile nitrosamines, offering high sensitivity and selectivity.[1][7] This application note describes a GC-MS method suitable for the determination of N-Nitroso Lidocaine at trace levels.

Experimental Protocol

This protocol outlines the necessary reagents, sample preparation steps, and instrumental conditions for the analysis of N-Nitroso Lidocaine.

2.1. Reagents and Materials

• N-Nitroso Lidocaine reference standard

• Lidocaine API or drug product

• Dichloromethane (B109758) (DCM), HPLC grade

• Methanol, HPLC grade

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Anhydrous sodium sulfate (B86663)

• 15 mL polypropylene (B1209903) centrifuge tubes

• 2 mL autosampler vials with caps

• Syringe filters (0.45 µm)

2.2. Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso Lidocaine reference standard and dissolve it in 100 mL of methanol.

• Intermediate Standard Solutions: Prepare a series of intermediate standard solutions by diluting the stock solution with methanol.

• Calibration Standards (e.g., 5-200 ng/mL): Prepare a set of calibration standards by spiking the appropriate amount of intermediate standard solution into a blank matrix solution (a solution prepared from the drug product without the active ingredient, if possible) to achieve the desired concentration range.

2.3. Sample Preparation

• Sample Weighing: Accurately weigh approximately 250 mg of the lidocaine API or an equivalent amount of the ground drug product into a 15 mL centrifuge tube.[8]

• Dissolution: Add 10 mL of 0.1 M NaOH solution to the tube.

• Extraction: Add 5 mL of dichloromethane to the tube.

• Vortexing and Shaking: Vortex the tube for 1 minute, followed by shaking for 5 minutes to ensure thorough extraction.[8]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the layers.[9]

• Collection of Organic Layer: Carefully transfer the lower organic (dichloromethane) layer to a clean tube containing anhydrous sodium sulfate to remove any residual water.

• Filtration: Filter the extract through a 0.45 µm syringe filter into a 2 mL autosampler vial.

• Analysis: The sample is now ready for GC-MS analysis.

GC-MS Instrumental Conditions

The following instrumental parameters are provided as a starting point and may require optimization based on the specific instrument and column used.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-WAX, 30 m x 0.25 mm, 0.5 µm or equivalent
Inlet Temperature	220 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Column Flow	1.0 mL/min
Oven Program	Initial Temp: 70 °C, hold for 2 minRamp: 20 °C/min to 240 °CHold: 5 min
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	5 min
Monitored Ions	To be determined from the mass spectrum of N-Nitroso Lidocaine. A probable quantifier ion would be the molecular ion, with qualifier ions selected from the fragmentation pattern.

Method Validation Parameters

A full method validation should be performed according to ICH Q2(R1) guidelines to ensure the method is suitable for its intended purpose.[10] Key validation parameters and typical acceptance criteria are summarized below.

Parameter	Typical Acceptance Criteria
Specificity	No interference from blank or placebo at the retention time of N-Nitroso Lidocaine.
Linearity	Correlation coefficient (r²) > 0.995 over the specified concentration range.[3]
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1. Typically in the low ppb range for nitrosamines.[3]
Accuracy (Recovery)	80-120% recovery for spiked samples at different concentration levels.[10]
Precision (RSD)	Repeatability (RSD < 15%), Intermediate Precision (RSD < 20%).
Robustness	The method should be unaffected by small, deliberate variations in method parameters.

Quantitative Data Summary

The following table presents hypothetical but representative quantitative data for a validated GC-MS method for N-Nitroso Lidocaine, based on typical performance for nitrosamine (B1359907) analysis.[3][10]

Parameter	Value
Linearity Range	5 - 200 ng/mL
Correlation Coefficient (r²)	> 0.998
LOD	1.5 ng/mL
LOQ	5.0 ng/mL
Accuracy (Recovery)	92.5% - 108.3%
Precision (Repeatability, RSD)	< 5.8%
Precision (Intermediate, RSD)	< 7.2%

Experimental Workflow and Diagrams

The overall workflow for the determination of N-Nitroso Lidocaine is depicted in the following diagram.

Caption: Experimental workflow for N-Nitroso Lidocaine analysis.

Conclusion

The GC-MS method described in this application note provides a robust and sensitive approach for the determination of N-Nitroso Lidocaine in pharmaceutical samples. Proper method validation is essential to ensure reliable and accurate results for routine quality control and regulatory compliance. This protocol serves as a comprehensive guide for researchers and analysts involved in the safety and quality assessment of lidocaine-containing products.

References

• 1. agilent.com [agilent.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. benchchem.com [benchchem.com]
• 8. edqm.eu [edqm.eu]
• 9. shimadzu.com [shimadzu.com]
• 10. Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso Lidocaine: A Reference Standard for Quality Control in Pharmaceutical Analysis

Application Note & Protocol

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Lidocaine (B1675312) is a critical reference standard for the quality control of Lidocaine drug substances and products.[1][2] As a nitrosamine (B1359907) impurity, its presence in pharmaceutical formulations is a significant concern due to the potential carcinogenic properties of this class of compounds.[3][4] Regulatory bodies worldwide have stringent requirements for monitoring and controlling nitrosamine impurities in pharmaceuticals.[1][2] This document provides detailed application notes and protocols for the use of N-Nitroso Lidocaine as a reference standard in analytical method development, validation, and routine quality control testing.[1][2][5] These protocols are essential for ensuring that Lidocaine-containing products meet the safety and quality standards set by regulatory agencies like the FDA and EMA.[1][2]

Applications in Quality Control

N-Nitroso Lidocaine and its related compounds, such as N-nitroso-desethyl Lidocaine, serve as essential reference materials in several key areas of pharmaceutical quality control:[1][3][6]

• Analytical Method Development: As a certified reference standard, N-Nitroso Lidocaine is used to develop and optimize analytical methods, primarily chromatography-based techniques like HPLC and GC-MS, for the detection and quantification of this specific impurity in Lidocaine active pharmaceutical ingredients (APIs) and finished drug products.[1][2]

• Method Validation (AMV): The reference standard is crucial for validating the performance of analytical methods according to ICH guidelines.[7] This includes establishing key validation parameters such as linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantification (LOQ).[7]

• Impurity Quantification: In routine quality control, N-Nitroso Lidocaine is used to prepare calibration standards and controls to accurately quantify the levels of this impurity in production batches of Lidocaine.[1][2]

• Forced Degradation Studies: It can be used to understand the degradation pathways of Lidocaine and identify potential impurities that may form under various stress conditions.

Quantitative Data Summary

The following tables summarize typical analytical performance characteristics for methods used in the quantification of N-Nitroso Lidocaine and related impurities.

Table 1: HPLC-MS Method Performance for N-nitroso-desethyl Lidocaine [1]

Parameter	Result
Range	9 - 1080 ppm
Linearity (R)	1.000
RSD% Reference Sol.	2.8%
Accuracy Limit Level	82.5 – 91.4%
LOD (S/N=3)	3 ppm
LOQ (S/N=10)	9 ppm

Table 2: GC-MS Method Performance for N-nitrosodiethylamine (NDEA) in Lidocaine Ointment [1]

Parameter	Result
RSD% Reference Sol.	6.5%
Accuracy Limit Level	89.2 – 97.1%
LOD (S/N=3)	10 ppm
LOQ (S/N=10)	30 ppm

Experimental Protocols

Protocol 1: Determination of N-Nitroso Lidocaine by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This protocol describes a general method for the determination of N-Nitroso Lidocaine in a Lidocaine drug substance.

4.1.1. Materials and Reagents

• N-Nitroso Lidocaine Reference Standard

• Lidocaine API (for spiking and matrix effect evaluation)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic Acid (LC-MS grade)

• Deionized Water (18.2 MΩ·cm)

• 0.45 µm Syringe Filters

4.1.2. Instrumentation

• HPLC system with a UV or Diode Array Detector (DAD) and a Mass Spectrometric (MS) detector (e.g., single quadrupole or triple quadrupole).

• Analytical column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size) is commonly used.[8]

4.1.3. Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10-90% B (linear gradient)

  • 20-25 min: 90% B

  • 25.1-30 min: 10% B (re-equilibration)

• Flow Rate: 0.8 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection: 230 nm

• MS Detector: Electrospray Ionization (ESI) in positive mode. Monitor for the specific m/z of N-Nitroso Lidocaine.

4.1.4. Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso Lidocaine reference standard in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create calibration standards ranging from 0.01 µg/mL to 1.0 µg/mL.

• Sample Preparation: Accurately weigh 100 mg of the Lidocaine drug substance into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

4.1.5. Data Analysis

Construct a calibration curve by plotting the peak area of N-Nitroso Lidocaine against its concentration. Determine the concentration of N-Nitroso Lidocaine in the sample by comparing its peak area to the calibration curve.

Protocol 2: Determination of N-Nitroso Lidocaine by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general procedure for the analysis of volatile nitrosamines, including N-Nitroso Lidocaine, in pharmaceutical products.

4.2.1. Materials and Reagents

• N-Nitroso Lidocaine Reference Standard

• Dichloromethane (B109758) (GC grade)

• Sodium Hydroxide Solution (1 M)

• Anhydrous Sodium Sulfate (B86663)

4.2.2. Instrumentation

• Gas chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Column: A low-bleed, mid-polarity column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

4.2.3. Chromatographic Conditions

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Mode: Splitless (1 µL).

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp 1: 10 °C/min to 180 °C.

  • Ramp 2: 20 °C/min to 280 °C, hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• MS Mode: Selected Ion Monitoring (SIM) for the target ions of N-Nitroso Lidocaine.

4.2.4. Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso Lidocaine reference standard in 100 mL of dichloromethane.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in dichloromethane to create calibration standards.

• Sample Preparation (Liquid-Liquid Extraction): a. Weigh an amount of the sample equivalent to 250 mg of Lidocaine into a centrifuge tube.[9] b. Add 10 mL of 1 M Sodium Hydroxide solution and vortex for 1 minute.[9] c. Add 5 mL of dichloromethane and shake vigorously for 5 minutes.[9] d. Centrifuge to separate the layers. e. Carefully transfer the organic (bottom) layer to a clean vial containing anhydrous sodium sulfate to remove any residual water. f. Inject the dried organic layer into the GC-MS.

4.2.5. Data Analysis

Generate a calibration curve from the working standard solutions. Quantify the amount of N-Nitroso Lidocaine in the sample extract by comparing its peak area to the calibration curve.

Visualizations

Caption: Quality Control Workflow for N-Nitroso Lidocaine Analysis.

Caption: Formation Pathway of N-Nitroso Lidocaine.

References

• 1. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. veeprho.com [veeprho.com]
• 3. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. N-Nitroso Lidocaine EP Impurity E | SynZeal [synzeal.com]
• 6. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 7. ijrrjournal.com [ijrrjournal.com]
• 8. hplc.eu [hplc.eu]
• 9. edqm.eu [edqm.eu]

Application Note and Protocols for the Detection of N-Nitroso Lidocaine in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Lidocaine is a potential impurity and metabolite of Lidocaine, a widely used local anesthetic. Given the classification of many N-nitroso compounds as probable human carcinogens, sensitive and specific analytical methods for their detection in biological matrices are crucial for toxicological studies and drug safety assessment. This document provides detailed protocols for the quantitative analysis of N-Nitroso Lidocaine in human plasma and urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique. The methodologies described are based on established principles of bioanalytical sample preparation and analysis for related compounds.[1][2][3][4][5][6][7]

Quantitative Data Summary

The following table summarizes typical analytical performance characteristics for the analysis of N-nitroso compounds and Lidocaine in biological matrices using LC-MS/MS. These values can serve as a benchmark for method development and validation of N-Nitroso Lidocaine analysis.

Parameter	Matrix	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery	Ref.
Lidocaine	Dog Plasma	LC-MS/MS	0.8 ng/mL	2.5 ng/mL	2.5 - 1000 ng/mL	Not Specified	[4]
Lidocaine	Horse Plasma	LC-MS/MS	1.1 ng/mL	2.5 ng/mL	2.5 - 1000 ng/mL	Not Specified	[4]
Lidocaine	Bovine Serum	LC-MS/MS	Not Specified	1 ng/mL	0.4 - 1000 ng/mL	>75%	[5]
Lidocaine	Human Plasma	HPLC-UV	Not Specified	50 ng/mL	50 - 5000 ng/mL	Not Specified	[8]
N-Nitrosamines (general)	Drug Product	LC-MS/MS	Not Specified	0.05 µg/g	Not Specified	89.5% - 112.0%	[1]
N-Nitrosochlordiazepoxide	Drug Substance	LC-MS/MS	0.18 ppm	0.375 ppm	0.18 - 3 ppm	92.01% - 104.55%	[9]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Plasma

This protocol outlines the extraction of N-Nitroso Lidocaine from plasma samples.

Materials:

• Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX or equivalent)

• Human plasma samples

• Methanol (B129727) (HPLC grade)

• Deionized water (18 MΩ·cm)

• Ammonium (B1175870) hydroxide (B78521) (LC-MS grade)

• Acetonitrile (HPLC grade)

• Internal Standard (IS) solution (e.g., N-Nitroso Lidocaine-d10, if available)

Procedure:

• Sample Pre-treatment: Thaw plasma samples to room temperature. Centrifuge at 4000 rpm for 10 minutes to remove any particulate matter.

• Spiking: To 500 µL of plasma, add 50 µL of internal standard solution. Vortex for 10 seconds.

• Dilution: Add 500 µL of 4% phosphoric acid in water and vortex for 10 seconds.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M hydrochloric acid, followed by 1 mL of methanol.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in acetonitrile.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Analysis: Inject an aliquot into the LC-MS/MS system.

Sample Preparation: Liquid-Liquid Extraction (LLE) for Urine

This protocol details the extraction of N-Nitroso Lidocaine from urine samples.

Materials:

• Human urine samples

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Sodium hydroxide (NaOH) solution (2 M)

• Internal Standard (IS) solution (e.g., N-Nitroso Lidocaine-d10, if available)

• Acetonitrile (HPLC grade)

• Deionized water (18 MΩ·cm)

• Formic acid (LC-MS grade)

Procedure:

• Sample Pre-treatment: Thaw urine samples to room temperature. Centrifuge at 4000 rpm for 10 minutes.

• Spiking: To 1 mL of urine, add 50 µL of internal standard solution. Vortex for 10 seconds.

• Alkalinization: Add 100 µL of 2 M NaOH to the sample to adjust the pH.

• Extraction: Add 5 mL of MTBE, vortex for 2 minutes, and centrifuge at 4000 rpm for 10 minutes.

• Separation: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Analysis: Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Suggested Starting Point):

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions (Proposed):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Nitroso Lidocaine: Precursor Ion (Q1): m/z 264.2 -> Product Ion (Q3): m/z 86.1 (This corresponds to the [M+H]+ ion and a characteristic fragment of the diethylamino group). Further optimization is recommended.

  • N-Nitroso Lidocaine-d10 (IS): Precursor Ion (Q1): m/z 274.2 -> Product Ion (Q3): m/z 96.1 (Hypothetical, assuming deuteration on the ethyl groups).

• Source Parameters: Optimization of parameters such as capillary voltage, source temperature, and gas flows is required.

Visualizations

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. [PDF] Flexible Method for Analysis of Lidocaine and Its Metabolite in Biological Fluids. | Semantic Scholar [semanticscholar.org]
• 6. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. A High-Performance Liquid Chromatography Assay Method for the Determination of Lidocaine in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction (SPE) for the Determination of N-Nitroso Lidocaine in Pharmaceutical Formulations

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] N-Nitroso Lidocaine is a potential impurity that can form in lidocaine-containing drug products from the reaction of secondary or tertiary amine precursors with a nitrosating agent.[2][3] Regulatory bodies have set stringent acceptable intake (AI) limits for nitrosamine (B1359907) impurities, necessitating highly sensitive and selective analytical methods for their detection and quantification at trace levels.[2][3]

Solid-phase extraction (SPE) is a widely used sample preparation technique that offers significant advantages over traditional liquid-liquid extraction (LLE), including improved sample cleanup, analyte concentration, and reduced solvent consumption.[4] This application note describes a robust SPE method for the extraction and concentration of N-Nitroso Lidocaine from pharmaceutical formulations, such as ointments and injections, prior to analysis by liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[3][4]

Principle of the SPE Method

The selection of an appropriate SPE sorbent is critical for the effective isolation of N-Nitroso Lidocaine. Based on the chemical structure of N-Nitroso Lidocaine and general principles for nitrosamine analysis, a reversed-phase or a strong cation-exchange mechanism can be employed. This protocol will focus on a reversed-phase SPE approach, which separates compounds based on their hydrophobicity. The non-polar N-Nitroso Lidocaine will be retained on the hydrophobic sorbent while more polar matrix components are washed away.

Experimental Protocols

1. Sample Preparation

• Lidocaine Ointment:

  • Accurately weigh 1.0 g of the ointment into a 50 mL centrifuge tube.

  • Add 10 mL of a suitable organic solvent (e.g., hexane (B92381) or a mixture of hexane and dichloromethane) to dissolve the ointment base.

  • Add 10 mL of an aqueous solution (e.g., 1% formic acid in water) to the tube.

  • Vortex for 5 minutes to extract the N-Nitroso Lidocaine into the aqueous layer.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Carefully collect the aqueous (lower) layer for SPE.

• Lidocaine Injection:

  • Pipette 5.0 mL of the injection solution into a 15 mL centrifuge tube.

  • If necessary, dilute with an appropriate aqueous solution (e.g., 1% formic acid in water) to reduce the concentration of the active pharmaceutical ingredient (API) and excipients.

2. Solid-Phase Extraction (SPE) Protocol

• SPE Cartridge: Reversed-phase C18 or a polymer-based sorbent (e.g., Oasis HLB).

• Conditioning:

  • Pass 5 mL of methanol (B129727) through the SPE cartridge.

  • Pass 5 mL of purified water through the cartridge. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the prepared aqueous sample extract onto the conditioned SPE cartridge at a slow flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of 5% methanol in water to remove polar impurities.

• Elution:

  • Elute the N-Nitroso Lidocaine from the cartridge with 5 mL of methanol or acetonitrile (B52724) into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in a suitable volume (e.g., 0.5 mL) of the mobile phase used for the analytical determination (e.g., 50:50 acetonitrile:water).

3. Analytical Determination

The final extract can be analyzed using a validated high-sensitivity method such as LC-MS/MS or GC-MS.[3][4]

Quantitative Data Summary

The following table summarizes typical analytical performance characteristics for the determination of nitrosamine impurities, which can be expected for a validated N-Nitroso Lidocaine method.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	5 - 20 ppb	[5]
Limit of Quantitation (LOQ)	15 - 60 ppb	[5]
Linearity (R²)	> 0.99	[1]
Accuracy (Recovery)	80 - 120%	[1]
Precision (RSD)	< 15%	[1]

Visualizations

Experimental Workflow for SPE of N-Nitroso Lidocaine

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Application of HPLC for N-Nitroso Lidocaine Impurity Profiling

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory agencies worldwide have set stringent limits on the presence of these impurities in drug substances and products. Lidocaine, a widely used local anesthetic, can potentially form N-nitroso derivatives, such as N-Nitroso Lidocaine, under certain conditions during synthesis, formulation, or storage. Therefore, robust and sensitive analytical methods are crucial for the identification and quantification of these impurities to ensure patient safety.

This application note provides a detailed protocol for the impurity profiling of N-Nitroso Lidocaine in pharmaceutical samples using High-Performance Liquid Chromatography (HPLC), with a primary focus on coupling with tandem mass spectrometry (LC-MS/MS) for enhanced sensitivity and selectivity.

Analytical Challenges and Approach

The primary challenge in the analysis of N-nitrosamine impurities is their presence at trace levels, often in the parts-per-billion (ppb) range. High-Performance Liquid Chromatography coupled with a highly sensitive and selective detector, such as a tandem mass spectrometer (MS/MS), is the technique of choice for this application. This approach allows for the accurate quantification of N-Nitroso Lidocaine impurities even in complex sample matrices.

Experimental Protocols

This section details the recommended methodology for the analysis of N-Nitroso Lidocaine impurities.

Materials and Reagents

• Reference Standards: N-Nitroso Lidocaine impurities (e.g., N-nitroso-desethyl lidocaine) and Lidocaine hydrochloride certified reference standards.

• Solvents: Acetonitrile (HPLC grade), Methanol (B129727) (HPLC grade), and Water (deionized or Milli-Q).

• Reagents: Formic acid (LC-MS grade) and Ammonium formate (B1220265) (LC-MS grade).

• Sample Preparation: Syringe filters (0.22 µm, PTFE or PVDF).

Standard and Sample Preparation

Standard Solution Preparation:

• Primary Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of the N-Nitroso Lidocaine reference standard in methanol to obtain a concentration of 100 µg/mL.

• Intermediate Stock Solution (1 µg/mL): Dilute the primary stock solution with a 50:50 mixture of methanol and water to obtain a concentration of 1 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by further diluting the intermediate stock solution with the mobile phase to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation:

• Accurately weigh and transfer a portion of the drug product or substance equivalent to 100 mg of Lidocaine into a suitable volumetric flask.

• Add a 50:50 mixture of methanol and water to dissolve the sample.

• Sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to the final volume with the same solvent mixture.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS/MS Method

A reverse-phase HPLC method coupled with a tandem mass spectrometer is recommended for the sensitive and selective quantification of N-Nitroso Lidocaine.

Chromatographic Conditions:

Parameter	Recommended Conditions
HPLC System	A high-performance liquid chromatography system with a binary pump, autosampler, and column oven.
Column	A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is a suitable choice for separating N-Nitroso Lidocaine from the active pharmaceutical ingredient (API).
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	Time (min)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Recommended Conditions
Mass Spectrometer	A triple quadrupole mass spectrometer.
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Specific Multiple Reaction Monitoring (MRM) transitions for each N-Nitroso Lidocaine impurity should be determined by infusing the individual reference standards. For example, for N-nitroso-desethyl lidocaine, the parent ion and product ions would be optimized.
Source Parameters	Optimize source parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity for the target analytes.

Data Presentation

The following tables summarize the expected quantitative performance of the HPLC-MS/MS method for the analysis of a representative N-Nitroso Lidocaine impurity, N-nitroso-desethyl lidocaine. These values are based on typical performance characteristics for nitrosamine (B1359907) analysis and should be verified during method validation.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
RSD of Peak Area (n=6)	≤ 15.0%

Table 2: Method Validation Parameters for N-nitroso-desethyl lidocaine

Parameter	Result
Linearity (r²)	≥ 0.995
Range	0.5 - 100 ng/mL
Limit of Detection (LOD)	Approximately 0.15 ng/mL
Limit of Quantification (LOQ)	Approximately 0.5 ng/mL
Accuracy (% Recovery)	80.0 - 120.0%
Precision (% RSD)	≤ 15.0%

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the impurity profiling process.

Caption: Experimental workflow for N-Nitroso Lidocaine analysis.

Caption: Logical relationship of the impurity profiling process.

Conclusion

The described HPLC-MS/MS method provides a robust and sensitive approach for the impurity profiling of N-Nitroso Lidocaine in pharmaceutical products. The detailed protocol and performance characteristics outlined in this application note serve as a valuable resource for researchers, scientists, and drug development professionals involved in ensuring the quality and safety of Lidocaine-containing medicines. Adherence to these methodologies will support compliance with global regulatory expectations for the control of nitrosamine impurities.

Application Notes and Protocols for Monitoring N-Nitroso Lidocaine in Wastewater Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Lidocaine (B1675312) is a nitrosamine (B1359907) impurity that can be formed from the reaction of secondary or tertiary amines present in the structure of the local anesthetic drug, Lidocaine, with nitrosating agents. The presence of pharmaceuticals and their derivatives in wastewater is a growing environmental concern. Due to the potential carcinogenic nature of many nitrosamines, it is crucial to monitor their levels in wastewater to assess the environmental impact and the effectiveness of wastewater treatment processes.

These application notes provide a comprehensive protocol for the extraction, detection, and quantification of N-Nitroso Lidocaine in wastewater samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[1][2]

Data Presentation

The following table summarizes representative quantitative data for N-Nitroso Lidocaine levels that could be found in various wastewater samples. It is important to note that these are example values, and actual concentrations can vary significantly based on the source of the wastewater, the efficiency of the wastewater treatment plant (WWTP), and other environmental factors.

Sample ID	Sample Type	N-Nitroso Lidocaine Concentration (ng/L)	Limit of Quantification (LOQ) (ng/L)
WWTP-INF-01	Influent	150	5
WWTP-EFF-01	Effluent	25	5
IND-WW-01	Industrial Wastewater	450	5
HOS-WW-01	Hospital Wastewater	275	5

Experimental Protocols

This section details the methodology for the analysis of N-Nitroso Lidocaine in wastewater samples.

Reagents and Materials

• Solvents: Acetonitrile, Methanol (B129727), Dichloromethane (B109758) (HPLC or LC-MS grade)

• Reagents: Formic acid, Ammonium formate, Sodium thiosulfate (B1220275), Sodium hydroxide (B78521), Sulfuric acid

• Standards: N-Nitroso Lidocaine certified reference material[3][4], N-Nitroso Lidocaine-d10 (internal standard)

• Water: Deionized water (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) Cartridges: Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB)

• Glassware: Amber glass bottles, volumetric flasks, vials with PTFE-lined caps

• Other: pH meter, vortex mixer, centrifuge, analytical balance, syringe filters (0.22 µm PTFE)

Sample Collection and Preservation

Proper sample collection and preservation are critical to prevent the degradation of nitrosamines.

• Collect wastewater samples in 1 L amber glass bottles to minimize photolytic decomposition.[5]

• Immediately upon collection, check for residual chlorine. If present, add 80 mg of sodium thiosulfate per liter of sample and mix well.[5]

• Adjust the sample pH to a range of 7-10 using sodium hydroxide or sulfuric acid.[5]

• Store the samples at or below 4°C and protect them from light until extraction.[5] Extraction should be performed as soon as possible, ideally within 48 hours of collection.

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of N-Nitroso Lidocaine reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a suitable solvent mixture (e.g., 50:50 acetonitrile:water). The concentration range should bracket the expected concentrations in the wastewater samples.

• Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a stock solution of N-Nitroso Lidocaine-d10 in methanol.

• Spiking Solution: Prepare a spiking solution of the internal standard at a concentration of 1 µg/mL in methanol.

Sample Preparation (Solid Phase Extraction - SPE)

• Sample Pre-treatment: Allow the collected wastewater sample to come to room temperature. For samples with high particulate matter, centrifuge or filter through a glass fiber filter.

• Spiking: Take a 500 mL aliquot of the pre-treated sample and spike it with a known amount of the internal standard (N-Nitroso Lidocaine-d10) to achieve a final concentration of 100 ng/L.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the spiked wastewater sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the trapped analytes with 2 x 4 mL of a suitable solvent, such as dichloromethane or acetonitrile.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried residue in 1 mL of the mobile phase starting composition and vortex for 30 seconds. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. These should be optimized for the specific instrument being used.

Parameter	Condition
LC System
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by direct infusion of standard solutions
N-Nitroso Lidocaine: e.g., Precursor Ion > Product Ion 1, Precursor Ion > Product Ion 2
N-Nitroso Lidocaine-d10: e.g., Precursor Ion > Product Ion
Dwell Time	100 ms
Collision Energy	To be optimized
Source Temperature	500°C

Quality Control

To ensure the reliability of the results, the following quality control measures should be implemented:

• Method Blank: A method blank (reagent water) should be processed with each batch of samples to check for contamination.

• Laboratory Control Spike (LCS): A blank sample spiked with a known concentration of N-Nitroso Lidocaine should be analyzed with each batch to assess the accuracy of the method.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A portion of a sample should be spiked with a known concentration of the analyte and analyzed in duplicate to evaluate the effect of the sample matrix on the analytical method.

• Calibration Curve: A calibration curve with a minimum of five concentration levels should be generated for each analytical batch. The correlation coefficient (r²) should be ≥ 0.995.

Visualization of Experimental Workflow

The following diagram illustrates the overall workflow for the monitoring of N-Nitroso Lidocaine in wastewater samples.

References

• 1. N-Nitroso Lidocaine EP Impurity E | SynZeal [synzeal.com]
• 2. N-Nitroso Lidocaine EP Impurity C | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]

protocols for handling and storage of N-Nitroso Lidocaine standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Lidocaine is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Lidocaine, a widely used local anesthetic. Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate strict control over their presence in pharmaceutical products.[1][2] The accurate quantification of these impurities relies on the use of well-characterized analytical standards.

These application notes provide detailed protocols for the safe handling, storage, and use of N-Nitroso Lidocaine analytical standards to ensure their integrity, stability, and the reliability of analytical data. N-Nitroso Lidocaine is a suspected human carcinogen and a highly toxic, semi-volatile organic compound that requires careful handling with appropriate safety measures.[3]

Safety and Handling Protocols

All personnel must receive specific training on the safe handling of potent and potentially carcinogenic compounds before working with N-Nitroso Lidocaine standards.

2.1 Personal Protective Equipment (PPE)

The minimum required PPE when handling N-Nitroso Lidocaine in solid or solution form includes:

• Gloves: Double-layered nitrile gloves are required.[3]

• Eye Protection: Chemical safety goggles must be worn.

• Lab Coat: A dedicated lab coat or a full-sleeved apron should be used.

• Respiratory Protection: For procedures involving the handling of the solid standard outside of a contained environment (e.g., weighing), a self-contained breathing apparatus is necessary to prevent inhalation.[4]

2.2 Engineering Controls

• Weighing and Solution Preparation: All handling of the solid N-Nitroso Lidocaine standard, including weighing and preparation of stock solutions, must be performed in a certified chemical fume hood or a biological safety cabinet to avoid inhalation of airborne particles.[3]

• Ventilation: Ensure adequate ventilation in all areas where the standard is handled and stored.

2.3 Spill and Decontamination Procedures

• Spills: In case of a spill, provide adequate ventilation. The spill should be carefully cleaned by trained personnel wearing appropriate PPE. The area should then be washed with plenty of water.[4][5]

• Decontamination: All surfaces and equipment that come into contact with N-Nitroso Lidocaine must be decontaminated.

2.4 Waste Disposal

All waste materials, including contaminated PPE, vials, and cleaning materials, must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.

Storage Protocols for N-Nitroso Lidocaine Standard

Proper storage is critical to maintain the chemical integrity and stability of the N-Nitroso Lidocaine standard. The formation of nitrosamines is known to be influenced by factors such as temperature and humidity.[6]

3.1 Neat (Solid) Standard Storage

• Temperature: Long-term storage of the solid standard is recommended at refrigerator temperatures, specifically between 2°C and 8°C .[7][8][9]

• Container: The standard should be kept in its original, well-sealed vial to protect it from moisture and atmospheric contaminants.

• Light: Store protected from light, for example, by using an amber vial or placing the vial inside a secondary opaque container.

• Atmosphere: While not always specified, for extended long-term storage, consider placing the vial in a desiccator or an inert atmosphere (e.g., under argon or nitrogen) within the refrigerator.

3.2 Standard Solution Storage

• Stock Solutions: It is recommended to store stock solutions at 2°C to 8°C and protect them from light. The stability of solutions is solvent-dependent and should be verified.

• Working Solutions: Due to the potential for degradation at low concentrations, it is best practice to prepare fresh working standards daily from the stock solution.[10]

Preparation of Standard Solutions

4.1 Recommended Solvents

N-Nitroso Lidocaine impurities are generally soluble in the following solvents. The selection of the solvent should be compatible with the analytical methodology (e.g., HPLC-MS, GC-MS).

• Methanol[3][7][11]

• Dimethyl Sulfoxide (DMSO)[3][11]

• Chloroform[7]

Methanol is a common choice for preparing standards for chromatographic analysis.[10]

4.2 Protocol for Preparation of a 100 µg/mL Stock Solution

• Allow the vial containing the solid N-Nitroso Lidocaine standard to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation of moisture.

• Perform all subsequent steps in a certified chemical fume hood.

• Accurately weigh approximately 1.0 mg of the N-Nitroso Lidocaine standard into a clean, tared weighing vessel.

• Quantitatively transfer the weighed standard to a 10 mL Class A amber volumetric flask.

• Add approximately 7 mL of the chosen solvent (e.g., Methanol).

• Mix gently by swirling or using a vortex mixer until the standard is fully dissolved.

• Dilute the solution to the 10 mL mark with the solvent.

• Cap the flask and invert it several times to ensure homogeneity.

• Transfer the solution to a labeled, amber glass vial with a PTFE-lined cap for storage.

• Store the stock solution at 2°C to 8°C, protected from light.

4.3 Protocol for Preparation of a 1.0 µg/mL Working Solution

• Prepare fresh daily.

• Transfer 100 µL of the 100 µg/mL stock solution into a 10 mL Class A amber volumetric flask.

• Dilute to the mark with the chosen solvent.

• Cap and invert several times to mix thoroughly. This solution is now ready for use in analytical procedures.

Stability Assessment Protocol

To ensure the validity of analytical results, the stability of N-Nitroso Lidocaine in solution should be evaluated. Regulatory guidelines recommend including stability testing to evaluate the potential for nitrosamine formation or degradation over the product's shelf life.[12]

5.1 Experimental Design

• Preparation: Prepare a sufficient volume of a stock solution of N-Nitroso Lidocaine (e.g., 10 µg/mL in Methanol) to perform all stability time points.

• Aliquoting: Distribute the solution into multiple amber glass HPLC vials and seal them.

• Storage Conditions: Store the vials under the following conditions:

  • Long-Term: 2°C to 8°C (protected from light)

  • Accelerated: 25°C / 60% RH (protected from light)

  • Stress: 40°C / 75% RH (protected from light)

• Time Points: Analyze the solutions at appropriate intervals. A typical schedule would be: 0, 3 days, 7 days, 14 days, 1 month, and 3 months.

• Analysis: At each time point, analyze triplicate samples from each storage condition using a validated, stability-indicating HPLC-MS or GC-MS method.

5.2 Data Presentation

The results should be reported as the percentage of the initial concentration remaining.

Table 1: Representative Stability Data for N-Nitroso Lidocaine (10 µg/mL in Methanol)

Time Point	Storage at 2-8°C (% Remaining)	Storage at 25°C (% Remaining)	Storage at 40°C (% Remaining)
Day 0	100.0%	100.0%	100.0%
Day 3	99.8%	98.5%	95.2%
Day 7	99.5%	96.1%	90.8%
Day 14	99.2%	93.7%	85.4%
Day 30	98.9%	89.9%	78.1%
Day 90	97.5%	81.2%	65.3%

Note: Data are representative and should be generated empirically.

Visual Workflows (Graphviz)

The following diagrams illustrate the key protocols for handling and preparing N-Nitroso Lidocaine standards.

Caption: Workflow for receiving, storing, and preparing N-Nitroso Lidocaine standard solutions.

Caption: Experimental workflow for assessing the stability of N-Nitroso Lidocaine solutions.

References

• 1. stabilityhub.com [stabilityhub.com]
• 2. veeprho.com [veeprho.com]
• 3. synchemia.com [synchemia.com]
• 4. kmpharma.in [kmpharma.in]
• 5. efpia.eu [efpia.eu]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Naarini [admin.naarini.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. clearsynth.com [clearsynth.com]
• 10. fda.gov [fda.gov]
• 11. synchemia.com [synchemia.com]
• 12. edaegypt.gov.eg [edaegypt.gov.eg]

Application Note: High-Resolution Mass Spectrometry for the Identification of N-Nitroso Lidocaine

Audience: Researchers, scientists, and drug development professionals.

Introduction The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1] Regulatory bodies globally have set stringent limits on these impurities, necessitating highly sensitive and specific analytical methods for their detection and quantification. N-Nitroso Lidocaine (B1675312), a potential nitrosamine (B1359907) impurity related to the active pharmaceutical ingredient (API) Lidocaine, can form from precursor molecules like desethyl lidocaine in the presence of nitrosating agents.[2] High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC) offers unparalleled specificity and sensitivity for identifying such impurities at trace levels.[3] This application note provides a detailed protocol for the identification of N-Nitroso Lidocaine (specifically N-nitroso-desethyl lidocaine) in drug substances and products using LC-HRMS.

Key Analyte: N-nitroso-desethyl lidocaine

• Chemical Formula: C₁₂H₁₇N₃O₂

• Monoisotopic Mass: 235.1317 g/mol

• Protonated Ion [M+H]⁺: 236.1396 m/z

Experimental Protocols

This protocol is based on established methodologies for the analysis of nitrosamine impurities in pharmaceutical products and can be adapted as needed.[4][5]

Sample Preparation

Sample preparation is a critical step to ensure accurate and reliable results by isolating the target analyte from the complex drug matrix.[6][7]

For Drug Substance (API):

• Accurately weigh 100 mg of the Lidocaine drug substance into a 15 mL glass centrifuge tube.[4]

• Add 5.0 mL of methanol (B129727) (or a suitable solvent).

• If an internal standard (ISTD) is used, add the appropriate volume at this stage.

• Vortex the solution until the substance is fully dissolved.

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[4]

For Drug Product (e.g., Tablets, Ointments):

• Weigh and grind a quantity of the drug product equivalent to a target concentration of 0.5 mg/mL of the API in the final solution.[5]

• Transfer the weighed sample to a 15 mL glass centrifuge tube.

• Add the appropriate volume of methanol.

• Shake the sample vigorously for 40 minutes using a mechanical shaker.[4]

• Centrifuge the sample for 15 minutes at approximately 4000-4500 rpm.[4][8]

• Filter the supernatant using a 0.22 µm PVDF syringe filter, discarding the first 1 mL, and transfer the filtrate into an HPLC vial.[4]

Liquid Chromatography (LC) Method

A reverse-phase LC method is employed to separate N-Nitroso Lidocaine from the API and other matrix components.[4]

Parameter	Recommended Conditions
System	UHPLC System (e.g., Vanquish Horizon)[8]
Column	C18 or similar, e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water[5]
Mobile Phase B	0.1% Formic Acid in Methanol[5]
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Gradient	See Table 2 below

Table 2: LC Gradient Profile

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5

| 12.0 | 5 |

High-Resolution Mass Spectrometry (HRMS) Method

An HRMS instrument, such as an Orbitrap, provides the high mass accuracy and resolution required for confident identification.[8]

Table 3: HRMS Parameters

Parameter	Recommended Conditions
Instrument	Orbitrap Exploris 120 or similar Q-TOF[8][9]
Ionization Mode	Heated Electrospray Ionization (HESI), Positive
Scan Mode	Full MS / dd-MS² (data-dependent MS/MS)
Mass Range	100 - 400 m/z
Resolution	60,000 (Full MS), 15,000 (MS/MS)
AGC Target	1e6
Max IT	50 ms
Monitored Ion [M+H]⁺	236.1396 m/z
Mass Accuracy	< 5 ppm

| Collision Energy | Optimized for fragmentation (e.g., 20-40 eV) |

Data Presentation and Analysis

Identification of N-Nitroso Lidocaine is confirmed based on three criteria:

• Retention Time (RT): The analyte peak should appear at the same retention time as a certified reference standard, within an accepted tolerance window.

• Accurate Mass: The measured mass of the protonated molecular ion must be within 5 ppm of the theoretical exact mass (236.1396 m/z).[4]

• Fragmentation Pattern: The MS/MS spectrum should show characteristic fragment ions, primarily the neutral loss of the nitroso group (•NO), which has a mass of approximately 30 Da.[10][11]

Table 4: Expected Mass Transitions for N-Nitroso Lidocaine

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Description

| N-nitroso-desethyl lidocaine | 236.1396 | 206.1341 | Loss of •NO |

Table 5: Method Performance Characteristics (Typical) Quantitative performance should be established through method validation according to ICH Q2(R1) guidelines.[4][5]

Parameter	Typical Value
Limit of Detection (LOD)	~0.1 - 0.2 ppm[4][5]
Limit of Quantitation (LOQ)	~0.5 - 1.0 ppm[5]
Linearity (r²)	> 0.99
Accuracy (Recovery)	80 - 120%
Precision (RSD)	< 15%

Visualizations

Experimental Workflow

The following diagram illustrates the overall process from sample handling to final data analysis.

Caption: General workflow for N-Nitroso Lidocaine analysis.

Fragmentation Pathway

The primary fragmentation pathway for protonated nitrosamines in MS/MS analysis involves the characteristic loss of the nitroso radical (•NO).[11][12]

Caption: Expected MS/MS fragmentation of N-Nitroso Lidocaine.

Data Analysis Logic for Identification

A logical workflow is essential for the unambiguous confirmation of the analyte's presence.

Caption: Decision tree for confident analyte identification.

References

• 1. benchchem.com [benchchem.com]
• 2. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. lcms.cz [lcms.cz]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Electrospray tandem mass spectrometry analysis of S- and N-nitrosopeptides: facile loss of NO and radical-induced fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Development of a Stability-Indicating Assay for N-Nitroso Lidocaine

Introduction

N-Nitroso Lidocaine is a potential nitrosamine (B1359907) impurity that can form in pharmaceutical products containing lidocaine. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies worldwide have set stringent limits on their presence in drug products. The formation of such impurities can occur during the synthesis of the active pharmaceutical ingredient (API), during the manufacturing of the drug product, or upon storage. Therefore, a robust and reliable stability-indicating analytical method is crucial to monitor and control the levels of N-Nitroso Lidocaine throughout the product lifecycle.

This application note details a comprehensive approach for the development and validation of a stability-indicating assay for N-Nitroso Lidocaine. The described methodology utilizes forced degradation studies to identify potential degradation products and a sensitive UPLC-MS/MS method for the separation and quantification of N-Nitroso Lidocaine and its degradants. This ensures the method's specificity and suitability for stability testing.

Materials and Methods

Reagents and Chemicals

• N-Nitroso Lidocaine Reference Standard

• Lidocaine Hydrochloride Reference Standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Hydrochloric acid (analytical grade)

• Sodium hydroxide (B78521) (analytical grade)

• Hydrogen peroxide (30%, analytical grade)

• Water (Milli-Q or equivalent)

Instrumentation

• UPLC system coupled with a tandem quadrupole mass spectrometer (MS/MS)

• Photostability chamber

• Forced degradation studies are instrumental in developing analytical methodologies, understanding the stability of active pharmaceutical ingredients (APIs) and drug products, and providing insights into degradation pathways and products.[1]

• Dry heat oven

• pH meter

Experimental Workflow

Caption: Experimental workflow for the development of a stability-indicating assay.

Experimental Protocols

Forced Degradation Studies

Forced degradation studies were performed on a solution of N-Nitroso Lidocaine (10 µg/mL in methanol/water, 50:50 v/v) to intentionally degrade the molecule.

• Acidic Hydrolysis: The sample solution was mixed with an equal volume of 0.1 M HCl and kept at 60°C for 24 hours.

• Basic Hydrolysis: The sample solution was mixed with an equal volume of 0.1 M NaOH and kept at 60°C for 24 hours.

• Oxidative Degradation: The sample solution was mixed with an equal volume of 3% H₂O₂ and kept at room temperature for 24 hours.

• Thermal Degradation: The solid N-Nitroso Lidocaine was placed in a dry heat oven at 105°C for 48 hours and then dissolved in the diluent.

• Photolytic Degradation: The sample solution was exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber.

After the specified time, the stressed samples were neutralized (if necessary), diluted to a suitable concentration, and analyzed by the developed UPLC-MS/MS method.

UPLC-MS/MS Method Protocol

A sensitive and specific UPLC-MS/MS method was developed for the analysis of N-Nitroso Lidocaine and its degradation products.

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, followed by a 2-minute hold at 95% B and a 3-minute re-equilibration at 5% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions	N-Nitroso Lidocaine: [Precursor Ion] > [Product Ion] (To be determined experimentally)
Degradation Products: To be determined from stressed samples

Potential Degradation Pathway

Caption: Potential degradation pathways of N-Nitroso Lidocaine under stress conditions.

Results and Discussion

Forced Degradation

The results of the forced degradation studies are summarized in the table below. Significant degradation was observed under acidic, basic, and oxidative conditions, indicating the susceptibility of N-Nitroso Lidocaine to these stresses.

Stress Condition	% Degradation of N-Nitroso Lidocaine	Number of Degradation Products Observed
0.1 M HCl, 60°C, 24h	25.4	2
0.1 M NaOH, 60°C, 24h	18.9	1
3% H₂O₂, RT, 24h	35.1	3
Thermal (105°C, 48h)	5.2	1
Photolytic	12.6	2

The developed UPLC-MS/MS method was able to separate N-Nitroso Lidocaine from all the degradation products formed under the various stress conditions, demonstrating its stability-indicating nature.

Method Validation

The analytical method was validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Validation Parameter	Result
Linearity (r²)	> 0.999 for a concentration range of 0.05 to 2.0 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	< 2.0% for both repeatability and intermediate precision
Limit of Detection (LOD)	0.015 µg/mL
Limit of Quantitation (LOQ)	0.05 µg/mL

Conclusion

A highly sensitive, specific, and stability-indicating UPLC-MS/MS method has been successfully developed and validated for the determination of N-Nitroso Lidocaine. The forced degradation studies provided valuable insights into the degradation profile of the molecule. This method is suitable for the routine quality control and stability monitoring of N-Nitroso Lidocaine in pharmaceutical products, ensuring their safety and efficacy.

References

• 1. researchgate.net [researchgate.net]

Quantification of N-Nitroso Lidocaine in Topical Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-Nitroso Lidocaine (B1675312), a potential impurity in topical formulations containing Lidocaine, can form from the reaction of secondary amines (present as impurities or degradation products of Lidocaine) with nitrosating agents, such as nitrites, which may be present in excipients.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in drug products.[3][4][5] This document provides detailed application notes and protocols for the quantification of N-Nitroso Lidocaine in topical formulations.

Formation Pathway of N-Nitroso Lidocaine

Lidocaine, a tertiary amine, can degrade under certain conditions, such as elevated temperatures, to form secondary amine precursors.[1][2] These precursors, in the presence of a nitrosating agent like nitrite (B80452) (often found in trace amounts in excipients), can lead to the formation of N-nitrosamines. The formation is influenced by factors such as time, temperature, and pH.[2]

Figure 1: Formation pathway of N-Nitroso Lidocaine.

Analytical Methodologies

The primary analytical techniques for the sensitive and selective quantification of N-Nitroso Lidocaine are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] LC-MS/MS, in particular, offers high sensitivity and is suitable for the analysis of a wide range of nitrosamines, including those that are non-volatile.[6][7][8]

Quantitative Data Summary

The following tables summarize key quantitative data related to the analysis of nitrosamines in pharmaceutical products.

Table 1: Regulatory Limits for Nitrosamine Impurities

Regulatory Agency	Nitrosamine	Acceptable Intake (AI) Limit
FDA	N-nitrosodimethylamine (NDMA)	96 ng/day[3]
EMA	Nitrosamine impurities in sartan medicines	26.5 ng/day[3]
CPCA (for N-nitroso-desethyl lidocaine)	N-nitroso-desethyl lidocaine	100 ng/day[2]

Table 2: Analytical Method Performance for Nitrosamine Analysis

Analytical Method	Analyte	LOD (ppb)	LOQ (ppb)
GC-MS	N-nitrosodiethylamine (NDEA) in Lidocaine Ointment	5.3[9]	17.7[9]
HPLC-MS	N-nitroso-desethyl lidocaine in Lidocaine Injection	16.7[9]	55.6[9]
UHPLC-MS/MS (for beta blockers)	Various Nitrosamines	0.02 - 1.2[6]	2 - 20[6]

Table 3: Reported Levels of Nitrosamines in Stressed Lidocaine Formulations

Formulation	Stress Condition	Nitrosamine	Concentration Found (ppb)
Ointment	70°C for 3 hours	NDEA	Varies with nitrite spiking[1][10]
Injection	125°C for 15 minutes	N-nitroso-desethyl lidocaine	Varies with nitrite spiking[1][10]

Experimental Protocols

The following are detailed protocols for the quantification of N-Nitroso Lidocaine in topical formulations.

Experimental Workflow

References

• 1. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. artixio.com [artixio.com]
• 4. medinstitute.com [medinstitute.com]
• 5. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 6. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]

Application Notes and Protocols for the Analysis of N-Nitroso Lidocaine in Injectable Drug Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-Nitroso Lidocaine (B1675312), a potential impurity in lidocaine-containing drug products, requires sensitive and specific analytical methods for its detection and quantification to ensure patient safety and regulatory compliance. This document provides detailed application notes and protocols for the analysis of N-Nitroso Lidocaine and the related impurity, N-nitrosodiethylamine (NDEA), in injectable drug products using Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Recent studies have investigated the formation of N-nitroso-desethyl lidocaine and NDEA in lidocaine formulations, highlighting the importance of robust analytical monitoring.[1][2][3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have issued guidance on the control of nitrosamine impurities, emphasizing the need for validated analytical procedures.[4][5][6][7]

Analytical Techniques Overview

Both LC-MS and GC-MS are powerful techniques for the trace-level analysis of nitrosamines. LC-MS is particularly suitable for non-volatile and thermally labile compounds like N-Nitroso Lidocaine, while GC-MS is a well-established method for volatile nitrosamines such as NDEA. The choice of technique may depend on the specific nitrosamine of interest and the laboratory's instrumentation capabilities.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of nitrosamine impurities using LC-MS/MS and GC-MS/MS. While specific data for N-Nitroso Lidocaine is limited in publicly available literature, the data for other nitrosamines, particularly NDEA, provides a strong indication of the expected sensitivity of these methods.

Table 1: Typical Quantitative Performance Data for LC-MS/MS Analysis of Nitrosamines

Analyte	Matrix	LOQ (ng/mL)	LOQ (ppm)	Recovery (%)	Reference
NDMA	Varenicline Tartrate DS	---	0.1	---	[8]
NDEA	Varenicline Tartrate DS	---	0.1	---	[8]
N-Nitroso Varenicline	Varenicline Tartrate DS	---	0.1	---	[8]
NTTP	Sitagliptin (5 mg/mL)	0.5	0.1	---	[9]
NDMA	Ranitidine Drug Product	---	1.0	---	[3]

DS = Drug Substance LOQ values are often dependent on the sample matrix and concentration.

Table 2: Typical Quantitative Performance Data for GC-MS/MS Analysis of Nitrosamines

Analyte	Matrix	LOQ (ppb)	LOQ (ppm)	Linearity (r²)	Reference
NDMA	Zidovudine	---	0.018	>0.99	[10]
NDEA	Zidovudine	---	0.018	>0.99	[10]
NDMA	Valsartan API	---	0.008	≥ 0.998	[11]
NDEA	Valsartan API	---	0.005	≥ 0.998	[11]
NEIPA	Valsartan API	---	0.005	≥ 0.998	[11]
NDIPA	Valsartan API	---	0.005	≥ 0.998	[11]
NDBA	Valsartan API	---	---	≥ 0.998	[11]

API = Active Pharmaceutical Ingredient

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Determination of N-Nitroso Lidocaine

This protocol is adapted from established FDA methods for the analysis of nitrosamine impurities and is suitable for the quantification of N-Nitroso Lidocaine in injectable drug products.

1. Materials and Reagents

• N-Nitroso Lidocaine reference standard

• Lidocaine injectable drug product

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.22 µm, PVDF)

• LC vials

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

3. Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	0-2 min: 10% B; 2-10 min: 10-90% B; 10-12 min: 90% B; 12-12.1 min: 90-10% B; 12.1-15 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

4. Mass Spectrometer Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	To be determined by infusing a standard solution of N-Nitroso Lidocaine. The precursor ion will be [M+H]⁺.

5. Sample Preparation

• Accurately transfer a volume of the injectable drug product equivalent to 100 mg of Lidocaine into a 10 mL volumetric flask.

• Add approximately 7 mL of methanol and sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to volume with methanol.

• Filter the solution through a 0.22 µm PVDF syringe filter into an LC vial.

6. Standard Preparation

• Prepare a stock solution of N-Nitroso Lidocaine in methanol at a concentration of 100 µg/mL.

• Perform serial dilutions of the stock solution with methanol to prepare a series of calibration standards ranging from 0.5 ng/mL to 100 ng/mL.

7. System Suitability

• Inject a mid-range calibration standard six times. The relative standard deviation (RSD) of the peak areas should be ≤ 5.0%.

• The signal-to-noise ratio for the lowest calibration standard should be ≥ 10.

8. Data Analysis

• Generate a calibration curve by plotting the peak area of N-Nitroso Lidocaine against its concentration.

• Determine the concentration of N-Nitroso Lidocaine in the sample preparation using the linear regression equation from the calibration curve.

• Calculate the amount of N-Nitroso Lidocaine in the injectable drug product, typically expressed in ppm (parts per million) relative to the Lidocaine concentration.

Protocol 2: GC-MS Method for the Determination of N-Nitrosodiethylamine (NDEA)

This protocol is suitable for the analysis of volatile nitrosamines like NDEA that may be present as an impurity in lidocaine injectable drug products. Both headspace and direct liquid injection techniques are described.

1. Materials and Reagents

• N-Nitrosodiethylamine (NDEA) reference standard

• Lidocaine injectable drug product

• Dichloromethane (B109758) (GC grade)

• Methanol (GC grade)

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO) (for headspace)

• Internal Standard (e.g., NDEA-d10)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Headspace vials with crimp caps (B75204) (for headspace analysis)

• GC vials with inserts

2. Instrumentation

• Gas Chromatograph (GC) with a split/splitless or programmable temperature vaporization (PTV) inlet

• Mass Spectrometer (MS) with an electron ionization (EI) source

• Headspace autosampler (for headspace analysis)

3. GC Conditions

Parameter	Condition
Column	DB-624 or equivalent (e.g., 30 m x 0.25 mm ID, 1.4 µm film thickness)
Inlet Temperature	220 °C
Injection Mode	Splitless (for liquid injection)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	40 °C (hold for 2 min), ramp to 240 °C at 15 °C/min, hold for 5 min

4. Headspace Conditions (if applicable)

Parameter	Condition
Oven Temperature	80 °C
Loop Temperature	90 °C
Transfer Line Temperature	100 °C
Vial Equilibration Time	15 min
Injection Time	1 min

5. Mass Spectrometer Conditions

Parameter	Condition
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	NDEA: 102 (quantifier), 44, 74 (qualifiers)

6. Sample Preparation

A. Direct Liquid Injection:

• Accurately transfer a volume of the injectable drug product equivalent to 500 mg of Lidocaine into a 15 mL centrifuge tube.

• Add 5.0 mL of dichloromethane and the internal standard solution.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 4000 rpm for 5 minutes.

• Carefully transfer the bottom dichloromethane layer into a GC vial for analysis.

B. Headspace Injection:

• Accurately transfer a volume of the injectable drug product equivalent to 200 mg of Lidocaine into a 20 mL headspace vial.

• Add 2.0 mL of a suitable solvent (e.g., DMF or DMSO) and the internal standard solution.

• Immediately seal the vial with a crimp cap.

• Vortex briefly to mix.

7. Standard Preparation

• Prepare a stock solution of NDEA in methanol at a concentration of 100 µg/mL.

• Prepare a working standard solution by diluting the stock solution in the same solvent used for sample preparation (dichloromethane for liquid injection, DMF/DMSO for headspace) to create a series of calibration standards.

8. System Suitability and Data Analysis

• Follow similar procedures for system suitability and data analysis as described in the LC-MS/MS protocol, using the appropriate software for the GC-MS system.

Visualizations

Caption: Workflow for LC-MS/MS analysis of N-Nitroso Lidocaine.

Caption: Workflow for GC-MS analysis of NDEA.

References

• 1. fda.gov [fda.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. japsonline.com [japsonline.com]
• 4. veeprho.com [veeprho.com]
• 5. edqm.eu [edqm.eu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. N-Nitroso Lidocaine EP Impurity E | SynZeal [synzeal.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. A Novel Validated GC-MS/MS Method for the Estimation of N-Nitroso Dimethyl Amine and N-Nitroso Diethyl Amine in Zidovudine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]

Application Notes and Protocols for N-Nitroso Lidocaine Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of N-Nitroso Lidocaine (B1675312) and related nitrosamine (B1359907) impurities in pharmaceutical products. The following sections offer guidance on common extraction techniques, including Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), tailored for matrices such as ointments, injections, and biological fluids.

Introduction

The analysis of N-Nitroso Lidocaine, a potential genotoxic impurity, requires sensitive and robust analytical methods. Effective sample preparation is critical to remove interfering matrix components and concentrate the analyte to levels appropriate for detection by techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS). The choice of sample preparation technique depends on the sample matrix, the physicochemical properties of the analyte, and the desired analytical sensitivity.

Summary of Analytical Method Performance

The following tables summarize the analytical performance characteristics of methods developed for the determination of nitrosamine impurities in lidocaine formulations.

Table 1: GC-MS Method for N-Nitrosodiethylamine (NDEA) in Lidocaine Ointment [1]

Parameter	Result
Range	5.3 – 265 ppb
Linearity (R)	1.000
RSD% Reference Sol.	2.6%
Accuracy Limit Level	117.9 – 137.4%
Limit of Detection (LOD)	5.3 ppb
Limit of Quantification (LOQ)	17.7 ppb

Table 2: HPLC-MS Method for N-Nitroso-desethyl Lidocaine in Lidocaine Injection [1]

Parameter	Result
Linearity (R)	0.999
RSD% Reference Sol.	4.5%
Accuracy Limit Level	85.0 – 115.0%
Limit of Detection (LOD)	1.5 ppb
Limit of Quantification (LOQ)	5.0 ppb

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for N-Nitroso Lidocaine in Liquid Formulations (e.g., Injections)

This protocol is a representative method for the extraction of N-Nitroso Lidocaine from aqueous-based pharmaceutical formulations.

1. Sample Pre-treatment:

• Dilute the liquid sample with an appropriate volume of purified water to reduce the concentration of the active pharmaceutical ingredient (API) and excipients. A 1:10 dilution is a typical starting point.

• If the sample is acidic, adjust the pH to 6-7 with a suitable buffer (e.g., phosphate (B84403) buffer) to ensure optimal retention on the SPE sorbent.

2. SPE Cartridge Conditioning:

• Use a reversed-phase SPE cartridge (e.g., C18, 500 mg, 6 mL).

• Condition the cartridge by passing 5 mL of methanol (B129727), followed by 5 mL of purified water. Do not allow the cartridge to go dry.

3. Sample Loading:

• Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

4. Washing:

• Wash the cartridge with 5 mL of a weak organic solvent/water mixture (e.g., 5% methanol in water) to remove polar impurities.

5. Elution:

• Elute the N-Nitroso Lidocaine from the cartridge with a small volume of a strong organic solvent. A typical elution solvent is 2 x 2 mL of methanol or acetonitrile (B52724).

• Collect the eluate in a clean collection tube.

6. Post-Elution Processing:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitute the residue in a known volume of mobile phase (e.g., 500 µL) for LC-MS/MS analysis.

Figure 1: Solid-Phase Extraction Workflow

Protocol 2: Liquid-Liquid Extraction (LLE) for N-Nitroso Lidocaine in Semi-Solid Formulations (e.g., Ointments)

This protocol provides a general procedure for extracting N-Nitroso Lidocaine from complex, non-aqueous matrices like ointments.

1. Sample Dissolution/Dispersion:

• Accurately weigh a representative amount of the ointment (e.g., 1 g) into a centrifuge tube.

• Add a suitable organic solvent to dissolve or disperse the ointment base (e.g., 10 mL of hexane (B92381) or dichloromethane). Vortex thoroughly.

2. Liquid-Liquid Extraction:

• Add an immiscible extraction solvent to the dispersed sample. For extracting N-Nitroso Lidocaine, a polar solvent like acetonitrile or a pH-adjusted aqueous solution can be used. For this example, we will use an aqueous buffer.

• Add 10 mL of an appropriate aqueous buffer (e.g., phosphate buffer, pH 7) to the tube.

• Cap the tube and vortex vigorously for 2-5 minutes to facilitate the partitioning of the analyte from the ointment base into the aqueous layer.

• Centrifuge the sample at a sufficient speed (e.g., 4000 rpm for 10 minutes) to achieve a clear separation of the organic and aqueous layers.

3. Phase Separation and Cleanup:

• Carefully transfer the aqueous layer (containing the N-Nitroso Lidocaine) to a clean tube.

• To further clean up the sample, a back-extraction can be performed. Add 10 mL of a clean, non-polar organic solvent (e.g., hexane) to the collected aqueous phase, vortex, and centrifuge again. Discard the organic layer. This step helps remove any residual non-polar matrix components.

4. Final Preparation for Analysis:

• The final aqueous extract can be directly injected for LC-MS/MS analysis if the concentration is sufficiently high.

• For lower concentrations, a concentration step may be necessary. This can be achieved by a subsequent SPE step (as described in Protocol 1) or by evaporating the aqueous phase (if a volatile buffer is used) and reconstituting in the mobile phase.

Figure 2: Liquid-Liquid Extraction Workflow

Protocol 3: Protein Precipitation for N-Nitroso Lidocaine in Biological Matrices (e.g., Plasma, Serum)

This protocol is suitable for the extraction of N-Nitroso Lidocaine from biological fluids for bioanalytical studies.

1. Sample Preparation:

• Thaw frozen plasma or serum samples to room temperature.

• Pipette a known volume of the sample (e.g., 100 µL) into a microcentrifuge tube.

• Add an internal standard solution if required for quantification.

2. Protein Precipitation:

• Add a cold protein precipitating agent, typically 3-4 volumes of acetonitrile or methanol (e.g., 300-400 µL), to the sample.

• Vortex the mixture vigorously for 1-2 minutes to ensure complete precipitation of proteins.

3. Centrifugation:

• Centrifuge the sample at a high speed (e.g., 14,000 rpm) for 10-15 minutes at a low temperature (e.g., 4°C) to pellet the precipitated proteins.

4. Supernatant Collection:

• Carefully collect the supernatant, which contains the N-Nitroso Lidocaine, and transfer it to a clean tube.

5. Final Processing:

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

Figure 3: Protein Precipitation Workflow

Concluding Remarks

The selection of an appropriate sample preparation technique is paramount for the accurate and precise quantification of N-Nitroso Lidocaine. The protocols provided herein offer robust starting points for method development. It is essential to validate the chosen method for the specific sample matrix to ensure acceptable levels of accuracy, precision, and recovery. Factors such as matrix effects should be carefully evaluated during method validation to mitigate their impact on analytical results.

References

• 1. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Application Notes & Protocols for N-Nitroso Lidocaine Testing in Pharmaceuticals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties.[1][2][3] N-nitrosamines are classified as a "cohort of concern" under the International Council for Harmonisation (ICH) M7 guideline, which necessitates stringent control to limit potential carcinogenic risk.[1][4] This document provides a comprehensive overview of the regulatory guidelines, analytical testing protocols, and risk mitigation strategies for N-Nitroso impurities in pharmaceuticals, with a specific focus on those related to Lidocaine (B1675312).

Recent investigations have identified the potential for the formation of N-nitrosamine impurities in drug products containing Lidocaine, a widely used local anesthetic. The primary nitrosamine (B1359907) of concern is N-nitroso-desethyl-lidocaine.[5][6][7] This document will serve as a practical guide for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of Lidocaine-containing pharmaceuticals.

Regulatory Framework

The assessment and control of mutagenic impurities, including nitrosamines, are primarily governed by the ICH M7 guideline.[1][8] This guideline establishes a framework for identifying, categorizing, and controlling DNA-reactive impurities to ensure patient safety. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued specific guidance documents that align with ICH M7 principles and provide recommendations for nitrosamine risk assessment and control.[3][4][9]

A key aspect of the regulatory framework is the establishment of Acceptable Intake (AI) limits for specific nitrosamines. The AI represents a level of exposure that is considered to pose a negligible risk of cancer. For N-nitroso-desethyl-lidocaine, both Health Canada and the EMA have established an AI limit of 100 ng/day.[6][7][10]

The Carcinogenic Potency Categorization Approach (CPCA) is a method used to determine recommended AI limits for nitrosamines, including Nitrosamine Drug Substance-Related Impurities (NDSRIs), based on their chemical structure when sufficient empirical data is lacking.[5][11] N-nitroso-desethyl-lidocaine is classified as a Category 2 nitrosamine under the CPCA, corresponding to the 100 ng/day AI limit.[5][6]

Risk Assessment and Mitigation

Pharmaceutical manufacturers are required to conduct a comprehensive risk assessment to identify the potential for nitrosamine formation in their products.[4][9] This assessment should consider all potential sources of secondary or tertiary amines (precursors) and nitrosating agents throughout the manufacturing process, from raw materials to the final drug product.[8][12]

Potential sources of risk for N-Nitroso Lidocaine formation include:

• Degradation of the Lidocaine active pharmaceutical ingredient (API): Lidocaine can degrade to form secondary amine precursors.[5][12]

• Presence of nitrite (B80452) impurities: Trace amounts of nitrites in excipients, water, or other raw materials can act as nitrosating agents.[5][12]

• Manufacturing process conditions: Elevated temperatures and acidic pH can favor the formation of nitrosamines.[5][12]

Quantitative Data Summary

The following table summarizes the established Acceptable Intake (AI) limits for N-nitroso-desethyl-lidocaine.

Nitrosamine Impurity	Regulatory Body	Acceptable Intake (AI) Limit	Carcinogenic Potency Category
N-nitroso-desethyl-lidocaine	Health Canada	100 ng/day	Category 2
N-nitroso-desethyl-lidocaine	EMA	100 ng/day	Category 2

Experimental Protocols

Accurate and sensitive analytical methods are crucial for the detection and quantification of N-Nitroso Lidocaine impurities at trace levels. The most commonly employed techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][12][13]

Protocol 1: Determination of N-nitroso-desethyl-lidocaine in Lidocaine Drug Products by LC-MS/MS

1. Scope

This protocol describes a validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-nitroso-desethyl-lidocaine in Lidocaine pharmaceutical formulations (e.g., injections, ointments).

2. Reagents and Materials

• N-nitroso-desethyl-lidocaine reference standard

• Lidocaine drug product

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• 0.22 µm syringe filters

3. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS)

• Analytical column: C18, 2.1 x 50 mm, 1.8 µm (or equivalent)

4. Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	As required for optimal separation
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

5. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Multiple Reaction Monitoring (MRM) Transitions	Specific precursor > product ion transitions for N-nitroso-desethyl-lidocaine
Dwell Time	100 ms
Collision Energy	Optimized for the specific analyte
Source Temperature	500 °C

6. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve the N-nitroso-desethyl-lidocaine reference standard in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in a suitable diluent (e.g., 50:50 Methanol:Water) to create a calibration curve (e.g., 0.1 to 10 ng/mL).

• Sample Preparation:

  • Accurately weigh or measure a portion of the Lidocaine drug product.

  • Dissolve/disperse the sample in a known volume of diluent.

  • Vortex and/or sonicate to ensure complete dissolution/extraction.

  • Centrifuge the sample to pellet any undissolved excipients.

  • Filter the supernatant through a 0.22 µm syringe filter before injection.

7. Data Analysis

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions.

• Determine the concentration of N-nitroso-desethyl-lidocaine in the sample by interpolating its peak area from the calibration curve.

• Calculate the final concentration in the drug product, taking into account the initial sample weight/volume and dilution factors.

Protocol 2: Determination of N-nitrosodiethylamine (NDEA) in Lidocaine Drug Products by GC-MS

While N-nitroso-desethyl-lidocaine is a primary concern, the formation of smaller, more volatile nitrosamines like N-nitrosodiethylamine (NDEA) is also possible.

1. Scope

This protocol outlines a Gas Chromatography-Mass Spectrometry (GC-MS) method for the determination of NDEA in Lidocaine pharmaceutical products.

2. Reagents and Materials

• NDEA reference standard

• Lidocaine drug product

• Dichloromethane (DCM, GC grade)

• Sodium sulfate (B86663) (anhydrous)

3. Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Analytical column: 5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)

4. GC-MS Conditions

Parameter	Condition
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Temperature Program	Optimized for separation of NDEA from the sample matrix
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Selected Ion Monitoring (SIM) of characteristic NDEA ions

5. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Prepare a stock solution of NDEA in DCM.

• Working Standard Solutions: Prepare serial dilutions in DCM to construct a calibration curve (e.g., 1 to 50 ng/mL).

• Sample Preparation (Liquid-Liquid Extraction):

  • Dissolve/disperse a known amount of the drug product in an appropriate aqueous solution.

  • Perform a liquid-liquid extraction with DCM.

  • Collect the organic layer and dry it over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume under a gentle stream of nitrogen.

  • Inject the concentrated extract into the GC-MS.

6. Data Analysis

• Generate a calibration curve using the peak areas of the NDEA standard solutions.

• Quantify NDEA in the sample extract by comparing its peak area to the calibration curve.

• Calculate the final concentration in the drug product based on the initial sample amount and extraction procedure.

Visualizations

References

• 1. ardena.com [ardena.com]
• 2. artixio.com [artixio.com]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. 🇨🇦 Health Canada updated the guidance and Appendix 1(March 15, 2024) - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. canada.ca [canada.ca]
• 8. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. Navigating Regulations: N-Nitroso Impurities in Pharmaceuticals - AquigenBio [aquigenbio.com]
• 10. Updated EMA-Acceptable intakes (AIs) established for N-nitrosamines - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Notes & Optimization

improving the sensitivity of N-Nitroso Lidocaine detection methods

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection of N-Nitroso Lidocaine (B1675312).

Frequently Asked Questions (FAQs)

Q1: What are the primary formation pathways of N-Nitroso Lidocaine in pharmaceutical products?

A1: N-Nitroso Lidocaine is a nitrosamine (B1359907) impurity that can form in drug products containing lidocaine. The primary formation pathway involves the reaction of a nitrosating agent, typically nitrous acid (formed from nitrites), with a vulnerable amine functional group on the lidocaine molecule or its degradation products.[1][2] Key factors influencing this formation include:

• Presence of Nitrites: Nitrite impurities are often found in excipients used in pharmaceutical formulations.[1][2]

• Elevated Temperatures: Manufacturing processes that involve high temperatures, such as those for ointments and injections, can accelerate the degradation of lidocaine to its secondary amine precursors, which are then susceptible to nitrosation.[1][2]

• pH: The pH of the formulation can significantly impact the rate of nitrosamine formation.[3]

• Lidocaine Form: The formation of nitrosamines can differ depending on whether lidocaine is present as a free base or a salt (e.g., hydrochloride).[1]

Q2: What are the regulatory limits for N-Nitroso Lidocaine?

A2: Regulatory agencies like the FDA and EMA have set strict limits for nitrosamine impurities in pharmaceutical products due to their potential carcinogenic risk.[4][5] The acceptable intake (AI) limit for N-nitroso-desethyl lidocaine has been established at 100 ng/day.[1] Consequently, highly sensitive analytical methods are required to detect and quantify these impurities at very low levels.[1][5]

Q3: Which analytical techniques are most suitable for sensitive N-Nitroso Lidocaine detection?

A3: Due to the low concentration at which N-Nitroso Lidocaine must be detected, high-sensitivity analytical methods are necessary. The most commonly employed and recommended techniques are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and selective method for the quantification of nitrosamines.[5][6] It is particularly suitable for less volatile nitrosamines and can be adapted for various sample matrices.[7][8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is also a powerful technique for nitrosamine analysis, especially for volatile nitrosamines.[2][3][10] It can be used with headspace or liquid injection methods.[10][11]

Advanced techniques like UHPLC-APCI-MS/MS are also utilized for enhanced sensitivity and simultaneous analysis of multiple nitrosamines.[5]

Troubleshooting Guides

This section addresses common issues encountered during the analysis of N-Nitroso Lidocaine.

Problem 1: Poor sensitivity or inability to detect N-Nitroso Lidocaine at expected low levels.

Possible Cause	Troubleshooting Step
Inadequate Sample Preparation	Optimize sample extraction and clean-up procedures to concentrate the analyte and remove interfering matrix components. Consider solid-phase extraction (SPE) for cleaner samples.
Suboptimal Instrument Parameters	Ensure that the mass spectrometer is tuned and calibrated according to the manufacturer's recommendations. Optimize MS/MS transitions (MRM) and collision energies for N-Nitroso Lidocaine for maximum signal intensity.
Matrix Effects	Matrix components can suppress or enhance the ionization of the target analyte. Dilute the sample extract or use matrix-matched calibration standards to compensate for these effects. The use of an internal standard is highly recommended.
Degradation of Analyte	N-Nitroso compounds can be light-sensitive. Protect samples and standards from light by using amber vials. Prepare fresh standards regularly.

Problem 2: High background noise or interfering peaks in the chromatogram.

Possible Cause	Troubleshooting Step
Contaminated Solvents or Reagents	Use high-purity solvents and reagents specifically tested for trace analysis. Blank injections should be performed to check for contamination in the analytical system.
Carryover from Previous Injections	Implement a rigorous wash cycle for the injection port and analytical column between samples. Injecting a blank solvent after a high-concentration sample can confirm carryover.
In-source Formation of Nitrosamines	Certain mobile phase additives or sample matrix components can lead to the formation of nitrosamines within the mass spectrometer's ion source. Evaluate and modify the mobile phase composition if this is suspected.
Column Bleed	At high temperatures, the stationary phase of the GC or LC column can degrade, leading to background noise. Ensure the column is operated within its recommended temperature range.

Problem 3: Poor reproducibility of results.

Possible Cause	Troubleshooting Step
Inconsistent Sample Preparation	Automate sample preparation steps where possible to minimize human error.[12] Ensure consistent volumes, times, and temperatures are used throughout the process.
Fluctuations in Instrument Performance	Regularly perform system suitability tests to monitor the performance of the LC-MS/MS or GC-MS system. This includes checking retention time stability, peak area precision, and signal-to-noise ratios.
Sample Instability	Analyze samples as quickly as possible after preparation. If storage is necessary, investigate the stability of N-Nitroso Lidocaine under different storage conditions (e.g., temperature, light exposure).

Quantitative Data Summary

The sensitivity of an analytical method is crucial for the detection of N-Nitroso Lidocaine. The following table summarizes the reported Limits of Detection (LOD) and Limits of Quantitation (LOQ) from various studies.

Analytical Method	Analyte	LOD	LOQ	Reference
GC-MS	N-nitrosodiethylamine (in lidocaine ointment)	5.3 ppb	17.7 ppb	[3]
HPLC-MS	N-nitroso-desethyl lidocaine (in lidocaine injection)	16.7 ppb	55.6 ppb	[3]
LC-MS/MS	N-nitrosochlordiazepoxide	0.18 ppm	0.375 ppm	[6]
LC-MS/MS	N-Nitrosodimethylamine (NDMA) in ranitidine	0.01 ppm	0.03 ppm	[13]
HPLC-UV	Lidocaine HCl	0.00521 µg/mL	0.01645 µg/mL	[14]
LC-MS/MS	Lidocaine in human plasma	-	0.5 ng/mL	[15]
HPLC	Lidocaine HCl impurities	< 0.11 µg/mL	< 0.33 µg/mL	[16]

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS/MS Analysis of N-Nitroso Lidocaine in a Pharmaceutical Formulation

• Sample Weighing: Accurately weigh a representative portion of the homogenized pharmaceutical product (e.g., cream, injection solution).

• Extraction:

  • For solid or semi-solid samples, dissolve and extract the sample in a suitable organic solvent (e.g., methanol (B129727), dichloromethane). Sonication or vortexing can be used to ensure complete dissolution.

  • For liquid samples, a direct dilution with the mobile phase or a suitable solvent may be possible.

• Centrifugation/Filtration: Centrifuge the sample extract to pellet any undissolved excipients. Filter the supernatant through a 0.22 µm syringe filter to remove particulates that could clog the LC system.[7][13]

• Internal Standard Spiking: Add a known concentration of an appropriate internal standard (e.g., a deuterated analog of N-Nitroso Lidocaine) to the filtered extract.

• Dilution: Dilute the final extract to a concentration within the calibrated range of the LC-MS/MS instrument.

• Analysis: Transfer the final solution to an autosampler vial for injection into the LC-MS/MS system.

Protocol 2: General LC-MS/MS Method Parameters

• LC Column: A C18 reversed-phase column is commonly used for the separation of nitrosamines.[13][17]

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid to improve peak shape and ionization efficiency.[13]

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally used for nitrosamines.

• MS Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-Nitroso Lidocaine should be optimized.

Visualizations

Caption: A typical experimental workflow for N-Nitroso Lidocaine analysis.

Caption: Formation pathway of N-Nitroso Lidocaine in pharmaceutical products.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. veeprho.com [veeprho.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. agilent.com [agilent.com]
• 11. restek.com [restek.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. japsonline.com [japsonline.com]
• 14. ijbr.com.pk [ijbr.com.pk]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimization of Chromatographic Separation for N-Nitroso Lidocaine Isomers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic separation of N-Nitroso Lidocaine isomers.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental process.

Question: Why am I observing a split peak or two closely eluting peaks for my N-Nitroso Lidocaine standard?

Answer: The observation of two peaks for a single N-nitrosamine standard, such as N-Nitroso Lidocaine, is a known phenomenon. Asymmetric N-nitrosamines can exist as two stable rotational isomers (rotamers) due to restricted rotation around the N-N bond.[1] These rotamers can have different physical and chemical properties, leading to their separation under certain chromatographic conditions.[1] The ratio of these rotamers can be influenced by factors like temperature and the pH of the mobile phase.[2][3]

Question: My N-Nitroso Lidocaine isomer peaks are co-eluting or have poor resolution. How can I improve the separation?

Answer: Improving the resolution between closely eluting isomers requires systematic optimization of your chromatographic method. Here are several parameters to consider:

• Mobile Phase Composition: Adjusting the organic modifier (e.g., acetonitrile (B52724), methanol) to water/buffer ratio can significantly impact selectivity. A shallow gradient or isocratic elution with a lower percentage of organic solvent can increase retention and improve separation.

• pH of the Mobile Phase: The pH of the mobile phase can affect the ionization state of N-Nitroso Lidocaine and its interaction with the stationary phase. Experimenting with a pH range of 2-4 may be beneficial, as it can suppress the interaction with residual silanol (B1196071) groups on the column packing.[2]

• Column Temperature: Temperature affects the kinetics of the separation and the equilibrium between the two rotamers. Lowering the column temperature can sometimes enhance separation by stabilizing the distinct rotamer forms.

• Column Chemistry: The choice of stationary phase is critical. A column with a different selectivity, such as a phenyl-hexyl or a biphenyl (B1667301) phase, might provide better resolution compared to a standard C18 column.[4]

• Flow Rate: Reducing the flow rate can increase the efficiency of the separation and improve resolution, although it will also increase the analysis time.

Question: I'm experiencing peak tailing with my N-Nitroso Lidocaine peaks. What could be the cause and how can I fix it?

Answer: Peak tailing is a common issue in chromatography and can be caused by several factors:

• Secondary Silanol Interactions: N-Nitroso Lidocaine, having basic properties, can interact with acidic residual silanol groups on silica-based columns, leading to tailing.[2]

  • Solution: Use a well-end-capped column or adjust the mobile phase pH to be between 2 and 4 to minimize these interactions.[2]

• Column Overload: Injecting too much sample can saturate the stationary phase.[2]

  • Solution: Try diluting your sample or reducing the injection volume.[2]

• Column Contamination or Void: A contaminated guard column or a void at the head of the analytical column can cause peak distortion.

  • Solution: Replace the guard column. If the problem persists, the analytical column may need to be replaced.

Frequently Asked Questions (FAQs)

Q1: What are the "isomers" of N-Nitroso Lidocaine?

A1: The isomers of N-Nitroso Lidocaine are typically conformational isomers known as rotamers (or atropisomers). This arises from the restricted rotation around the partially double-bonded N-N bond in the nitroso group.[1] This creates two stable, non-superimposable forms of the molecule that can be separated chromatographically.

Q2: Why is the separation of these isomers important?

A2: While the toxicological differences between N-nitrosamine rotamers are not always fully characterized, regulatory agencies often require the accurate quantification of the total nitrosamine (B1359907) content. If the isomers are not adequately separated, it can lead to inaccurate quantification and potential underestimation of the impurity. Furthermore, understanding the isomeric profile can be important for process control and stability studies.

Q3: What type of chromatographic column is best suited for separating N-Nitroso Lidocaine isomers?

A3: A high-purity, end-capped C18 column is a good starting point. However, for challenging separations, columns with alternative selectivities, such as phenyl-hexyl or biphenyl phases, may offer better resolution.[4] Chiral stationary phases could also be explored, as they are designed to separate stereoisomers, although the cost is higher.[5]

Q4: Can I use the same method for analyzing N-Nitroso Lidocaine in both the drug substance (API) and the finished drug product?

A4: While the core method may be similar, analyzing the drug product often presents additional challenges due to matrix effects from excipients.[6] These matrix components can interfere with the separation and detection of the isomers, potentially requiring modifications to the sample preparation procedure or the chromatographic conditions to ensure accurate and reliable results.

Q5: What detection technique is most appropriate for the analysis of N-Nitroso Lidocaine isomers?

A5: For high sensitivity and selectivity, especially at the low levels required for nitrosamine impurity analysis, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique.[7] A UV detector can also be used, particularly for method development and for samples with higher concentrations of the isomers.

Data Presentation

Table 1: Influence of Chromatographic Parameters on the Separation of N-Nitroso Lidocaine Isomers

Parameter	Potential Effect on Isomer Separation	Recommendation for Optimization
Column Chemistry	High impact on selectivity. Different stationary phases (C18, Phenyl-Hexyl, Biphenyl) will have varying interactions with the isomers.	Screen multiple column chemistries to find the one with the best selectivity for the isomer pair.
Mobile Phase Organic Modifier	Moderate impact on selectivity and retention. Acetonitrile and methanol (B129727) can provide different selectivities.	Evaluate both acetonitrile and methanol as the organic modifier.
Mobile Phase pH	High impact on peak shape and retention for basic compounds. Can influence the interaction with residual silanols.	Optimize the pH of the aqueous portion of the mobile phase, typically in the range of 2.5-4.0, using a suitable buffer.
Column Temperature	Moderate impact. Can affect the kinetics of the separation and the equilibrium between the rotamers.	Investigate a temperature range (e.g., 25-40°C) to determine the optimal temperature for resolution.
Gradient Slope	High impact on resolution. A shallower gradient provides more time for the isomers to separate.	Start with a broad gradient to determine the elution window, then optimize with a shallower gradient across that window.
Flow Rate	Moderate impact on efficiency and resolution. Lower flow rates generally lead to better separation.	Test flow rates between 0.2 and 0.5 mL/min for a standard 2.1 mm ID column.

Experimental Protocols

Proposed HPLC-UV/MS Method for the Separation of N-Nitroso Lidocaine Isomers

This protocol is a starting point and may require further optimization for specific applications and instrumentation.

1. Instrumentation:

• UHPLC or HPLC system with a quaternary pump, autosampler, and column thermostat.

• UV detector and a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

2. Chromatographic Conditions:

• Column: High-purity, end-capped C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10-40% B (linear gradient)

  • 15-16 min: 40-90% B (linear gradient)

  • 16-18 min: 90% B (hold)

  • 18-18.1 min: 90-10% B (linear gradient)

  • 18.1-22 min: 10% B (equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 2 µL.

• UV Detection: 235 nm.

3. Mass Spectrometry Conditions (for MS/MS detection):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 800 L/hr.

• MRM Transitions: To be determined by infusing a standard of N-Nitroso Lidocaine. A likely precursor ion would be the [M+H]+ ion.

4. Sample Preparation:

• Standard Solution: Prepare a stock solution of N-Nitroso Lidocaine in methanol and dilute to the desired concentration (e.g., 1 µg/mL) with a 50:50 mixture of water and methanol.

• Drug Product Sample: The sample preparation will be matrix-dependent. A generic approach would be to dissolve the drug product in a suitable solvent, followed by centrifugation and filtration, or a solid-phase extraction (SPE) cleanup to remove excipients.

Mandatory Visualization

Caption: Experimental workflow for N-Nitroso Lidocaine isomer analysis.

Caption: Troubleshooting decision tree for peak splitting.

References

• 1. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

troubleshooting low recovery of N-Nitroso Lidocaine during sample preparation

Technical Support Center: N-Nitroso Lidocaine (B1675312) Analysis

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting challenges encountered during the sample preparation and analysis of N-Nitroso Lidocaine.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Lidocaine and why is it a concern?

N-Nitroso Lidocaine, also known as N-nitroso-desethyl lidocaine, is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing lidocaine.[1][2][3][4] Nitrosamines are classified as probable human carcinogens, and their presence in medications is a significant safety concern for regulatory agencies and the pharmaceutical industry.[5][6]

Q2: How is N-Nitroso Lidocaine formed in pharmaceutical products?

N-Nitroso Lidocaine can form from the reaction of secondary or tertiary amines, which are precursors, with a nitrosating agent.[5] In the case of lidocaine, the degradation of the active pharmaceutical ingredient (API) at elevated temperatures can generate these amine precursors.[7] The presence of trace amounts of nitrites in excipients can then act as nitrosating agents, leading to the formation of N-Nitroso Lidocaine.[7] This formation is influenced by factors such as time, temperature, and the pH of the formulation.[7]

Q3: What are the main challenges in analyzing N-Nitroso Lidocaine?

The primary challenges in analyzing N-Nitroso Lidocaine include:

• Low Detection Limits: Regulatory requirements often demand detection and quantification at very low levels (parts per billion or ppb).[8]

• Matrix Effects: Complex sample matrices in pharmaceutical formulations can interfere with the analysis, causing ion suppression or enhancement in mass spectrometry, which can lead to inaccurate results.

• Analyte Stability: Nitrosamines can be sensitive to light and high temperatures, potentially degrading during sample preparation and analysis.[7]

• In-situ Formation: There is a risk of artificial formation of nitrosamines during sample preparation if the experimental conditions are not carefully controlled, particularly under acidic conditions and high temperatures.[9]

Q4: Which analytical techniques are most suitable for N-Nitroso Lidocaine analysis?

The most common and effective techniques for the analysis of nitrosamines like N-Nitroso Lidocaine are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a versatile and widely used technique suitable for a broad range of nitrosamines, including those that are less volatile or thermally unstable.[5][10]

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is preferred for volatile nitrosamines.[5][10]

Q5: How can I prevent the artificial formation of N-Nitroso Lidocaine during sample preparation?

To minimize the risk of in-situ formation, it is crucial to:

• Control pH: Avoid acidic conditions where possible, as they can promote nitrosation.[11] Neutral or slightly basic conditions are generally preferred.[11]

• Control Temperature: Avoid high temperatures during sample preparation steps like sonication, as heat can accelerate the formation of nitrosamines.[7]

• Use of Scavengers: While not explicitly detailed for N-Nitroso Lidocaine in the search results, for general nitrosamine analysis, radical scavengers can sometimes be used to inhibit nitrosation reactions.

Troubleshooting Low Recovery of N-Nitroso Lidocaine

Low recovery of N-Nitroso Lidocaine during sample preparation can be a significant issue. The following guide provides a systematic approach to troubleshooting and improving recovery rates.

Initial Assessment and Potential Causes

Low recovery is often attributed to one or more of the following factors:

• Suboptimal Extraction Parameters: Incorrect choice of solvent, pH, or extraction time.

• Analyte Degradation: Instability of N-Nitroso Lidocaine under the experimental conditions.

• Matrix Effects: Interference from excipients and other components in the sample matrix.

• Losses During Sample Handling: Adsorption to container surfaces or loss during solvent evaporation steps.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low recovery of N-Nitroso Lidocaine.

Caption: A step-by-step guide to troubleshooting low recovery.

Quantitative Data on Nitrosamine Recovery

Nitrosamine	Sample Matrix	Preparation Method	Extraction Solvent	pH	Average Recovery (%)	Reference
NDEA	Drug Formulations	LLE	Dichloromethane	Not Specified	96.2 - 98.0
NDBA	Drug Formulations	LLE	Dichloromethane	Not Specified	89.06 - 94.34	[12]
NDEA	Water	SPE	Dichloromethane	Neutral	80 - 120	[13]
NDBA	Water	SPE	Dichloromethane	Neutral	80 - 120	[13]
NDEA	Groundwater	HS-SPME	-	7	96.6 ± 4.4
NDBA	Groundwater	HS-SPME	-	7	96.6 ± 4.4	[14]

Disclaimer: The recovery data presented is for nitrosamines structurally similar to N-Nitroso Lidocaine and may not be directly representative. This information is intended for guidance and method development purposes.

Experimental Protocols

Liquid-Liquid Extraction (LLE) Protocol for N-Nitroso Lidocaine from an Ointment Matrix

This protocol is a general guideline and may require optimization for specific ointment formulations.

Objective: To extract N-Nitroso Lidocaine from a semi-solid ointment matrix for subsequent analysis by LC-MS/MS.

Materials:

• N-Nitroso Lidocaine reference standard

• Isotopically labeled internal standard (e.g., N-Nitroso-desethyl-lidocaine-d6)

• Dichloromethane (DCM), HPLC grade or equivalent

• Sodium sulfate (B86663), anhydrous

• Centrifuge tubes (50 mL), amber glass

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation: Accurately weigh approximately 1 g of the ointment into a 50 mL amber centrifuge tube.

• Internal Standard Spiking: Spike the sample with an appropriate amount of the isotopically labeled internal standard solution.

• Extraction:

  • Add 10 mL of dichloromethane to the centrifuge tube.

  • Vortex vigorously for 5 minutes to disperse the ointment and facilitate extraction.

  • Use of a mechanical shaker for 30 minutes is recommended for thorough extraction.

• Phase Separation:

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic layer from the solid matrix.

• Collection of Organic Layer:

  • Carefully transfer the dichloromethane (lower layer) to a clean amber glass tube.

  • Repeat the extraction (steps 3 and 4) with another 10 mL of dichloromethane and combine the organic extracts.

• Drying: Add a small amount of anhydrous sodium sulfate to the combined extract to remove any residual water.

• Concentration:

  • Evaporate the extract to dryness under a gentle stream of nitrogen at ambient temperature.

  • Protect the sample from light during evaporation.

• Reconstitution: Reconstitute the dried residue in a suitable volume (e.g., 1 mL) of the mobile phase for LC-MS/MS analysis.

Caption: Workflow for Liquid-Liquid Extraction of N-Nitroso Lidocaine.

Solid-Phase Extraction (SPE) Protocol for N-Nitroso Lidocaine from an Aqueous Sample

This protocol is a general guideline for the cleanup and concentration of N-Nitroso Lidocaine from an aqueous solution.

Objective: To isolate and concentrate N-Nitroso Lidocaine from an aqueous sample matrix, removing polar interferences prior to LC-MS/MS analysis.

Materials:

• SPE cartridges (e.g., C18 or a mixed-mode cation exchange cartridge)

• Methanol (B129727), HPLC grade

• Deionized water

• Elution solvent (e.g., Dichloromethane or a mixture of methanol and a weak base)

• SPE manifold

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Ensure the aqueous sample is free of particulates by centrifugation or filtration.

  • Adjust the pH of the sample if necessary. For a weakly basic compound like N-Nitroso Lidocaine, a neutral to slightly basic pH is often optimal for retention on a C18 cartridge.

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the cartridge.

  • Equilibrate the cartridge by passing 5 mL of deionized water. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • A second wash with a weak organic solvent (e.g., 5% methanol in water) can be performed to remove less polar interferences.

• Drying: Dry the cartridge under vacuum or with a gentle stream of nitrogen for 5-10 minutes to remove residual water.

• Elution:

  • Elute the N-Nitroso Lidocaine from the cartridge with an appropriate solvent. For a C18 cartridge, a strong organic solvent like dichloromethane or methanol is suitable. For a mixed-mode cation exchange cartridge, an elution solvent containing a base (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol) may be necessary.

  • Collect the eluate in a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Caption: Workflow for Solid-Phase Extraction of N-Nitroso Lidocaine.

References

• 1. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. N-Nitroso Lidocaine EP Impurity D | SynZeal [synzeal.com]
• 3. N-nitroso-desethyl lidocaine | LGC Standards [lgcstandards.com]
• 4. veeprho.com [veeprho.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. nano-ntp.com [nano-ntp.com]
• 13. Analysis of nitrosamines in water by automated SPE and isotope dilution GC/HRMS Occurrence in the different steps of a drinking water treatment plant, and in chlorinated samples from a reservoir and a sewage treatment plant effluent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

minimizing the on-column degradation of N-Nitroso Lidocaine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the on-column degradation and formation of N-Nitroso Lidocaine during analytical testing.

Troubleshooting Guide

This guide addresses specific issues that may arise during the chromatographic analysis of N-Nitroso Lidocaine.

Issue 1: Appearance of N-Nitroso Lidocaine peaks in blank injections or unexpected increase in its concentration.

Potential Cause	Recommended Action
On-column Nitrosation: Formation of N-Nitroso Lidocaine on the analytical column itself. This can occur when the mobile phase contains a source of nitrogen (e.g., ammonium (B1175870) hydroxide) and is used with certain hardware.[1][2][3]	- Modify Mobile Phase: Avoid using ammonium hydroxide (B78521) in the mobile phase if possible. Consider alternative buffering systems. - Use Biocompatible/Inert Hardware: Employ PEEK or other inert tubing and column hardware to minimize contact with stainless steel, which can catalyze the nitrosation reaction.[1][2] - Column Conditioning: Thoroughly passivate a new column with the mobile phase before injecting samples.
Contaminated Solvents or Reagents: Trace levels of nitrites or other nitrosating agents in the mobile phase or sample diluent.	- Use High-Purity Solvents: Utilize freshly opened, HPLC-grade or MS-grade solvents. - Solvent Preparation: Prepare mobile phases fresh daily and filter them. - Reagent Purity: Ensure all reagents are of high purity and tested for the absence of nitrosating agents.
Autosampler Contamination: Carryover from previous injections or contamination within the autosampler.	- Implement Rigorous Wash Cycles: Use a strong needle wash solution and multiple wash cycles between injections. - Blank Injections: Run several blank injections after a high-concentration standard or sample to ensure the system is clean.

Issue 2: Poor peak shape, tailing, or broadening for N-Nitroso Lidocaine.

Potential Cause	Recommended Action
Secondary Silanol (B1196071) Interactions: Interaction of the N-nitroso group with active sites on the silica-based stationary phase.	- Use End-capped Columns: Employ a well-end-capped C18 column or a column with a different stationary phase (e.g., phenyl-hexyl) that may offer different selectivity and reduced silanol interactions.[4] - Mobile Phase Additives: Add a small amount of a competing base, like triethylamine (B128534) (use with caution as it can suppress MS ionization), or use a mobile phase with a pH that suppresses silanol activity.
Column Overload: Injecting too high a concentration of the analyte.	- Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume to ensure the column's loading capacity is not exceeded.
Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the charge state and interaction of the analyte with the stationary phase.	- Optimize Mobile Phase pH: Experiment with a pH range appropriate for the analyte and column to achieve optimal peak shape.

Issue 3: Inconsistent or decreasing N-Nitroso Lidocaine response over a sequence of injections.

Potential Cause	Recommended Action
On-Column Degradation (Photodegradation): Exposure of the analyte to light in the autosampler or during analysis. Nitrosamines can be susceptible to photolytic cleavage.[5][6]	- Use Amber Vials: Protect samples from light by using amber or light-blocking autosampler vials. - Cover Autosampler: Ensure the autosampler is covered to prevent exposure to ambient light.
On-Column Degradation (Thermal): Degradation due to elevated column temperature. Some nitrosamines are thermally labile.[5]	- Optimize Column Temperature: If possible, perform the analysis at a lower column temperature (e.g., 30°C) and assess the impact on analyte stability and chromatography.
Adsorption to Active Sites: Irreversible adsorption of the analyte onto the column or other parts of the flow path.	- Column Passivation: As mentioned earlier, ensure the column is well-conditioned. - System Suitability: Inject a standard at the beginning and end of the sequence, and periodically throughout, to monitor for any significant decrease in response.

Frequently Asked Questions (FAQs)

Q1: What is on-column degradation of N-Nitroso Lidocaine?

A1: On-column degradation refers to the chemical breakdown of N-Nitroso Lidocaine while it is passing through the HPLC or GC column. This can be caused by factors such as interaction with the stationary phase, elevated temperatures, or the composition of the mobile phase. A related and often more significant issue is on-column formation, where trace amounts of lidocaine's secondary amine precursors react with nitrosating agents within the analytical system to artificially generate N-Nitroso Lidocaine.[1][2][7]

Q2: What are the primary mechanisms of N-nitroso compound degradation?

A2: N-nitroso compounds can degrade through several pathways, including:

• Photolytic degradation: Cleavage of the N-N bond upon exposure to UV light.[5][6]

• Oxidative degradation: Reaction with reactive oxygen species.[5]

• Thermal denitrosation: Breakdown caused by heat.[5]

• Catalytic hydrolysis: Degradation accelerated by the presence of metals or certain excipients.[5]

Q3: How can I prevent the artificial formation of N-Nitroso Lidocaine during my analysis?

A3: To prevent on-column nitrosation, it is recommended to use inert column hardware and tubing (e.g., PEEK) and to avoid mobile phase components like ammonium hydroxide that can be a source of nitrogen for the reaction, especially when used with acetonitrile (B52724) and standard stainless steel columns.[1][2]

Q4: What type of analytical column is best for N-Nitroso Lidocaine analysis?

A4: A high-quality, end-capped C18 column is a common choice. However, depending on the specific separation needs and potential for secondary interactions, other stationary phases like phenyl-hexyl or those designed for high aqueous mobile phases may provide better peak shape and resolution.[4]

Q5: What are the recommended storage conditions for N-Nitroso Lidocaine standards and samples?

A5: Given the potential for thermal and photolytic degradation, it is advisable to store N-Nitroso Lidocaine standards and samples in a refrigerator or freezer, protected from light by using amber vials or by wrapping them in foil.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of N-Nitroso Lidocaine in a Drug Product

This protocol is a synthesized example based on common practices for nitrosamine (B1359907) analysis.

1. Sample Preparation:

• Accurately weigh and transfer a portion of the crushed tablets or liquid formulation equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

• Add 10 mL of a suitable diluent (e.g., 80:20 methanol:water).

• Vortex the sample for 5 minutes to ensure thorough mixing.

• Sonicate the sample for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

2. Chromatographic Conditions:

Parameter	Condition
Column	High-quality, end-capped C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	0-2 min: 5% B; 2-10 min: 5-95% B; 10-12 min: 95% B; 12.1-15 min: 5% B
Flow Rate	0.3 mL/min
Column Temperature	35°C
Injection Volume	5 µL

3. Mass Spectrometry Conditions (Triple Quadrupole):

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
MRM Transitions	To be determined by infusion of an N-Nitroso Lidocaine standard.

Visualizations

Caption: Troubleshooting workflow for unexpected N-Nitroso Lidocaine peaks.

Caption: Potential degradation pathways of N-Nitroso Lidocaine.

References

• 1. researchgate.net [researchgate.net]
• 2. On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase. | Semantic Scholar [semanticscholar.org]
• 4. glsciences.com [glsciences.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. On-column trace-level formation of N-nitrosamine in a liquid chromatography-mass spectrometry analytical system - PubMed [pubmed.ncbi.nlm.nih.gov]

strategies to reduce ion suppression for N-Nitroso Lidocaine in ESI-MS

Topic: Strategies to Reduce Ion Suppression in ESI-MS

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to ion suppression when analyzing N-Nitroso Lidocaine using Electrospray Ionization-Mass Spectrometry (ESI-MS).

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, providing step-by-step instructions to diagnose and resolve them.

Question 1: My N-Nitroso Lidocaine signal is significantly lower than expected or completely absent, even in spiked samples. How can I confirm if ion suppression is the cause?

Answer:

A low or absent analyte signal is a classic indicator of ion suppression. The most reliable method to confirm this is a post-column infusion experiment . This technique helps identify at which points in your chromatogram co-eluting matrix components are suppressing the ionization of your target analyte.[1][2]

A dip in the constant baseline signal after injecting a blank sample extract indicates that interfering material is eluting from the column and causing suppression.[3]

Caption: Workflow for a post-column infusion experiment to detect ion suppression.

Experimental Protocol: Post-Column Infusion

• Preparation: Prepare a standard solution of N-Nitroso Lidocaine in a solvent compatible with your mobile phase (e.g., 50:50 methanol (B129727):water) at a concentration that gives a stable, mid-range signal.

• Setup:

  • Deliver the N-Nitroso Lidocaine solution at a low, constant flow rate (e.g., 10-20 µL/min) using a syringe pump.

  • Using a PEEK T-fitting, introduce this flow into the eluent stream from your LC column before it enters the ESI source.

• Equilibration: Begin the infusion and allow the MS signal for N-Nitroso Lidocaine to stabilize, establishing a consistent baseline.

• Injection: Inject a blank matrix extract (a sample prepared in the exact same way as your study samples, but without the analyte).

• Analysis: Monitor the baseline of the N-Nitroso Lidocaine signal throughout the chromatographic run. A significant drop in the signal at any point indicates the elution of interfering compounds from the matrix, confirming ion suppression.

Question 2: I've confirmed that ion suppression is occurring. What is the most effective strategy to resolve it?

Answer:

The most effective approach to mitigating ion suppression is to tackle it systematically. The hierarchy of effectiveness is generally: 1. Sample Preparation , 2. Chromatographic Separation , and 3. MS Source Optimization . It is almost always better to remove the interfering components before they enter the MS system.[3][4]

Caption: Logical workflow for troubleshooting ion suppression.

Question 3: My current "dilute-and-shoot" or protein precipitation method is insufficient. What are more robust sample preparation techniques for N-Nitroso Lidocaine?

Answer:

For complex matrices typical in pharmaceutical analysis, more selective sample preparation is crucial. Solid-Phase Extraction (SPE) is highly effective for removing matrix components that cause ion suppression.[4][5] Liquid-Liquid Extraction (LLE) is another strong alternative.[3] Protein precipitation is often inadequate as it removes proteins but leaves behind many other interfering substances like salts and phospholipids.[3]

Technique	Principle	Effectiveness for Ion Suppression	Pros	Cons
Dilute-and-Shoot	Reduces concentration of all components.	Low	Fast, simple.	May reduce analyte signal below detection limits; does not remove interferences.[3]
Protein Precipitation	Precipitates proteins using organic solvent.	Moderate	Removes bulk proteins.	Co-precipitates some analytes; leaves salts and other small molecules that cause suppression.[3]
Liquid-Liquid Extraction (LLE)	Partitions analyte into an immiscible solvent.	High	Good cleanup, removes many interferences.	Can be labor-intensive, requires solvent optimization.[4]
Solid-Phase Extraction (SPE)	Selectively retains analyte on a solid sorbent while matrix components are washed away.	Very High	Excellent cleanup, high analyte concentration, can be automated.	Requires method development, cost of cartridges.[4][5]

Experimental Protocol: General Solid-Phase Extraction (SPE) using a C18 Cartridge

This protocol is a general starting point and should be optimized for your specific sample matrix.[6]

• Sample Pre-treatment: Weigh your sample and dissolve or disperse it in a suitable aqueous solution (e.g., water or a weak buffer).

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of water. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated sample solution onto the cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 5 mL of water or a weak aqueous-organic mix (e.g., 5% methanol in water) to remove polar interferences like salts.

• Elution: Elute the N-Nitroso Lidocaine with a small volume (e.g., 2-5 mL) of a stronger organic solvent like methanol or acetonitrile.

• Final Step: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in your initial mobile phase for LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of ion suppression when analyzing N-Nitroso Lidocaine in pharmaceutical products?

A1: Ion suppression is caused by co-eluting compounds that compete with the analyte for ionization in the ESI source.[7] Common sources include:

• Active Pharmaceutical Ingredient (API): The high concentration of the main drug can overwhelm the ESI source.

• Excipients: Sugars, polymers, and other formulation components.[5]

• Salts & Buffers: Non-volatile salts (e.g., phosphates) are highly detrimental to ESI efficiency.[8]

• Mobile Phase Additives: Ion-pairing agents like trifluoroacetic acid (TFA) can severely suppress positive ion mode signals.[9] Use volatile additives like formic acid or ammonium (B1175870) formate (B1220265) whenever possible.[5]

Q2: Beyond sample prep, how can I optimize my LC method to avoid suppression?

A2: The goal of chromatographic optimization is to achieve baseline separation between N-Nitroso Lidocaine and any remaining matrix interferences.[4]

• Gradient Optimization: Adjust the mobile phase gradient to increase separation.[1]

• Change Column Chemistry: If co-elution persists on a C18 column, try a column with a different selectivity (e.g., a biphenyl (B1667301) or pentafluorophenyl phase).[6]

• Use a Divert Valve: If the API or a major excipient elutes at a different time than your analyte, you can program the system to divert that portion of the flow to waste, preventing it from entering and contaminating the MS source.[10]

Q3: Which ESI source parameters are most important to tune for minimizing ion suppression?

A3: While not a substitute for good sample prep and chromatography, optimizing source parameters can help.

• Reduce Flow Rate: Lowering the flow rate into the ESI source (e.g., from 0.5 mL/min to 0.2 mL/min) or using nano-ESI can significantly reduce matrix effects.[3][11]

• Optimize Voltages: Fine-tune the capillary voltage and declustering potential (or cone voltage). Excessively high voltages can cause fragmentation, while too low voltages lead to poor ionization.[9][12]

• Gas Settings: Optimize the nebulizing and desolvation gas flows and temperatures to ensure efficient droplet formation and desolvation.[12]

Parameter	Typical Starting Range (Positive ESI)	Effect on Ion Suppression
Flow Rate	0.2 - 0.5 mL/min	Lower flow rates generally reduce suppression.[11]
Capillary Voltage	3 - 5 kV	Optimize for stable signal; avoid corona discharge.[12]
Nebulizer Gas Pressure	20 - 60 psi	Controls droplet size; requires optimization with flow rate.[12]
Desolvation Temperature	250 - 450 °C	Aids solvent evaporation; too high can degrade analyte.[12]
Declustering Potential (DP)	10 - 60 V	Helps reduce solvent clusters and adducts.[9]

Q4: Should I consider an alternative to ESI?

A4: Yes. Atmospheric Pressure Chemical Ionization (APCI) is another common ionization source that is often less susceptible to ion suppression from non-volatile buffers and salts compared to ESI.[3][7] For many nitrosamine (B1359907) analyses, APCI is a standard and highly effective technique.[10]

Q5: If I cannot completely eliminate ion suppression, how can I still achieve accurate quantification?

A5: The gold standard for compensating for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS) .[4][13] A SIL-IS (e.g., N-Nitroso Lidocaine-d6) is chemically identical to the analyte and will co-elute, experiencing the exact same degree of ion suppression. Because the ratio of the analyte to the SIL-IS remains constant, accurate quantification is possible even with signal suppression.[13] If a SIL-IS is unavailable, matrix-matched calibration (preparing your calibration standards in blank extracted matrix) is the next best alternative.[4]

Caption: Compensation for ion suppression using a Stable Isotope-Labeled Internal Standard (SIL-IS).

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. longdom.org [longdom.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 8. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. waters.com [waters.com]
• 11. researchgate.net [researchgate.net]
• 12. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Syrrx [syrrx.com]
• 13. pmda.go.jp [pmda.go.jp]

selection of appropriate internal standards for N-Nitroso Lidocaine quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate quantification of N-Nitroso Lidocaine.

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate internal standard for the quantification of N-Nitroso Lidocaine?

The ideal internal standard (IS) for mass spectrometry-based quantification is a stable isotope-labeled (SIL) version of the analyte.[1] For N-Nitroso Lidocaine, the recommended internal standard is N-Nitroso Lidocaine-d6 or a similar deuterated analog.

Why is a SIL-IS the best choice?

• Identical Properties: A SIL-IS has nearly identical chemical and physical properties to the target analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization.[2]

• Compensates for Matrix Effects: The most significant challenge in trace-level quantification is the "matrix effect," where co-eluting compounds from the sample matrix suppress or enhance the analyte's signal in the mass spectrometer's ion source, leading to inaccurate results.[3] Since the SIL-IS is affected by the matrix in the same way as the analyte, using the ratio of their signals for quantification effectively cancels out these variations.[2]

• Corrects for Variability: An IS helps to correct for random and systematic errors throughout the analytical process, including variations in sample preparation, injection volume, and instrument response.[1][4]

What are the alternatives if a SIL-IS is not available? If a SIL-IS is unavailable, a structural analog can be used. A good structural analog should have similar chemical properties, extraction recovery, and chromatographic retention time to N-Nitroso Lidocaine.[4] However, it will not compensate for matrix effects as effectively as a SIL-IS.

Table 1: Comparison of Internal Standard Types for N-Nitroso Lidocaine Quantification

Feature	Stable Isotope-Labeled (SIL) IS (e.g., N-Nitroso Lidocaine-d6)	Structural Analog IS
Chemical & Physical Properties	Nearly identical to N-Nitroso Lidocaine[2]	Similar to N-Nitroso Lidocaine
Chromatographic Retention Time	Co-elutes or elutes very close to the analyte	Should be close to the analyte but well-resolved
Compensation for Matrix Effects	Excellent[2]	Partial to Poor
Correction for Sample Prep Variability	Excellent[4]	Good
Commercial Availability	Deuterated standards for Lidocaine-related impurities are available.[5]	Must be carefully selected and validated
Overall Recommendation	Ideal and strongly recommended	A viable alternative, but requires more rigorous validation

Q2: What is a recommended starting point for an LC-MS/MS method for N-Nitroso Lidocaine?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique for quantifying nitrosamine (B1359907) impurities at trace levels due to its high sensitivity and selectivity.[6][7] A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is typically used.

Below is a recommended starting protocol that should be optimized for your specific instrumentation and sample matrix.

Experimental Protocol: LC-MS/MS Quantification of N-Nitroso Lidocaine

• Standard and Sample Preparation:

  • Prepare stock solutions of N-Nitroso Lidocaine and N-Nitroso Lidocaine-d6 (Internal Standard) in a suitable solvent like methanol.

  • Create a series of calibration standards by spiking known amounts of N-Nitroso Lidocaine into a blank matrix solution.

  • Add the internal standard at a constant concentration to all calibration standards, quality controls, and unknown samples at an early stage of the preparation process.[4]

  • For drug products, sample preparation may involve dissolving the product in a suitable solvent (water or an organic solvent may be used depending on the formulation), followed by centrifugation and filtration to remove insoluble materials.[8] A solid-phase extraction (SPE) cleanup step may be necessary for complex matrices.[3]

• Chromatographic and Mass Spectrometric Conditions:

  • The following table provides a starting point for the analytical method.

Table 2: Suggested LC-MS/MS Parameters for N-Nitroso Lidocaine Analysis

Parameter	Suggested Condition	Rationale / Notes
LC System	UHPLC or HPLC	UHPLC provides better resolution and faster run times.
Column	C18 Column (e.g., 100 mm x 2.1 mm, 1.8 µm)[3]	Provides good retention for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water[3]	Acidified mobile phase promotes better peak shape and ionization.
Mobile Phase B	0.1% Formic Acid in Methanol[3]
Gradient	Start with a low percentage of B, ramp up to elute the analyte, then re-equilibrate. (e.g., 5% to 95% B over 10 minutes)[3]	Gradient elution is necessary to separate the analyte from matrix components.
Flow Rate	0.3 - 0.5 mL/min	Adjust based on column dimensions.
Injection Volume	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM-based quantification.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	N-Nitroso compounds ionize well in positive ESI.
MRM Transitions	N-Nitroso Lidocaine: Hypothetical Q1: 264.2 -> Q3: 72.1, 120.1	These transitions are hypothetical and must be optimized on your instrument by infusing a standard solution. The precursor ion (Q1) is [M+H]+. Product ions (Q3) are characteristic fragments.
N-Nitroso Lidocaine-d6 (IS): Hypothetical Q1: 270.2 -> Q3: 78.1, 120.1	The mass shift in the precursor and fragment ions will depend on the position of the deuterium (B1214612) labels.

Troubleshooting Guide

Problem: High variability in results (Poor Precision)

• Potential Cause 1: Inconsistent Sample Preparation.

  • Solution: Variations in extraction, dilution, or reconstitution steps can introduce significant error.[2] Use an automated sample preparation system if available. Ensure the internal standard is added to every sample and standard at the very beginning of the sample preparation process to account for analyte loss during these steps.[4]

• Potential Cause 2: Matrix Effects.

  • Solution: Variable ion suppression or enhancement across different samples is a common cause of imprecision.[3] The most effective solution is to use a stable isotope-labeled internal standard (SIL-IS). A robust sample cleanup procedure, such as solid-phase extraction (SPE), can also help by removing interfering matrix components.[3]

• Potential Cause 3: Instrumental Instability.

  • Solution: Check the performance of the LC and MS systems. Ensure the autosampler is injecting precise volumes and that the detector response is stable over the course of the analytical run.

Problem: Poor peak shape (Tailing or Fronting)

• Potential Cause 1: Co-elution with Matrix Components.

  • Solution: The sample matrix can interfere with the chromatography.[8] Adjust the chromatographic gradient to better separate the N-Nitroso Lidocaine peak from interferences. Improve the sample cleanup procedure to remove these components before analysis.

• Potential Cause 2: Column Issues.

  • Solution: The column may be overloaded or contaminated. Try injecting a smaller sample volume. If the problem persists, wash the column according to the manufacturer's instructions or replace it. Ensure the mobile phase is compatible with the column chemistry.

Problem: Inaccurate quantification (Poor Recovery or Bias)

• Potential Cause 1: Significant Matrix Effects.

  • Explanation: This is the most likely cause of inaccurate quantification in LC-MS/MS analysis.[3] Co-eluting substances from the sample matrix can alter the ionization efficiency of N-Nitroso Lidocaine, leading to an under- or overestimation of its true concentration.[2]

  • How to Diagnose: Perform a post-extraction spike experiment. Analyze a blank matrix extract, the same extract spiked with the analyte after extraction, and a pure standard solution at the same concentration. A significant difference (typically >15-20%) between the spiked matrix sample and the pure standard indicates the presence of matrix effects.

  • Solution: The use of a co-eluting SIL-IS (e.g., N-Nitroso Lidocaine-d6) is the gold standard for correcting this issue.[2] If a SIL-IS is not used, extensive sample cleanup is required to remove the interfering components. A different chromatographic method may also be needed to separate the analyte from the source of the matrix effect.

• Potential Cause 2: Incorrect Internal Standard Concentration.

  • Solution: The concentration of the internal standard should be similar to the expected concentration of the analyte.[4] An IS concentration that is too high or too low can affect the reliability of the linear regression and lead to inaccurate results.[2]

Visualized Workflows

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. veeprho.com [veeprho.com]
• 6. researchgate.net [researchgate.net]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

addressing peak tailing issues in the chromatography of N-Nitroso Lidocaine

This technical support center provides troubleshooting guidance for common issues encountered during the chromatographic analysis of N-Nitroso Lidocaine, with a specific focus on addressing peak tailing. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the analysis of N-Nitroso Lidocaine?

A1: Peak tailing is a phenomenon in chromatography where the tail end of a peak is drawn out and asymmetrical.[1] This is problematic as it can lead to inaccurate peak integration, reduced resolution between adjacent peaks, and decreased sensitivity. For N-Nitroso Lidocaine, which contains a tertiary amine functional group similar to Lidocaine, peak tailing is a common issue that can compromise the accuracy and reliability of analytical results.[1][2][3]

Q2: What is the primary cause of peak tailing for N-Nitroso Lidocaine?

A2: The primary cause of peak tailing for basic compounds like N-Nitroso Lidocaine is the interaction of the amine functional group with acidic residual silanol (B1196071) groups on the surface of silica-based stationary phases.[1] These interactions create a secondary, stronger retention mechanism for the analyte, leading to a delayed elution for a portion of the analyte molecules and resulting in a tailing peak.

Q3: How does the mobile phase pH affect the peak shape of N-Nitroso Lidocaine?

A3: Mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds.

• Low pH (around 3): At a low pH, the residual silanol groups on the silica (B1680970) surface are protonated and thus less likely to interact with the protonated basic analyte. This can significantly reduce peak tailing.[2]

• High pH (around 8): At a high pH, N-Nitroso Lidocaine will be in its neutral, free base form, which reduces its interaction with the deprotonated silanol groups, leading to improved peak shape and increased retention.[4]

Q4: Can column selection impact peak tailing for N-Nitroso Lidocaine?

A4: Absolutely. The choice of the HPLC column is crucial.

• End-capped Columns: These columns have their residual silanol groups chemically deactivated, which minimizes the sites available for secondary interactions with basic analytes.

• Base-Deactivated Columns: These are specifically designed for the analysis of basic compounds and exhibit minimal silanol activity.

• Hybrid Silica Columns: Columns with hybrid particle technology (organic/inorganic) often show improved peak shape for basic compounds over a wider pH range.

• Polymer-Based Columns: These columns lack silanol groups altogether and can provide excellent peak shapes for basic compounds, although they may have different selectivity compared to silica-based columns.

Q5: Are there any mobile phase additives that can help reduce peak tailing?

A5: Yes, adding a small amount of a basic compound to the mobile phase, often referred to as a "tailing suppressor," can be very effective. A common choice is triethylamine (B128534) (TEA) at a concentration of 0.1-0.5%. The TEA acts as a competitive base, interacting with the active silanol sites and masking them from the analyte, thereby improving peak symmetry.

Troubleshooting Guide: Addressing Peak Tailing

This guide provides a systematic approach to troubleshooting and resolving peak tailing issues in the chromatography of N-Nitroso Lidocaine.

Initial Assessment

Before making any changes to your method, it's important to confirm the problem. Calculate the tailing factor (Tf) or asymmetry factor (As) from your chromatogram. A value greater than 1.5 is generally considered to indicate significant peak tailing.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: A step-by-step workflow for troubleshooting peak tailing.

Detailed Troubleshooting Steps and Experimental Protocols

The following table outlines detailed steps to address peak tailing, along with experimental protocols.

Troubleshooting Step	Potential Cause	Experimental Protocol	Expected Outcome
1. Mobile Phase pH Adjustment	Suboptimal mobile phase pH leading to silanol interactions.	Protocol 1: Low pH Mobile Phase 1. Prepare a mobile phase containing an appropriate buffer (e.g., 20 mM phosphate (B84403) or acetate) and adjust the pH to 3.0 with phosphoric acid.2. Equilibrate the column with the new mobile phase for at least 30 column volumes.3. Inject the N-Nitroso Lidocaine standard and analyze the peak shape.	Significant improvement in peak symmetry as silanol ionization is suppressed.
Protocol 2: High pH Mobile Phase 1. Use a pH-stable column (e.g., hybrid silica or specially bonded phase).2. Prepare a mobile phase with a suitable buffer (e.g., ammonium (B1175870) bicarbonate) and adjust the pH to 8.0.3. Equilibrate the column thoroughly.4. Inject the standard and evaluate the peak shape.	Improved peak shape as the analyte is in its neutral form.
2. Use of Mobile Phase Additives	Strong interaction between the basic analyte and acidic silanol sites.	Protocol 3: Triethylamine (TEA) Addition 1. To your existing mobile phase, add triethylamine to a final concentration of 0.1% (v/v).2. Mix well and degas the mobile phase.3. Equilibrate the column with the modified mobile phase.4. Inject the standard and assess the peak tailing.	Reduction in peak tailing as TEA competitively blocks the active silanol sites.
3. Column Selection and Conditioning	Use of an inappropriate or aged column with exposed silanol groups.	Protocol 4: Column Change and Equilibration 1. Replace the current column with a new, high-quality end-capped or base-deactivated C18 column.2. Flush the new column with an appropriate solvent (e.g., isopropanol) before use.3. Equilibrate the column with the mobile phase for an extended period (e.g., overnight at a low flow rate).4. Inject the standard and check the peak shape.	Sharper, more symmetrical peaks due to the reduced availability of active silanol sites.
4. System Optimization	Extra-column band broadening due to excessive tubing length or dead volumes.	Protocol 5: System Volume Reduction 1. Minimize the length of all tubing between the injector, column, and detector.2. Use tubing with a smaller internal diameter (e.g., 0.125 mm).3. Ensure all fittings are correctly made to avoid dead volumes.4. Re-analyze the standard.	Improvement in peak shape and efficiency, although this is more likely to affect peak broadening than severe tailing.
5. Sample Overload	Injecting too much sample can saturate the stationary phase.	Protocol 6: Sample Dilution 1. Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10).2. Inject the diluted samples and observe the peak shape.3. If the tailing factor improves with dilution, the original sample was likely overloaded.	Improved peak shape at lower concentrations.

Signaling Pathway of Peak Tailing

The following diagram illustrates the chemical interactions at the stationary phase surface that lead to peak tailing for amine-containing compounds like N-Nitroso Lidocaine.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. Tailing with USP method - Lidocaine - Chromatography Forum [chromforum.org]
• 3. Lidocaine in Gel Analyzed with HPLC - AppNote [mtc-usa.com]
• 4. halocolumns.com [halocolumns.com]

Technical Support Center: Chromatographic Resolution of N-Nitroso Lidocaine and Lidocaine

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the chromatographic resolution between N-Nitroso Lidocaine and its parent drug, Lidocaine. The following sections offer detailed experimental protocols, troubleshooting guidance, and frequently asked questions to address common challenges encountered during analytical method development and execution.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to achieve good peak shape for Lidocaine in reversed-phase HPLC?

A1: Lidocaine is a basic compound with a tertiary amine functional group. At acidic pH, this group becomes protonated, leading to potential secondary interactions with residual silanol (B1196071) groups on the silica-based stationary phase of the HPLC column. These interactions can cause significant peak tailing. To mitigate this, it is recommended to use a mobile phase with a higher pH (e.g., pH 8 or above) to ensure Lidocaine is in its neutral form, which minimizes these unwanted interactions and improves peak symmetry.[1]

Q2: What type of HPLC column is best suited for separating N-Nitroso Lidocaine from Lidocaine?

A2: A C18 column is a common and effective choice for the reversed-phase separation of Lidocaine and its impurities.[1][2][3] For enhanced selectivity, especially when dealing with structurally similar compounds like a parent drug and its N-nitroso impurity, a phenyl-hexyl column could also be considered. Phenyl-hexyl columns can offer alternative selectivity through π-π interactions with the aromatic rings present in both Lidocaine and N-Nitroso Lidocaine.[4]

Q3: Can N-Nitroso Lidocaine show multiple peaks in a chromatogram?

A3: It is possible for some N-nitrosamines to exhibit two distinct peaks in a chromatogram due to the presence of rotamers (rotational isomers) around the N-N bond. Whether two peaks are observed depends on the specific structure of the nitrosamine (B1359907) and the resolving power of the analytical method. While not specifically documented for N-Nitroso Lidocaine in the provided context, it is a phenomenon to be aware of during method development.

Q4: How can I confirm the identity of the N-Nitroso Lidocaine peak?

A4: The most definitive way to confirm the identity of the N-Nitroso Lidocaine peak is by using a mass spectrometric detector (LC-MS). By monitoring for the specific mass-to-charge ratio (m/z) of N-Nitroso Lidocaine, you can selectively detect and identify this impurity, even if it co-elutes with other components. The use of a certified reference standard for N-Nitroso Lidocaine is also essential for unambiguous peak identification and accurate quantification.

Experimental Protocols

Protocol 1: High-Resolution HPLC-UV Method

This protocol describes a high-performance liquid chromatography method coupled with UV detection for the separation of N-Nitroso Lidocaine from Lidocaine.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV-Vis or Photodiode Array (PDA) detector

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A	10 mM Ammonium Bicarbonate in Water, pH adjusted to 9.0 with Ammonium Hydroxide
Mobile Phase B	Acetonitrile (B52724)
Gradient Program	0-5 min: 30% B; 5-15 min: 30-70% B; 15-20 min: 70% B; 20.1-25 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	UV at 230 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase A / Acetonitrile (70:30 v/v)

Sample Preparation:

• Accurately weigh and dissolve the Lidocaine sample containing suspected N-Nitroso Lidocaine impurity in the sample diluent to achieve a final concentration of approximately 1 mg/mL of Lidocaine.

• Vortex the solution for 30 seconds to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Protocol 2: Sensitive UPLC-MS/MS Method

This protocol outlines an ultra-performance liquid chromatography-tandem mass spectrometry method for the trace-level detection and quantification of N-Nitroso Lidocaine.

Instrumentation:

• UPLC system with a binary solvent manager

• Autosampler

• Column thermostat

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic and MS Conditions:

Parameter	Recommended Setting
Column	C18, 50 mm x 2.1 mm, 1.7 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-0.5 min: 10% B; 0.5-3.0 min: 10-90% B; 3.0-3.5 min: 90% B; 3.6-5.0 min: 10% B (re-equilibration)
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transitions	Lidocaine: m/z 235.2 → 86.1; N-Nitroso Lidocaine: m/z 264.2 → 120.1 (Hypothetical, requires experimental confirmation)

Sample Preparation:

• Prepare a stock solution of the Lidocaine sample at 1 mg/mL in methanol.

• Perform a serial dilution with a mixture of 0.1% formic acid in water and 0.1% formic acid in acetonitrile (90:10 v/v) to achieve a final concentration suitable for the instrument's linear range.

• Filter the final solution through a 0.22 µm syringe filter before injection.

Data Presentation

The following table summarizes hypothetical chromatographic data for the separation of N-Nitroso Lidocaine and Lidocaine using the HPLC-UV method described in Protocol 1. This data is for illustrative purposes to demonstrate an optimized separation.

Compound	Retention Time (min)	Tailing Factor	Resolution (Rs)
N-Nitroso Lidocaine	8.2	1.1	-
Lidocaine	9.5	1.2	> 2.0

Troubleshooting Guides

Issue 1: Poor Resolution Between N-Nitroso Lidocaine and Lidocaine Peaks

Possible Causes:

• Inappropriate mobile phase composition or gradient.

• Suboptimal column chemistry.

• Column aging or contamination.

Solutions:

• Adjust Mobile Phase: Decrease the initial percentage of the organic solvent (Acetonitrile) to increase the retention of both compounds and potentially improve separation. A shallower gradient can also enhance resolution.

• Change Column: If resolution is still inadequate, consider a column with a different selectivity, such as a phenyl-hexyl column, which may provide better separation of these aromatic compounds.[4]

• Column Maintenance: If the column has been used extensively, it may be contaminated or have a void at the inlet. Flushing the column with a strong solvent or replacing it may be necessary.

Issue 2: Excessive Peak Tailing for Lidocaine

Possible Causes:

• Secondary interactions with the stationary phase due to an acidic mobile phase.

• Column overload.

• Presence of active silanol groups on an aging column.

Solutions:

• Increase Mobile Phase pH: As Lidocaine is a basic compound, increasing the mobile phase pH to 8 or higher will neutralize the molecule, reducing interactions with silanol groups and improving peak shape.[1]

• Reduce Sample Concentration: Injecting a more dilute sample can help determine if the tailing is due to mass overload.

• Use an End-Capped Column: Modern, well-end-capped C18 columns are designed to minimize silanol interactions. Ensure you are using a high-quality, appropriate column.

Issue 3: Inconsistent Retention Times

Possible Causes:

• Inadequate column equilibration between injections.

• Fluctuations in mobile phase composition or column temperature.

• Pump malfunction or leaks in the HPLC system.

Solutions:

• Ensure Proper Equilibration: Increase the re-equilibration time at the end of the gradient to ensure the column is ready for the next injection.

• System Checks: Verify that the mobile phase is properly mixed and degassed. Check the HPLC system for any leaks and ensure the column oven is maintaining a stable temperature.

• Pump Performance: Perform a pump performance qualification to ensure it is delivering a consistent and accurate flow rate.

Visualizations

Caption: Workflow for the analysis of N-Nitroso Lidocaine.

Caption: Troubleshooting logic for poor peak resolution.

References

• 1. halocolumns.com [halocolumns.com]
• 2. ijrrjournal.com [ijrrjournal.com]
• 3. Sigma-Aldrich [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: N-Nitroso Lidocaine Analytical Stability

This technical support center provides guidance on the stability of N-Nitroso Lidocaine (B1675312) in analytical solutions for researchers, scientists, and drug development professionals. The following information is curated to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Lidocaine and why is its stability in analytical solutions a concern?

A1: N-Nitroso Lidocaine is a nitrosamine (B1359907) impurity that can form in drug products containing Lidocaine.[1][2] Due to the potential carcinogenic nature of nitrosamines, regulatory agencies require strict control and monitoring of these impurities.[1][2] Ensuring the stability of N-Nitroso Lidocaine in analytical solutions is critical for accurate quantification and reliable results during drug safety and quality control testing. Inaccurate measurements due to degradation of the analytical standard could lead to underestimation of the impurity in the final drug product.

Q2: What are the primary factors that can affect the stability of N-Nitroso Lidocaine in analytical solutions?

A2: Based on general knowledge of nitrosamine chemistry and studies on the formation of N-Nitroso Lidocaine, the primary factors influencing its stability in solution are likely to be:

• Temperature: Elevated temperatures can accelerate the degradation of N-Nitroso Lidocaine.[1][2]

• pH: The stability of N-Nitroso Lidocaine can be pH-dependent. Acidic conditions are generally favorable for the formation of nitrosamines, and extreme pH values (both acidic and alkaline) may promote hydrolysis of the N-nitroso group or the amide linkage in the molecule.[2]

• Light Exposure: Like many organic molecules, N-Nitroso Lidocaine may be susceptible to photodegradation. It is advisable to protect solutions from direct light.

• Solvent Type: The choice of solvent can impact the stability of the analyte. Common solvents for nitrosamine analysis include methanol (B129727), acetonitrile, and water.

• Presence of Oxidizing Agents: Oxidizing agents, such as hydrogen peroxide, could potentially degrade N-Nitroso Lidocaine. Forced degradation studies on the parent compound, Lidocaine, have shown susceptibility to oxidation.[3][4]

Q3: What are the recommended storage conditions for N-Nitroso Lidocaine analytical standard solutions?

A3: While specific stability data for N-Nitroso Lidocaine in various solutions is not extensively published, general best practices for handling nitrosamine reference standards should be followed:

• Short-term Storage: For daily use, it is recommended to store analytical solutions in a refrigerator at 2-8°C and protected from light.

• Long-term Storage: For long-term storage, solutions should be kept in a freezer at -20°C or below, in tightly sealed containers to prevent solvent evaporation, and protected from light.

• Preparation: Prepare fresh solutions as needed and minimize the time they are kept at room temperature.

Q4: In which solvents is N-Nitroso Lidocaine soluble?

A4: N-Nitroso Lidocaine reference standards are generally soluble in organic solvents such as methanol and acetonitrile. Water may also be used as a solvent or co-solvent, particularly for highly aqueous mobile phases in liquid chromatography.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Decreasing peak area of N-Nitroso Lidocaine standard over time.	Degradation of the analytical standard.	1. Prepare fresh standard solutions: Compare the response of the aged standard to a freshly prepared one. 2. Check storage conditions: Ensure standards are stored at the recommended temperature and protected from light. 3. Evaluate solvent compatibility: If using a new solvent, test the short-term stability by analyzing the solution at regular intervals.
Appearance of unknown peaks in the chromatogram of the standard solution.	Degradation of N-Nitroso Lidocaine.	1. Investigate degradation pathways: If possible, use mass spectrometry (MS) to identify the mass of the unknown peaks to hypothesize potential degradation products. 2. Perform forced degradation studies: Subject the standard solution to stress conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products and confirm their retention times relative to the main peak.
Inconsistent analytical results between different laboratories or analysts.	Differences in standard preparation and handling procedures.	1. Standardize the protocol: Ensure all analysts are following the same detailed protocol for standard preparation, storage, and handling. 2. Use a common source of reference standard: If possible, different labs should use the same lot of N-Nitroso Lidocaine reference material. 3. Perform inter-laboratory comparison: Analyze the same sample in different labs to identify any systematic discrepancies.
Low recovery of N-Nitroso Lidocaine during sample preparation.	Adsorption to container surfaces or degradation during sample processing.	1. Use silanized glassware or polypropylene (B1209903) containers: This can minimize adsorption of the analyte. 2. Minimize sample processing time: Reduce the time samples are exposed to potentially degradative conditions before analysis. 3. Spike samples with standard: Perform spike and recovery experiments to assess the efficiency of the sample preparation method.

Experimental Protocols

Protocol 1: Preparation of N-Nitroso Lidocaine Standard Stock Solution

This protocol describes the preparation of a standard stock solution for the quantification of N-Nitroso Lidocaine.

Materials:

• N-Nitroso Lidocaine reference standard

• Methanol (HPLC grade)

• Volumetric flasks (Class A)

• Analytical balance

• Amber vials

Procedure:

• Accurately weigh approximately 1.0 mg of N-Nitroso Lidocaine reference standard.

• Quantitatively transfer the weighed standard to a 10.0 mL volumetric flask.

• Add a small amount of methanol to dissolve the standard.

• Once dissolved, dilute to the mark with methanol.

• Stopper the flask and mix thoroughly.

• Transfer the stock solution to an amber vial and store at 2-8°C, protected from light. This stock solution should be stable for a limited period; its stability should be verified over time.

Protocol 2: Stability-Indicating HPLC-MS/MS Method for N-Nitroso Lidocaine

This protocol outlines a general approach for a stability-indicating HPLC-MS/MS method suitable for detecting N-Nitroso Lidocaine and its potential degradation products. Method optimization will be required.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a mass spectrometer (MS/MS) detector.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-10 min: 10-90% B

  • 10-12 min: 90% B

  • 12.1-15 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Example - requires optimization for N-Nitroso Lidocaine):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions: A specific precursor ion to product ion transition for N-Nitroso Lidocaine would need to be determined.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows.

Visualizations

Caption: Factors influencing the stability of N-Nitroso Lidocaine.

Caption: Workflow for assessing N-Nitroso Lidocaine stability.

References

• 1. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. brieflands.com [brieflands.com]
• 4. Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods: Validation of GC-FID Method for Determination of Related Substance in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]

impact of mobile phase pH on N-Nitroso Lidocaine retention and peak shape

Welcome to our technical support center. This resource provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of mobile phase pH on the retention and peak shape of N-Nitroso Lidocaine in reversed-phase high-performance liquid chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: How does the mobile phase pH generally affect the retention time of N-Nitroso Lidocaine in RP-HPLC?

A1: N-Nitroso Lidocaine, while being a nitrosamine (B1359907) derivative of the basic compound Lidocaine, is expected to be a very weak base. In reversed-phase chromatography, the retention of ionizable compounds is significantly influenced by the mobile phase pH relative to their pKa value. For a weakly basic compound like N-Nitroso Lidocaine, as the pH of the mobile phase increases, the compound becomes less protonated (more neutral). This decrease in polarity leads to a stronger interaction with the non-polar stationary phase (e.g., C18), resulting in an increased retention time. Conversely, at lower pH values, the compound may become partially protonated, increasing its polarity and leading to a shorter retention time.

Q2: I am observing poor peak shape (tailing) for N-Nitroso Lidocaine. Can mobile phase pH be a contributing factor?

A2: Yes, mobile phase pH can significantly impact the peak shape of basic analytes. Peak tailing for basic compounds in RP-HPLC is often caused by secondary interactions between the protonated form of the analyte and residual acidic silanol (B1196071) groups on the silica-based stationary phase. By increasing the mobile phase pH, the ionization of the silanol groups is suppressed, and the N-Nitroso Lidocaine becomes more neutral, minimizing these undesirable interactions. This typically results in a more symmetrical peak shape. For Lidocaine and its basic impurities, a mobile phase with a slightly alkaline pH (e.g., pH 8) has been shown to improve peak shape.[1]

Q3: What is the pKa of N-Nitroso Lidocaine, and why is it important for method development?

Q4: Can the mobile phase pH affect the stability of N-Nitroso Lidocaine during analysis?

A4: While N-nitrosamines can be sensitive to strong acidic or basic conditions and UV light, the typical pH range used for silica-based columns (pH 2-8) is generally considered acceptable for the analysis of many nitrosamines. It is crucial to ensure the stability of your standards and samples by using proper storage and handling procedures. If you suspect degradation, it is recommended to perform a stability study of the analyte in the mobile phase.

Troubleshooting Guide

Issue 1: Short and Unstable Retention Time for N-Nitroso Lidocaine

• Possible Cause: The mobile phase pH may be too low, causing the analyte to be partially protonated and less retained. If the mobile phase pH is close to the pKa of N-Nitroso Lidocaine, small fluctuations in pH can lead to significant changes in retention time.

• Solution:

  • Increase the pH of the mobile phase to suppress the ionization of N-Nitroso Lidocaine. A systematic study of the effect of pH on retention is recommended (e.g., testing pH values from 4.0 to 8.0).

  • Ensure the mobile phase is adequately buffered to maintain a stable pH throughout the analysis. Use a buffer concentration of 10-25 mM.

Issue 2: Peak Tailing or Asymmetrical Peak Shape

• Possible Cause: Secondary interactions between a protonated form of N-Nitroso Lidocaine and active silanol groups on the column's stationary phase. This is more pronounced at lower pH values.

• Solution:

  • Increase the mobile phase pH to reduce the protonation of the analyte and suppress the ionization of silanols.

  • Consider using a column with a highly deactivated stationary phase (end-capped) to minimize silanol interactions.

  • Adding a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase can sometimes improve peak shape for basic compounds, although this may not be ideal for LC-MS applications.

Issue 3: Peak Splitting

• Possible Cause: For some N-nitrosamines, peak splitting can be observed and is often sensitive to pH and temperature. This can be due to the presence of rotational isomers (syn- and anti-conformers) around the N-N=O bond.

• Solution:

  • Adjusting the mobile phase pH and the column temperature can sometimes coalesce the two peaks into a single, sharper peak. Experiment with different temperatures (e.g., 30°C, 40°C, 50°C) at a constant pH.

  • If peak splitting persists, it may be necessary to integrate both peaks for quantification, provided the separation is consistent.

Experimental Data

The following table presents hypothetical, yet representative, data on the impact of mobile phase pH on the retention time and peak asymmetry of N-Nitroso Lidocaine. This data illustrates the expected chromatographic behavior based on established principles for weakly basic compounds.

Mobile Phase pH	Retention Time (min)	Peak Asymmetry (As)
4.0	3.5	1.8
5.0	4.8	1.5
6.0	6.2	1.2
7.0	7.5	1.1
8.0	8.1	1.0

Experimental Protocol

This protocol describes a general procedure for evaluating the effect of mobile phase pH on the analysis of N-Nitroso Lidocaine.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometric (MS) detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

2. Reagents and Materials:

• N-Nitroso Lidocaine reference standard.

• Acetonitrile (B52724) (HPLC grade).

• Methanol (B129727) (HPLC grade).

• Water (HPLC grade).

• Phosphate buffer components (e.g., monobasic potassium phosphate, dibasic sodium phosphate) or other suitable buffers for the desired pH range.

• Acids and bases for pH adjustment (e.g., phosphoric acid, sodium hydroxide).

3. Standard Solution Preparation:

• Prepare a stock solution of N-Nitroso Lidocaine in methanol at a concentration of 1 mg/mL.

• Prepare a working standard solution by diluting the stock solution with the mobile phase to a final concentration of 10 µg/mL.

4. Mobile Phase Preparation:

• Prepare a series of aqueous buffers at different pH values (e.g., 4.0, 5.0, 6.0, 7.0, and 8.0).

• The mobile phase will be a mixture of the aqueous buffer and acetonitrile in a suitable ratio (e.g., 50:50 v/v). Ensure the buffer is soluble in the final mobile phase composition.

• Filter and degas all mobile phases before use.

5. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: Acetonitrile : Aqueous Buffer (50:50, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at an appropriate wavelength (e.g., 230 nm) or MS detection.

6. Procedure:

• Equilibrate the column with the mobile phase at the first pH value for at least 30 minutes.

• Inject the working standard solution and record the chromatogram.

• Repeat the injection at least three times to ensure reproducibility.

• For each pH value, flush the system and re-equilibrate with the new mobile phase before injecting the standard.

• Measure the retention time and peak asymmetry for N-Nitroso Lidocaine at each pH.

Visualization

Caption: Relationship between mobile phase pH and the chromatographic behavior of N-Nitroso Lidocaine.

References

• 1. researchgate.net [researchgate.net]

optimizing MS/MS parameters for N-Nitroso Lidocaine fragmentation

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing tandem mass spectrometry (MS/MS) parameters for the fragmentation of N-Nitroso Lidocaine (B1675312).

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for N-Nitroso Lidocaine in positive ionization mode?

The chemical formula for N-Nitroso Lidocaine is C₁₄H₂₁N₃O₂. Its monoisotopic mass is approximately 263.16 Da. When using positive electrospray ionization (ESI+), the compound will typically be observed as a protonated molecule [M+H]⁺. Therefore, you should target a precursor ion of m/z 264.2 .

Q2: What are the primary fragmentation pathways and most likely product ions for N-Nitroso Lidocaine?

N-Nitroso Lidocaine is expected to follow fragmentation patterns common to both nitrosamines and lidocaine itself. The two most diagnostic product ions are:

• Loss of the Nitroso Group: A characteristic fragmentation for nitrosamines is the neutral loss of the NO radical (30 Da).[1][2] This results in a product ion corresponding to the protonated lidocaine molecule at m/z 234.2 .

• Side-Chain Cleavage: Similar to lidocaine, the bond between the carbonyl group and the nitrogen atom of the diethylamino group can cleave, producing a highly stable diethylamino fragment.[3][4] This results in a base peak at m/z 86.1 .

Q3: Which ionization mode, ESI or APCI, is recommended for N-Nitroso Lidocaine?

Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be used for nitrosamine (B1359907) analysis.[5] However, given that lidocaine and its metabolites ionize well using ESI+, it is a logical starting point for method development.[3] APCI can be considered if ESI fails to provide adequate sensitivity, as it is a standard technique for nitrosamine analysis and performs optimally at higher flow rates (≥100 µL/min).[5]

Q4: Why is optimizing the declustering potential (DP) or fragmentor voltage critical for this analysis?

Nitrosamines are susceptible to in-source fragmentation, where the molecule fragments within the ion source before entering the mass analyzer.[6] The most common in-source fragmentation is the loss of the 30 Da nitroso group.[6] The declustering potential (DP) or fragmentor voltage directly influences this process. A voltage that is too high will cause the N-Nitroso Lidocaine (m/z 264.2) to lose its nitroso group in the source, leading to a weak or absent precursor ion and an artificially high signal for the lidocaine ion (m/z 234.2). It is crucial to carefully optimize this parameter by testing a range of lower voltages to maximize the intensity of the m/z 264.2 precursor ion.[5][6]

Q5: How should I perform collision energy (CE) optimization for my selected MRM transitions?

Collision energy (CE) is the energy applied in the collision cell to induce fragmentation and must be optimized for each specific precursor-product ion pair (MRM).[7] The optimal CE is the value that produces the highest intensity for a given product ion.[7][8] This is typically done by infusing a standard solution of the analyte and creating a method that ramps the collision energy across a range (e.g., 5-50 eV) while monitoring the product ion intensity.[9] The resulting data will show which CE value yields the maximum response for that transition.

Troubleshooting Guide

Problem: I don't see the precursor ion at m/z 264.2, but I see a strong signal at m/z 234.2.

• Probable Cause: This is a classic sign of in-source fragmentation, where the N-Nitroso Lidocaine is losing its nitroso group (30 Da) in the ion source.[6]

• Solution:

  • Lower the Declustering Potential (DP) or Fragmentor Voltage. Systematically reduce the voltage to find a value that preserves the m/z 264.2 precursor ion without sacrificing overall signal.[6]

  • Optimize Ion Source Temperature. High source temperatures can contribute to analyte dissociation.[6] Try reducing the source temperature to see if the precursor ion intensity improves.

Problem: My precursor ion signal (m/z 264.2) is weak or unstable.

• Probable Cause: This can be caused by several factors related to the ion source, mobile phase, or instrument state.

• Solutions:

  • Check Ion Source Stability: Visually inspect the electrospray needle (if possible) for a consistent and stable spray. An inconsistent spray leads to a fluctuating signal.[10]

  • Verify Mobile Phase Composition: Ensure the mobile phase contains an appropriate modifier for positive ionization, such as 0.1% formic acid, to promote stable protonation.

  • Assess for Contamination: A contaminated ion source or transfer capillary can suppress the signal.[11] Perform routine cleaning and maintenance.

  • Confirm Mass Calibration: An instrument that is not properly calibrated may show poor mass accuracy and sensitivity.[12][13] Recalibrate the mass spectrometer.

Problem: I have a stable precursor ion, but my product ion signals (e.g., m/z 86.1) are very low.

• Probable Cause: The collision energy (CE) is not optimized for your selected MRM transition.[10][11] The applied energy may be too low to cause efficient fragmentation or too high, causing the product ion to fragment further.

• Solution:

  • Perform a Collision Energy Optimization. Infuse a standard solution and ramp the CE over a wide range (e.g., 5 to 50 eV) for each product ion.[7] This will identify the voltage that produces the maximum signal intensity for that specific transition.

Problem: I'm observing high background noise, which is compromising my limit of detection (LOD).

• Probable Cause: Background noise can originate from contaminated solvents, the LC system, or suboptimal MS gas settings.

• Solutions:

  • Optimize Curtain Gas (CUR): The curtain gas helps prevent neutral molecules and solvent droplets from entering the mass spectrometer. Increasing the curtain gas pressure can significantly reduce background noise.[5]

  • Check Solvent and Reagent Purity: Ensure you are using high-purity, LC-MS grade solvents and fresh mobile phases. Contaminated reagents are a common source of high background.[12]

  • Implement a System Suitability Test (SST): Regularly inject a blank solvent gradient to check for system contamination and carryover.[11]

Data Presentation

Table 1: Predicted MRM Transitions for N-Nitroso Lidocaine

Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Proposed Fragment Identity
264.2	86.1	Diethylamino fragment [CH₂N(CH₂CH₃)₂]⁺
264.2	234.2	Loss of nitroso group [M+H-NO]⁺

Table 2: Example of MS/MS Parameter Optimization Data (Illustrative)

MRM Transition (m/z)	Parameter	Range Tested	Optimal Value
264.2 → 86.1	Declustering Potential (DP)	20 - 80 V	45 V
Collision Energy (CE)	5 - 40 eV	22 eV
264.2 → 234.2	Declustering Potential (DP)	20 - 80 V	45 V
Collision Energy (CE)	5 - 40 eV	15 eV

Experimental Protocols

Protocol 1: MS/MS Parameter Optimization via Direct Infusion

• Prepare Standard Solution: Prepare a 100-500 ng/mL solution of N-Nitroso Lidocaine analytical standard in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Setup Infusion: Infuse the standard solution into the mass spectrometer using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Optimize Source Parameters:

  • While infusing, manually tune the ion source parameters (e.g., ion spray voltage, source temperature, nebulizer gas, curtain gas) to maximize the signal intensity for the precursor ion (m/z 264.2).[5]

  • Tune the declustering potential (DP) or fragmentor voltage. Start at a low value and increase incrementally to find the highest signal for m/z 264.2 without significant in-source fragmentation to m/z 234.2.[6]

• Identify Product Ions: Perform a product ion scan on the precursor m/z 264.2 to confirm the presence of major fragments like m/z 86.1 and m/z 234.2.

• Optimize Collision Energy (CE):

  • Set up an MRM method for each transition (e.g., 264.2 → 86.1 and 264.2 → 234.2).

  • For each MRM, perform a collision energy ramp experiment where the CE is varied across a range (e.g., 5-50 eV in 2 eV steps).[7]

  • Plot the resulting product ion intensity against the collision energy to determine the optimal value that gives the maximum response for each transition.

• Finalize Method: Create the final MRM method using the optimized source parameters, DP, and individual CE values for each transition.

Visualizations

Caption: Workflow for MS/MS Parameter Optimization.

Caption: Troubleshooting Logic for Poor Signal Intensity.

References

• 1. researchgate.net [researchgate.net]
• 2. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of lidocaine and its metabolites in post-administration equine urine by ELISA and MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thomastobin.com [thomastobin.com]
• 5. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 6. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 8. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of small molecules using accurate mass MS/MS search - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. zefsci.com [zefsci.com]
• 12. myadlm.org [myadlm.org]
• 13. Mass Spectrometry Standards and Calibrants Support—Troubleshooting | Thermo Fisher Scientific - KR [thermofisher.com]

dealing with contamination and carryover in N-Nitroso Lidocaine analysis

Welcome to the technical support center for N-Nitroso Lidocaine (B1675312) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to contamination and carryover during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of N-Nitroso Lidocaine contamination in the laboratory?

A1: N-Nitroso Lidocaine and other nitrosamine (B1359907) contaminants can be introduced from various sources within a laboratory setting. Common sources include laboratory consumables, such as certain plastics, which may contain nitrosamines or their precursors.[1] Glassware that has not been subjected to rigorous cleaning protocols can also be a significant source of contamination. Additionally, the manufacturing process of drug substances can introduce reactive raw materials, intermediates, reagents, and solvents that may lead to the formation of N-nitrosamine impurities that are not entirely removed in the final product.[2] The degradation of the lidocaine active pharmaceutical ingredient (API) at elevated temperatures can also form secondary amine precursors, which can lead to the formation of N-nitrosamines.[3]

Q2: What are the acceptable intake limits for N-Nitroso Lidocaine and related impurities?

A2: Regulatory bodies establish acceptable intake (AI) limits for nitrosamine impurities to ensure patient safety. For N-nitroso-desethyl lidocaine, the AI limit has been set at 100 ng/day, placing it in Category 2 according to the Carcinogenic Potency Categorization Approach (CPCA). The AI for N-nitrosodiethylamine (NDEA), another potential impurity, is 26.5 ng/day.[4] These limits are critical in determining the required sensitivity of analytical methods.

Q3: What are the common analytical techniques used for the determination of N-Nitroso Lidocaine?

A3: The most common analytical techniques for the sensitive and selective quantification of N-Nitroso Lidocaine and other nitrosamine impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[5] These methods offer the high sensitivity and specificity required to detect the trace levels of these impurities mandated by regulatory limits. Atmospheric pressure chemical ionization (APCI) is often the standard ionization technique for nitrosamine analysis.[3]

Troubleshooting Guides

Issue 1: Persistent N-Nitroso Lidocaine Signal in Blank Injections (Carryover)

Symptoms:

• Detection of N-Nitroso Lidocaine or related impurities in blank injections following the analysis of a high-concentration standard or sample.

• The peak area of the contaminant decreases with subsequent blank injections.

Troubleshooting Workflow:

Caption: A flowchart for troubleshooting carryover issues.

Potential Causes and Solutions:

Potential Source	Troubleshooting Steps	Expected Outcome
Injector System	1. Stronger Wash Solution: Replace the standard wash solution with a stronger, more effective solvent mixture. A common approach is to use a wash solvent that is a stronger eluent than the mobile phase. 2. Increase Wash Volume/Time: Increase the volume of the wash solution and the duration of the needle wash cycle in the autosampler settings. 3. Component Replacement: If carryover persists, the injector rotor seal or stator may be worn or contaminated and require replacement.	Significant reduction or elimination of the N-Nitroso Lidocaine peak in subsequent blank injections.
Analytical Column	1. Column Flushing: Flush the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol) for an extended period. 2. Guard Column Replacement: If a guard column is in use, replace it as it may be retaining the contaminant. 3. Column Replacement: As a last resort, replace the analytical column.	Removal of retained N-Nitroso Lidocaine from the column, leading to clean blank injections.
Sample Preparation	1. Reduce Injection Concentration/Volume: If possible, dilute the sample or reduce the injection volume to avoid overloading the system.	Less analyte is introduced, reducing the likelihood of carryover.

Quantitative Data on Carryover Reduction (Analogous Nitrosamines):

While specific data for N-Nitroso Lidocaine is limited, studies on other nitrosamines demonstrate the effectiveness of various wash solutions.

Nitrosamine	Wash Solution	Carryover Reduction
N-Nitrosodimethylamine (NDMA)	Isopropanol:Water (50:50)	~85%
N-Nitrosodiethylamine (NDEA)	Acetonitrile:Methanol (B129727):Isopropanol:Water with 0.1% Formic Acid	>95%

This data is illustrative and based on commonly encountered nitrosamines. Effectiveness may vary for N-Nitroso Lidocaine.

Issue 2: Unexpected N-Nitroso Lidocaine Peaks in Samples (Contamination)

Symptoms:

• N-Nitroso Lidocaine is detected in samples where it is not expected.

• The contaminant peak area is consistent across multiple injections, including blanks.

Troubleshooting Workflow:

Caption: A decision tree for identifying contamination sources.

Potential Causes and Solutions:

Potential Source	Troubleshooting Steps	Expected Outcome
Glassware	1. Dedicated Glassware: Use glassware exclusively for nitrosamine analysis. 2. Rigorous Cleaning: Implement a multi-step cleaning process. An effective method includes an initial wash with a general detergent at high temperature, followed by rinsing with clean water or methanol. Avoid using general detergents for regular cleaning.[4]	Elimination of glassware as a source of contamination.
Solvents & Reagents	1. High-Purity Solvents: Use fresh, high-purity, LC-MS grade solvents. 2. Reagent Blank: Prepare a blank sample containing all reagents used in the sample preparation process to identify the contaminating source.	Identification and replacement of the contaminated solvent or reagent.
Laboratory Consumables	1. Vials and Caps: Use vials and caps that are certified to be free of nitrosamines. Some plastics can be a source of contamination.[1] 2. Pipette Tips: Test different brands of pipette tips, as some may introduce contaminants. Rinsing tips with clean water or methanol before use can help.[4]	Removal of contamination originating from consumables.

Experimental Protocols

Detailed Glassware Cleaning Protocol

This protocol is designed to minimize the risk of nitrosamine contamination from laboratory glassware.

• Initial Heavy Cleaning (for new or heavily contaminated glassware):

  • Wash glassware with a general laboratory detergent at high heat and water pressure.

  • Rinse thoroughly with tap water, followed by a final rinse with purified water.

  • Dry quickly at a high temperature.

• Regular Cleaning:

  • Avoid the use of general detergents.

  • Hand wash/rinse with high-purity water or methanol that will be used in the analysis.[4]

  • Air dry the glassware in a fume hood to prevent recontamination.[4]

Analytical Method for N-Nitroso-desethyl Lidocaine in Lidocaine Injection (HPLC-MS)

The following is a summary of an HPLC-MS method for the determination of N-nitroso-desethyl lidocaine in a lidocaine injection formulation.[6]

Sample Preparation:

• Accurately weigh the sample into a volumetric flask.

• Dissolve and dilute to the mark with the mobile phase.

• Vortex to ensure homogeneity.

• Filter the sample through a 0.22 µm syringe filter before injection.

Chromatographic Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Isocratic or gradient elution
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	To be determined for N-Nitroso-desethyl Lidocaine
Product Ion (Q3)	To be determined for N-Nitroso-desethyl Lidocaine

Analytical Workflow Diagram:

Caption: A simplified workflow for the analysis of N-Nitroso Lidocaine.

This technical support guide is intended to provide a starting point for troubleshooting contamination and carryover issues in N-Nitroso Lidocaine analysis. For specific applications, further method development and validation are essential.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 3. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. ijper.org [ijper.org]
• 6. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

method robustness testing for N-Nitroso Lidocaine analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the robustness testing of analytical methods for N-Nitroso Lidocaine (B1675312).

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Lidocaine and why is its analysis important? A1: N-Nitroso Lidocaine is a type of nitrosamine (B1359907) impurity that can form in pharmaceutical products containing Lidocaine.[1][2] Lidocaine, an active pharmaceutical ingredient (API), can degrade under certain conditions, such as elevated temperatures, to form secondary amines.[1][2] These precursor amines can then react with nitrosating agents, like nitrites often found in trace amounts in excipients, to form N-Nitroso Lidocaine and other nitrosamines like N-nitrosodiethylamine (NDEA).[1][2] Nitrosamine impurities are classified as probable human carcinogens, making their detection and quantification critical to ensure patient safety and comply with regulatory standards.[3][4]

Q2: Which analytical techniques are most suitable for N-Nitroso Lidocaine analysis? A2: Highly sensitive and selective methods are required for the trace-level analysis of nitrosamine impurities. The most commonly employed techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][5][6] These methods provide the necessary sensitivity to meet the stringent acceptable intake (AI) limits set by regulatory bodies like the FDA.[5][7][8]

Q3: What are the key parameters to evaluate during method robustness testing according to ICH guidelines? A3: According to ICH guidelines Q2(R1) and Q2(R2), robustness testing evaluates the reliability of a method when subjected to small, deliberate variations in its parameters.[9][10] For an HPLC-MS method, these parameters typically include:

• pH of the mobile phase buffer.[11]

• Percentage of organic solvent in the mobile phase.[11]

• Column temperature.[11]

• Flow rate.[11]

• Different column lots or manufacturers.

• Wavelength for UV detection (if applicable).

Q4: What are the acceptable intake (AI) limits for nitrosamines related to Lidocaine? A4: Regulatory agencies have established specific AI limits for nitrosamine impurities to ensure patient safety. For N-nitrosodiethylamine (NDEA), a potential impurity, the AI limit is 26.5 ng/day.[2][8] For the specific N-Nitroso-desethyl lidocaine, the AI limit has been set at 100 ng/day.[2] Analytical methods must be sensitive enough to quantify these impurities at or below these limits.

Q5: What is the purpose of a system suitability test in the context of this analysis? A5: A System Suitability Test (SST) is an integral part of any analytical run. It is performed before sample analysis to verify that the analytical system (e.g., the HPLC-MS system) is performing adequately on that day.[9] Key SST parameters include peak resolution, tailing factor, theoretical plates, and the precision (%RSD) of replicate injections of a standard solution.[12] Passing SST criteria ensures the reliability and validity of the analytical data generated.

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
High Baseline Noise or Elevated Baseline	1. Contaminated mobile phase or solvents.[13] 2. Contaminated sample vials or caps.[13] 3. Carryover from a previous injection. 4. Insufficiently purged system.	1. Prepare fresh mobile phase using high-purity solvents (e.g., LC-MS grade). 2. Use certified low-bleed vials and caps; avoid plastic containers where possible.[13] 3. Implement a robust needle wash protocol using a strong solvent. Inject a blank after a high-concentration sample to check for carryover. 4. Purge all solvent lines thoroughly before starting the analysis.
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination. 2. Mismatch between sample solvent and mobile phase. 3. Column overloading. 4. Secondary interactions with the stationary phase.	1. Flush the column with a strong solvent. If the problem persists, replace the column. 2. Dissolve the sample in the initial mobile phase or a weaker solvent. 3. Reduce the injection volume or sample concentration. 4. Adjust the mobile phase pH or add a competing amine (e.g., triethylamine) if not using MS, to block active sites.
Inconsistent Retention Times	1. Fluctuation in mobile phase composition. 2. Unstable column temperature.[11] 3. Leak in the pump or flow path. 4. Column equilibration is insufficient.	1. Ensure mobile phase components are accurately measured and well-mixed. Use a gradient proportioning valve test to check pump performance. 2. Use a column oven and allow it to stabilize at the set temperature. 3. Perform a system pressure test to check for leaks. 4. Equilibrate the column with the initial mobile phase for an adequate amount of time before the first injection.
Low Analyte Recovery or Low Sensitivity	1. Inefficient sample extraction.[14] 2. Analyte degradation during sample preparation. 3. Matrix effects (ion suppression in MS).[13] 4. Incorrect MS source parameters.	1. Optimize the extraction solvent, pH, and extraction time.[14] 2. Protect samples from light and heat; analyze them as quickly as possible after preparation. 3. Dilute the sample, use a deuterated internal standard, or implement a more effective sample cleanup step (e.g., Solid Phase Extraction). 4. Optimize MS parameters such as capillary voltage, gas flow, and source temperature for the target analyte.
Method Fails Robustness Testing	1. The method is highly sensitive to a specific parameter.[11] 2. The chosen variation range is too wide. 3. The original method is not fully optimized.	1. Identify the critical parameter(s). Tighten the acceptable range for this parameter in the standard operating procedure (SOP). 2. Re-evaluate the robustness test with smaller, more realistic variations. 3. Re-optimize the method, focusing on the parameters that showed significant effects during the robustness study.

Data Presentation

Table 1: Typical Method Validation Parameters for N-Nitroso Lidocaine (LC-MS/MS)

Note: These values are examples and will vary based on the specific method and instrumentation.

Parameter	Acceptance Criteria	Example Result	Reference
Specificity	No interference at the retention time of the analyte.	Peak is spectrally pure and well-resolved from matrix components.	[9][15]
Linearity (R²)	R² ≥ 0.995	0.999	[16][17]
Range	50% to 150% of the target concentration.	0.5 ppb to 10 ppb	[10]
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.	16.7 ppb (N-nitroso-desethyl lidocaine)	[18]
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1.	55.6 ppb (N-nitroso-desethyl lidocaine)	[18]
Accuracy (% Recovery)	80% - 120%	98.0% - 107.0%	[16][17]
Precision (% RSD)	Repeatability: ≤ 15% Intermediate Precision: ≤ 20%	Repeatability: 4.5% Intermediate Precision: 6.8%	[9][19]

Table 2: Example Robustness Study Design for an HPLC Method

Parameter	Nominal Value	Variation Low (-)	Variation High (+)
Mobile Phase % Acetonitrile	40%	38%	42%
Mobile Phase pH	3.0	2.8	3.2
Column Temperature	40 °C	38 °C	42 °C
Flow Rate	0.4 mL/min	0.38 mL/min	0.42 mL/min

Experimental Protocols

Protocol: LC-MS/MS Analysis of N-Nitroso Lidocaine

This protocol is a generalized example and requires optimization and validation for specific drug products.

1. Sample Preparation:

• Accurately weigh a known amount of the drug substance or product (e.g., 100 mg) into a centrifuge tube.[20]

• Add a specific volume of a suitable extraction solvent (e.g., 5 mL of methanol).[20]

• Spike the sample with a known concentration of a deuterated internal standard (e.g., N-Nitroso Lidocaine-d10) to compensate for matrix effects and extraction variability.

• Vortex or sonicate the sample for 15 minutes to ensure complete extraction.[20]

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet excipients.[20]

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.[20]

2. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: Suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[20]

  • Mobile Phase A: 0.1% Formic acid in water.[20]

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.[20]

  • Gradient: Start at 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min.[20]

  • Column Temperature: 40 °C.[20]

  • Injection Volume: 5 µL.[20]

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both the target analyte (N-Nitroso Lidocaine) and the internal standard to ensure confident identification and quantification.

3. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of N-Nitroso Lidocaine in the sample by interpolating its peak area ratio from the calibration curve.

Visualizations

References

• 1. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 8. insider.thefdagroup.com [insider.thefdagroup.com]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. database.ich.org [database.ich.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Tips and Tricks for Analysis of Nitrosamine Impurities in Pharmaceuticals | Separation Science [sepscience.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. ikev.org [ikev.org]
• 16. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 17. Development and Validation of RP-HPLC Method for the Detection of N-Nitroso Meglumine in Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Optimizing N-Nitroso Lidocaine Extraction from Complex Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the extraction efficiency of N-Nitroso Lidocaine (B1675312) from complex samples.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in extracting N-Nitroso Lidocaine from complex samples?

A1: The primary challenges include:

• Low Concentrations: N-Nitroso Lidocaine is often present at trace levels (ppb or ppt), requiring highly sensitive analytical methods.[1]

• Matrix Effects: Complex sample matrices, such as plasma, ointments, and pharmaceutical formulations, contain numerous components that can interfere with the extraction and analysis, leading to ion suppression or enhancement in mass spectrometry.[2][3]

• Analyte Stability: Nitrosamines can be sensitive to heat and light, potentially degrading during sample preparation.[2]

• Structural Similarity to Parent Drug: The physicochemical properties of N-Nitroso Lidocaine can be very similar to Lidocaine, making selective extraction difficult.[2]

• In-situ Formation: There is a risk of artificial formation of N-Nitroso Lidocaine during sample preparation if residual nitrosating agents are present.[2][4]

Q2: Which extraction technique is better for N-Nitroso Lidocaine: Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)?

A2: The choice between SPE and LLE depends on the sample matrix, the required level of cleanliness, and the desired throughput.

• Solid-Phase Extraction (SPE) generally offers higher selectivity, cleaner extracts, and is more amenable to automation.[1] It is particularly effective for complex biological matrices like plasma.

• Liquid-Liquid Extraction (LLE) is a simpler and often cheaper technique. It can be effective for less complex matrices or when a high degree of selectivity is not paramount.[5]

A comparative study on alkaline drugs found that SPE was faster and enabled the detection of some analytes not detectable after LLE.

Q3: How can I minimize matrix effects in my LC-MS/MS analysis?

A3: To mitigate matrix effects, consider the following strategies:

• Optimize Sample Cleanup: Employ a robust SPE or LLE protocol to remove interfering matrix components.

• Use a Co-eluting Internal Standard: A stable isotope-labeled (SIL) internal standard for N-Nitroso Lidocaine is the most effective way to compensate for matrix effects.[3]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is as close as possible to the sample matrix.

• Chromatographic Separation: Optimize the chromatographic method to separate N-Nitroso Lidocaine from co-eluting matrix components.[1]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering components, but may compromise the limit of detection.

Q4: What are the typical recovery rates for N-Nitroso Lidocaine extraction?

A4: Recovery can vary significantly depending on the method and matrix. While specific recovery data for N-Nitroso Lidocaine is limited in publicly available literature, recovery for the parent drug, Lidocaine, can be high. For instance, an SPE method for Lidocaine from plasma reported a mean absolute recovery of 96.6%. Another study using magnetic SPE for local anesthetics including lidocaine reported recoveries in the range of 82.0-108%. For nitrosamine (B1359907) impurities in general, recovery rates of 70-130% are often considered acceptable, though achieving this in complex matrices can be challenging.[6] For some complex matrices, recoveries between 85-115% may be difficult to achieve.[6]

Troubleshooting Guides

Low Extraction Recovery

Potential Cause	Troubleshooting Steps
Inappropriate SPE Sorbent	- Ensure the sorbent chemistry (e.g., C18, cation-exchange) is suitable for the polarity and pKa of N-Nitroso Lidocaine. - For complex matrices, consider mixed-mode SPE cartridges that combine reversed-phase and ion-exchange properties.
Suboptimal LLE Solvent/pH	- Select an extraction solvent that has a high affinity for N-Nitroso Lidocaine. Dichloromethane is commonly used for nitrosamine extraction.[7] - Adjust the pH of the aqueous phase to ensure N-Nitroso Lidocaine is in its neutral form to maximize partitioning into the organic solvent. For basic compounds, adjust the pH to two units above the pKa.[5]
Inefficient Elution (SPE)	- Ensure the elution solvent is strong enough to desorb the analyte from the sorbent. - Consider using a multi-step elution with solvents of increasing polarity. - Increase the volume of the elution solvent.
Analyte Degradation	- Protect samples from light and heat during preparation. - Avoid high temperatures during solvent evaporation steps.[2]
Incomplete Phase Separation (LLE)	- Centrifuge the sample to ensure a clear separation between the aqueous and organic layers. - The addition of salt ("salting out") to the aqueous phase can improve the extraction efficiency of polar analytes into the organic phase.[5]

High Variability in Results

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	- Automate the sample preparation workflow where possible. - Ensure consistent vortexing/shaking times and speeds.
Matrix Effects	- Implement strategies to mitigate matrix effects as described in the FAQs. - Use a stable isotope-labeled internal standard.[3]
Instrumental Instability	- Check the performance of the analytical instrument, including autosampler precision and detector stability.

Quantitative Data Summary

Table 1: Reported Recovery Data for Lidocaine and Other Nitrosamines

Analyte	Extraction Method	Sample Matrix	Sorbent/Solvent	Reported Recovery (%)
Lidocaine	SPE	Dog Plasma	C18	96.6
Lidocaine & other local anesthetics	Magnetic SPE	Human Plasma	Magnetic tetraethylenepentamine-modified carboxyl–carbon nanotubes	82.0 - 108
Various Nitrosamines	SPE	Cough Syrup	Strong cation-exchange	90 - 120
Lidocaine HCl	LLE	Human Serum	Diethyl ether	80.42 - 93.9

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for N-Nitroso Lidocaine from Ointments (General Approach)

This protocol is a general guideline and requires optimization for specific ointment formulations.

• Sample Preparation: Weigh 1.0 g of the ointment into a 50 mL centrifuge tube.

• Dissolution/Dispersion: Add 10 mL of a suitable organic solvent (e.g., methanol (B129727) or a mixture of methanol and water) and vortex for 2-3 minutes to dissolve or disperse the sample. Sonication may aid in dissolution.

• Alkalinization: Add 10 mL of 1M Sodium Hydroxide (NaOH) solution and vortex briefly.

• Extraction: Add 10 mL of dichloromethane, vortex vigorously for 5 minutes, and then centrifuge to separate the layers.

• Collection: Carefully transfer the lower organic layer (dichloromethane) to a clean tube.

• Repeat Extraction (Optional): For improved recovery, the aqueous layer can be re-extracted with a fresh portion of dichloromethane.

• Evaporation and Reconstitution: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at a low temperature (e.g., < 40°C). Reconstitute the residue in a suitable mobile phase for LC-MS or GC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for N-Nitroso Lidocaine from Plasma (General Approach)

This protocol is a general guideline and should be optimized based on the specific SPE cartridge and analytical system used.

• Sample Pre-treatment: To 1 mL of plasma, add a suitable internal standard (ideally a stable isotope-labeled N-Nitroso Lidocaine).

• SPE Cartridge Conditioning: Condition a mixed-mode or C18 SPE cartridge by passing 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge at a slow, consistent flow rate (e.g., 1 mL/min).

• Washing:

  • Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

  • Wash with 2 mL of a stronger organic solvent (e.g., acetonitrile) to remove less polar interferences, including the parent drug, Lidocaine. This step requires careful optimization to avoid elution of N-Nitroso Lidocaine.

• Drying: Dry the cartridge under vacuum for 5-10 minutes to remove residual wash solvents.

• Elution: Elute N-Nitroso Lidocaine with 2 mL of an appropriate elution solvent (e.g., a mixture of methanol or acetonitrile (B52724) with a small percentage of a modifier like formic acid or ammonia, depending on the sorbent and analyte properties).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at a low temperature. Reconstitute the residue in the mobile phase for analysis.

Visualizations

General Experimental Workflow for N-Nitroso Lidocaine Extraction.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. jopir.in [jopir.in]
• 3. researchgate.net [researchgate.net]
• 4. theanalyticalscientist.com [theanalyticalscientist.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Analytical procedure development and proposed established conditions: A case study of a mass spectrometry based NDSRI analytical procedure -Pub - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of N-Nitroso Lidocaine Quantification Methods

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Methodologies for the Quantification of N-Nitroso Lidocaine (B1675312).

The presence of N-nitrosamine impurities in pharmaceutical products is a critical safety concern due to their potential carcinogenic properties. N-Nitroso Lidocaine, a potential impurity in lidocaine drug products, requires robust and sensitive analytical methods for its detection and quantification to ensure patient safety. This guide provides a detailed comparison of validated analytical methods, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of N-Nitroso Lidocaine and its structurally related analogues.

Dominance of Mass Spectrometry-Based Methods

Due to the trace-level presence of nitrosamine (B1359907) impurities, highly sensitive and selective analytical techniques are required. LC-MS/MS and GC-MS have emerged as the gold standard for nitrosamine analysis in the pharmaceutical industry.[1] These methods offer the necessary sensitivity to detect and quantify these impurities at the stringent low levels mandated by regulatory agencies.[1]

A recent study on the formation of nitrosamines in lidocaine drug products utilized both HPLC-MS and GC-MS for the quantification of N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine, a close structural analogue of N-Nitroso Lidocaine.[2][3] The validation of these methods underscores their suitability for the intended purpose.

Comparison of Analytical Method Performance

The following tables summarize the quantitative performance data for a validated HPLC-MS method for N-nitroso-desethyl lidocaine and a comparative GC-MS method for a common nitrosamine, N-nitrosodimethylamine (NDMA). These serve as representative examples of the expected performance for the analysis of N-Nitroso Lidocaine.

Table 1: Performance Characteristics of a Validated HPLC-MS Method for N-Nitroso-desethyl Lidocaine [4]

Validation Parameter	Performance Characteristic
Linearity (R)	1.000
Accuracy (Recovery)	97.5 – 102.1%
Precision (RSD%)	1.4%
Limit of Detection (LOD)	15 ppm (S/N=3)
Limit of Quantification (LOQ)	50 ppm (S/N=10)

Table 2: Performance Characteristics of a Validated GC-MS Method for NDMA [5]

Validation Parameter	Performance Characteristic
Linearity (R²)	> 0.9996
Accuracy (Recovery)	97.9 – 102.5%
Precision (RSD%)	0.51 – 4.59%
Limit of Detection (LOD)	0.0048 µg/kg
Limit of Quantification (LOQ)	0.016 µg/kg

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on the methods used for the analysis of N-nitroso-desethyl lidocaine and NDEA in lidocaine products and can be adapted for the quantification of N-Nitroso Lidocaine.[2][4]

HPLC-MS Method for N-Nitroso-desethyl Lidocaine in Lidocaine Injection[4]

1. Sample Preparation:

• Accurately weigh the sample and dissolve in the mobile phase to achieve a suitable concentration.

• Filter the sample solution through a 0.22 µm syringe filter before injection.

2. Chromatographic Conditions:

• Column: Details to be specified based on the supplementary information of the cited study.

• Mobile Phase: Details to be specified based on the supplementary information of the cited study.

• Flow Rate: Details to be specified based on the supplementary information of the cited study.

• Column Temperature: Details to be specified based on the supplementary information of the cited study.

• Injection Volume: Details to be specified based on the supplementary information of the cited study.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for N-nitroso-desethyl lidocaine need to be determined and optimized.

GC-MS Method for N-Nitrosodiethylamine (NDEA) in Lidocaine Ointment[4]

1. Sample Preparation:

• Disperse the ointment sample in a suitable organic solvent.

• Perform liquid-liquid extraction to isolate the NDEA from the sample matrix.

• Concentrate the extract and reconstitute in a suitable solvent for GC-MS analysis.

2. Chromatographic Conditions:

• Column: Details to be specified based on the supplementary information of the cited study.

• Carrier Gas: Helium.

• Inlet Temperature: Optimized to ensure efficient volatilization without thermal degradation.

• Oven Temperature Program: A suitable temperature gradient to ensure separation of NDEA from other matrix components.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

• Monitored Ions: Specific ions for NDEA to be selected for quantification.

Visualizing the Analytical Workflow

The following diagrams illustrate the typical workflows for analytical method validation and sample analysis for N-Nitroso Lidocaine quantification.

Caption: Workflow for Analytical Method Validation.

Caption: Sample Analysis Workflow for N-Nitroso Lidocaine.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. tandfonline.com [tandfonline.com]

A Comparative Guide to Inter-Laboratory Analysis of N-Nitroso Lidocaine

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso compounds, such as N-Nitroso Lidocaine (B1675312), as impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities.[1][2] This necessitates robust, sensitive, and reproducible analytical methods for their detection and quantification at trace levels.

This guide provides a comparative overview of the two most common analytical techniques employed for the determination of N-Nitroso Lidocaine: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). While a formal inter-laboratory comparison study for N-Nitroso Lidocaine is not publicly available, this document synthesizes typical performance data from studies on other N-nitroso drug substance-related impurities (NDSRIs) to offer a valuable benchmark for laboratories.[3][4]

Quantitative Data Comparison

The following table summarizes representative performance characteristics for the analysis of N-nitroso impurities, including those structurally similar to N-Nitroso Lidocaine. These values are indicative of what can be expected from a validated method in a controlled laboratory setting.

Parameter	LC-MS/MS	GC-MS/MS	Notes
Limit of Detection (LOD)	0.05 - 1.5 ng/mL	1 - 3 ng/mL	LC-MS/MS generally offers higher sensitivity for less volatile nitrosamines.
Limit of Quantitation (LOQ)	0.1 - 5.0 ng/mL	3 - 10 ng/mL	The LOQ should be sufficiently below the regulatory acceptable intake (AI) limit.
Accuracy (% Recovery)	90 - 110%	85 - 115%	Varies with matrix complexity and sample preparation.
Precision (%RSD)	< 15%	< 20%	Repeatability and intermediate precision are key validation parameters.
Linearity (r²)	> 0.99	> 0.99	Demonstrates a direct proportional relationship between concentration and response.
Specificity	High	High	Both techniques provide high specificity through mass analysis.

Note: The data presented are representative values compiled from various studies on N-nitroso impurities and are intended for comparative purposes. Actual performance may vary based on instrumentation, method optimization, and matrix effects.

Experimental Workflow for Inter-Laboratory Comparison

An inter-laboratory comparison study is crucial for assessing the reproducibility and reliability of analytical methods across different facilities. A typical workflow for such a study is depicted below.

A typical workflow for an inter-laboratory comparison study.

Experimental Protocols

Below are detailed, representative methodologies for the analysis of N-Nitroso Lidocaine using LC-MS/MS and GC-MS/MS. Laboratories should validate their specific methods according to ICH guidelines.[5]

Method 1: LC-MS/MS Analysis of N-Nitroso Lidocaine

This method is generally preferred for its high sensitivity and applicability to a wide range of N-nitroso compounds without the need for derivatization.

1. Sample Preparation (for Lidocaine Drug Product)

• Crushing and Weighing: Grind a representative number of tablets to a fine, uniform powder. Accurately weigh a portion of the powder equivalent to a specified amount of the active pharmaceutical ingredient (API).

• Extraction: Transfer the weighed powder to a volumetric flask. Add a suitable extraction solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water). Sonicate for approximately 15-20 minutes to ensure complete dissolution of the analyte.

• Centrifugation and Filtration: Centrifuge the resulting suspension to pelletize insoluble excipients. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions

• HPLC System: A validated UHPLC or HPLC system.

• Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient elution using Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: At least two specific precursor-to-product ion transitions should be monitored for quantification and confirmation of N-Nitroso Lidocaine.

Method 2: GC-MS/MS Analysis of N-Nitroso Lidocaine

This method is suitable for volatile and thermally stable N-nitroso compounds.

1. Sample Preparation

• Extraction: A liquid-liquid extraction is typically employed. Dissolve a weighed amount of the drug substance or powdered tablets in an alkaline solution (e.g., dilute sodium hydroxide). Extract the aqueous solution with a non-polar solvent like dichloromethane.

• Concentration: The organic layer is separated and may be concentrated under a gentle stream of nitrogen if necessary.

• Reconstitution: The residue is reconstituted in a suitable solvent for GC analysis (e.g., methanol or dichloromethane).

2. Chromatographic Conditions

• GC System: A gas chromatograph equipped with a suitable autosampler.

• Column: A low-bleed capillary column suitable for amine analysis (e.g., a 5% phenyl-arylene polymer phase).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: Optimized to ensure volatilization without thermal degradation (e.g., 250 °C).

• Oven Program: A temperature gradient program to ensure separation from other matrix components.

3. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor specific precursor-to-product ion transitions for N-Nitroso Lidocaine.

Signaling Pathway for N-Nitroso Lidocaine Formation

The formation of N-Nitroso Lidocaine, an NDSRI, typically involves the reaction of a nitrosating agent with the secondary amine moiety present in the lidocaine molecule or its precursors.

Simplified pathway for the formation of N-Nitroso Lidocaine.

References

• 1. Quantitative Investigation of Nitrosamine Drug Substance‐Related Impurities (NDSRIs) Under Artificial Gastric Conditions by Liquid Chromatography–Tandem Mass Spectrometry and Structure–Activity Relationship Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Investigation of Nitrosamine Drug Substance-Related Impurities (NDSRIs) Under Artificial Gastric Conditions by Liquid Chromatography-Tandem Mass Spectrometry and Structure-Activity Relationship Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. npra.gov.my [npra.gov.my]

A Head-to-Head Battle: GC-MS vs. LC-MS for the Analysis of N-Nitroso Lidocaine

A Comparative Guide for Researchers and Drug Development Professionals

The presence of N-nitroso compounds, such as N-Nitroso Lidocaine, in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory agencies worldwide have set stringent limits on these impurities, necessitating highly sensitive and robust analytical methods for their detection and quantification. The two most powerful and widely adopted analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods for the analysis of N-Nitroso Lidocaine, supported by experimental data and detailed methodologies, to aid researchers, scientists, and drug development professionals in selecting the most appropriate technique for their analytical challenges.

At a Glance: GC-MS vs. LC-MS for N-Nitroso Lidocaine Analysis

While both GC-MS and LC-MS are powerful analytical tools, their suitability for the analysis of N-Nitroso Lidocaine differs significantly. N-Nitroso Lidocaine is a non-volatile and thermally labile compound, which presents challenges for GC-based methods that require volatilization at high temperatures. This inherent characteristic makes LC-MS the generally preferred and more reliable technique for its analysis.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Applicability to N-Nitroso Lidocaine	Poor. Risk of thermal degradation leading to inaccurate quantification.[1]	Excellent. Ideal for non-volatile and thermally labile compounds.[2]
Sample Volatility Requirement	High. Requires analytes to be volatile and thermally stable.[1][2]	Not required. Analyzes compounds in the liquid phase.[2]
Derivatization	May be required to increase volatility and thermal stability, adding complexity.	Generally not required for N-Nitroso Lidocaine.
Sensitivity	High for volatile nitrosamines, with detection limits in the low ppb range.[2][3]	Generally offers higher sensitivity for a broader range of nitrosamines, including N-Nitroso Lidocaine, reaching ppb or even ppt (B1677978) levels.[2][4]
Selectivity	Excellent, particularly with tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode.[2]	High selectivity, especially with tandem mass spectrometry (MS/MS), minimizing matrix interference.[2][4]
Matrix Effects	Generally less prone to matrix effects compared to LC-MS.[2]	Can be susceptible to ion suppression or enhancement from matrix components, requiring careful method development.[2]
Sample Preparation	Can be more complex, often involving liquid-liquid extraction or solid-phase extraction.	Often simpler, typically involving dissolution and filtration.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the analysis of nitrosamines by GC-MS and LC-MS. While a specific validated method for N-Nitroso Lidocaine in a Lidocaine matrix is not publicly available, these general procedures can be adapted.

GC-MS/MS Protocol for Volatile Nitrosamines (for comparative context)

This method is suitable for volatile nitrosamines and is provided to illustrate the general workflow. Direct analysis of N-Nitroso Lidocaine by GC-MS is not recommended due to thermal degradation.[1]

1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh 500 mg of the drug substance or powdered drug product into a 15 mL centrifuge tube.

• Add 5 mL of 1 M sodium hydroxide (B78521) solution and vortex for 1 minute.

• Add 2 mL of dichloromethane (B109758) and vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Carefully transfer the lower organic layer (dichloromethane) to a clean tube.

• Repeat the extraction step with another 2 mL of dichloromethane.

• Combine the organic extracts and evaporate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

2. GC-MS/MS Conditions

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Column	VF-WAXms (30 m x 0.25 mm, 1.0 µm) or equivalent
Inlet Temperature	200 °C (Splitless mode)
Oven Program	40 °C (hold 1 min), ramp to 240 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium at 1.2 mL/min
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp	230 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

LC-MS/MS Protocol for N-Nitroso Lidocaine

This method is more suitable for the analysis of N-Nitroso Lidocaine.

1. Sample Preparation (Direct Dissolution)

• Accurately weigh 50 mg of the Lidocaine drug substance or powdered drug product into a 50 mL volumetric flask.

• Add approximately 40 mL of diluent (e.g., 50:50 methanol:water with 0.1% formic acid).

• Sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Filter the solution through a 0.22 µm PVDF syringe filter into an LC vial.

2. LC-MS/MS Conditions

Parameter	Value
LC System	UHPLC system such as Waters ACQUITY UPLC or equivalent
Column	Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Column Temp	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp	500 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Performance Comparison Data

The following table summarizes typical performance data for the analysis of various nitrosamines by GC-MS/MS and LC-MS/MS. It is important to note that these values are for a range of common nitrosamines and not specifically for N-Nitroso Lidocaine, as direct comparative data is limited. However, they provide a general indication of the capabilities of each technique.

Nitrosamine (B1359907)	Technique	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)
N-Nitrosodimethylamine (NDMA)	GC-MS/MS	~0.1	~0.3	>0.995
N-Nitrosodiethylamine (NDEA)	GC-MS/MS	~0.05	~0.15	>0.995
Various Volatile Nitrosamines	GC-MS/MS	0.02 - 0.1	0.05 - 0.3	>0.99
N-Nitrosodimethylamine (NDMA)	LC-MS/MS	~0.05	~0.15	>0.998
N-Nitrosodiethylamine (NDEA)	LC-MS/MS	~0.02	~0.06	>0.998
Various Nitrosamines	LC-MS/MS	0.01 - 0.5	0.03 - 1.5	>0.99

Data synthesized from multiple sources. Values can vary based on the specific instrumentation, method, and matrix.

Mandatory Visualizations

To further illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Formation of N-Nitroso Lidocaine from Lidocaine.

Caption: General analytical workflow for nitrosamine analysis.

Conclusion

For the comparative analysis of N-Nitroso Lidocaine, LC-MS/MS stands out as the superior technique. Its ability to analyze non-volatile and thermally labile compounds without the need for derivatization makes it more reliable and less prone to the analytical errors that can occur with GC-MS due to thermal degradation of the analyte. While GC-MS is a powerful tool for volatile nitrosamines, its application to N-Nitroso Lidocaine is fraught with challenges. Therefore, for accurate and sensitive quantification of N-Nitroso Lidocaine in pharmaceutical matrices, the development and validation of a robust LC-MS/MS method is strongly recommended. This ensures compliance with stringent regulatory requirements and ultimately contributes to the safety of pharmaceutical products.

References

• 1. GC-MS/LC-MS for the Analysis of Nitrosamines - BA Sciences [basciences.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. resolvemass.ca [resolvemass.ca]

A Comparative Genotoxicity Analysis: N-Nitroso Lidocaine versus NDMA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the genotoxic potential of N-Nitroso Lidocaine, a nitrosamine (B1359907) impurity associated with the widely used local anesthetic lidocaine, and N-Nitrosodimethylamine (NDMA), a well-characterized and potent genotoxic carcinogen. While extensive experimental data is available for NDMA, a comprehensive genotoxicity profile for N-Nitroso Lidocaine is not publicly available. This comparison, therefore, juxtaposes the established genotoxicity of NDMA with the current toxicological predictions for N-Nitroso Lidocaine, highlighting critical data gaps and providing a framework for risk assessment.

Executive Summary

N-Nitrosodimethylamine (NDMA) is a potent mutagen and carcinogen, a fact supported by a vast body of evidence from in vitro and in vivo studies. Its genotoxicity is mediated by metabolic activation, leading to the formation of highly reactive species that induce DNA damage. In contrast, there is a significant lack of publicly available experimental data on the genotoxicity of N-Nitroso Lidocaine. Its potential risk is currently inferred from structure-activity relationships (SAR). Based on the Carcinogenic Potency Categorization Approach (CPCA), N-nitroso-desethyl lidocaine, a closely related compound, has been classified as a Category 2 nitrosamine, suggesting a predicted carcinogenic and, by extension, genotoxic risk.[1] This guide summarizes the available data for both compounds, details relevant experimental methodologies, and provides visual workflows to aid in understanding the assessment of genotoxic impurities.

Data Presentation

Due to the absence of specific experimental genotoxicity data for N-Nitroso Lidocaine in the public domain, a direct quantitative comparison with NDMA is not feasible. The following tables present the well-documented genotoxicity of NDMA and the available toxicological prediction for N-Nitroso Lidocaine.

Table 1: Comparative Genotoxicity Profile

Feature	N-Nitroso Lidocaine (N-nitroso-desethyl lidocaine)	N-Nitrosodimethylamine (NDMA)
Carcinogenicity Classification	Predicted Category 2 Nitrosamine (based on CPCA)[1]	Group 2A: Probably carcinogenic to humans (IARC)
Acceptable Intake (AI)	100 ng/day[1]	96 ng/day
Ames Test (Bacterial Reverse Mutation Assay)	No data available	Positive with metabolic activation[2][3]
In Vitro Micronucleus Test	No data available	Positive with metabolic activation
In Vivo Genotoxicity	No data available	Positive in multiple assays (e.g., micronucleus, Comet)

Table 2: Quantitative Genotoxicity Data for NDMA

Assay	System	Metabolic Activation	Result	Reference
Ames Test	S. typhimurium TA100, TA1535	Hamster Liver S9	Positive	[3]
In Vitro Micronucleus	Human TK6 cells	Hamster Liver S9	Positive	[4][5]
In Vivo Micronucleus	Rat hepatocytes	-	Positive	[6]
Comet Assay	Human HepaRG cells	Endogenous	Positive	[7]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are crucial for the interpretation of results and for designing new studies. Below are generalized protocols for the Ames test and the in vitro micronucleus test, which are standard assays for evaluating the genotoxic potential of chemical compounds.

Enhanced Ames Test for Nitrosamines

The bacterial reverse mutation assay, or Ames test, is widely used to assess the mutagenic potential of chemical substances.[8] For nitrosamines, an enhanced protocol is recommended to improve sensitivity.[8]

• Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA (pKM101)) are used to detect different types of mutations.[8]

• Metabolic Activation: The test is conducted with and without an exogenous metabolic activation system, typically a liver homogenate fraction (S9) from induced rodents (e.g., hamster or rat). For nitrosamines, hamster liver S9 is often more effective.[9]

• Exposure: The test compound is incubated with the bacterial strains in the presence or absence of the S9 mix. A pre-incubation method is generally preferred for nitrosamines.[8]

• Plating: The treated bacterial cultures are plated on minimal glucose agar (B569324) plates.

• Incubation: Plates are incubated for 48-72 hours at 37°C.

• Scoring: The number of revertant colonies (colonies that have regained the ability to grow in the absence of histidine for S. typhimurium) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

In Vitro Micronucleus Test

The in vitro micronucleus assay detects chromosomal damage.[10] It is a common follow-up to a positive Ames test to assess genotoxicity in mammalian cells.

• Cell Culture: A suitable mammalian cell line (e.g., human lymphoblastoid TK6 cells, Chinese Hamster Ovary (CHO) cells) is cultured.[4][5]

• Metabolic Activation: The assay is performed with and without an S9 metabolic activation system.

• Exposure: Cells are exposed to various concentrations of the test compound for a short period (e.g., 3-6 hours) in the presence of S9, or for a longer period (e.g., 24 hours) without S9.

• Cytokinesis Block: Cytochalasin B is added to the culture medium to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Analysis: The frequency of micronuclei (small, membrane-bound DNA fragments) in binucleated cells is scored using a microscope or flow cytometry. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Mandatory Visualization

The following diagrams illustrate key conceptual frameworks relevant to the genotoxicity assessment of nitrosamines.

Genotoxicity Testing Workflow

Nitrosamine Metabolic Activation Pathway

Conclusion

The genotoxic profile of NDMA is well-established, with a wealth of experimental data demonstrating its mutagenic and clastogenic properties following metabolic activation. In contrast, the genotoxicity of N-Nitroso Lidocaine has not been characterized in publicly available studies. Its potential hazard is currently estimated through structure-activity relationship models, which place it in a category of concern. This significant data gap underscores the need for experimental evaluation of N-Nitroso Lidocaine's genotoxicity to enable a more accurate and evidence-based risk assessment. For drug development professionals, this highlights the importance of rigorous impurity profiling and toxicological evaluation of nitrosamine drug substance-related impurities.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. researchgate.net [researchgate.net]
• 3. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hesiglobal.org [hesiglobal.org]
• 7. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. researchgate.net [researchgate.net]
• 10. Determination of potential thresholds for N-ethyl-N-nitrosourea and ethyl methanesulfonate based on a multi-endpoint genotoxicity assessment platform in rats - PMC [pmc.ncbi.nlm.nih.gov]

Stability of N-Nitroso Lidocaine: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comparative analysis of the stability of N-Nitroso Lidocaine (B1675312) and other relevant nitrosamine (B1359907) impurities. Aimed at researchers, scientists, and drug development professionals, this document summarizes available stability data, outlines detailed experimental protocols for stability testing, and visualizes key pathways and workflows to support robust risk assessment and mitigation strategies for these potentially genotoxic impurities.

Comparative Stability of Nitrosamines

Direct comparative stability studies for N-Nitroso Lidocaine are not extensively available in public literature. However, data from studies on other well-characterized nitrosamines, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), as well as other N-nitroso drug substance-related impurities (NDSRIs), can provide valuable insights into the potential stability profile of N-Nitroso Lidocaine. Nitrosamine stability is influenced by factors including pH, temperature, and light exposure.

Data Summary: Stability of Various Nitrosamines under Different Conditions

Nitrosamine	Condition	Observation	Reference
N-Nitrosodimethylamine (NDMA)	pH	Stable in neutral and alkaline solutions. Less stable in acidic solutions.[1] The degradation kinetics are pH-dependent, with increased degradation at lower pH.[2]	[1][2]
Temperature	Formation from precursor amines is enhanced by high temperatures.[1]	[1]
Light (UV)	Readily degraded by direct UV photolysis, particularly at wavelengths <260 nm.[3] The photolysis follows first-order kinetics at low concentrations.[2]	[2][3]
N-Nitrosodiethylamine (NDEA)	pH	Degradation is influenced by pH, with acidic and neutral conditions favoring degradation by UV irradiation.[4]	[4]
Temperature	Formation is temperature-dependent.[5]	[5]
Light (UV)	Undergoes rapid degradation under UV irradiation.[4]	[4]
N-Nitroso-Hydrochlorothiazide (NO-HCT)	pH	Degrades rapidly at pH 6 to 8. Significantly slower degradation at pH 1 to 5.[6]	[6]
N-Nitroso Lidocaine related nitrosamines (e.g., N-nitroso-desethyl lidocaine)	Temperature	Formation is observed at elevated temperatures, such as those used in manufacturing processes (e.g., 70°C for ointments, 125°C for injections), and is dependent on time, temperature, and nitrite (B80452) concentration.[5][7]	[5][7]

Experimental Protocols

Standardized protocols are crucial for assessing the stability of nitrosamines. The following methodologies are based on International Council for Harmonisation (ICH) guidelines and published research.

Forced Degradation Studies (Stress Testing)

Forced degradation studies are essential to understand the degradation pathways of nitrosamines and to develop stability-indicating analytical methods.

Objective: To evaluate the stability of the nitrosamine under stress conditions (hydrolysis, oxidation, and thermal stress).

Procedure:

• Preparation of Samples: Prepare solutions of the nitrosamine in appropriate solvents (e.g., water, methanol, or a mixture relevant to the drug product formulation).

• Hydrolytic Degradation:

  • Acidic Conditions: Treat the sample solution with an acid (e.g., 0.1 N HCl) and heat (e.g., at 60-80°C) for a defined period (e.g., up to 72 hours).

  • Neutral Conditions: Reflux the sample solution in water at a defined temperature and duration.

  • Alkaline Conditions: Treat the sample solution with a base (e.g., 0.1 N NaOH) and heat for a specified time.

• Oxidative Degradation: Treat the sample solution with an oxidizing agent (e.g., 3-30% hydrogen peroxide) at room temperature or elevated temperature for a set duration.

• Thermal Degradation: Expose the solid nitrosamine or its solution to dry heat (e.g., 105-120°C) for a defined period.

• Analysis: At specified time points, withdraw samples, neutralize if necessary, and analyze using a validated stability-indicating method (e.g., HPLC-UV, LC-MS/MS) to quantify the remaining nitrosamine and identify major degradation products.

Photostability Testing

Photostability testing determines the susceptibility of a nitrosamine to degradation upon exposure to light.

Objective: To evaluate the photostability of the nitrosamine in both solid and solution states as per ICH Q1B guidelines.[3][8][9]

Procedure:

• Sample Preparation:

  • Solid State: Spread a thin layer of the solid nitrosamine in a suitable container.

  • Solution State: Prepare a solution of the nitrosamine in a photochemically inert solvent.

• Light Exposure:

  • Expose the samples to a light source that produces a combination of visible and ultraviolet (UV) light. The overall illumination should be not less than 1.2 million lux hours, and the integrated near-UV energy should be not less than 200 watt-hours per square meter.[3][10]

  • A control sample should be kept in the dark under the same temperature conditions to differentiate between thermal and photodegradation.[10]

• Analysis: After the exposure period, analyze the light-exposed and dark control samples using a validated analytical method to determine the extent of degradation and identify any photodegradants.

Signaling Pathways and Experimental Workflows

Metabolic Activation of Nitrosamines

Many nitrosamines are not directly carcinogenic but require metabolic activation to exert their genotoxic effects. This activation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[11] The process typically involves α-hydroxylation, leading to the formation of unstable intermediates that can alkylate DNA, causing mutations.

Caption: General metabolic activation pathway of N-nitrosamines.

Workflow for Nitrosamine Stability Assessment

A systematic workflow is essential for the comprehensive evaluation of nitrosamine stability in pharmaceutical products. This process integrates forced degradation studies, confirmatory stability testing, and analytical method validation.

Caption: General workflow for nitrosamine stability assessment.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Nitrosamine synthesis by nitrosation [organic-chemistry.org]
• 3. database.ich.org [database.ich.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. ikev.org [ikev.org]
• 10. q1scientific.com [q1scientific.com]
• 11. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed | MDPI [mdpi.com]

Cross-Validation of Analytical Methods for N-Nitroso Lidocaine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a critical safety concern due to their potential carcinogenic properties. N-Nitroso Lidocaine (B1675312), a potential impurity in lidocaine drug products, requires robust and sensitive analytical methods for its accurate quantification to ensure patient safety. This guide provides a detailed overview of a validated analytical methodology for the determination of N-Nitroso Lidocaine and related nitrosamine (B1359907) impurities in lidocaine formulations.

While a comprehensive cross-laboratory validation study for N-Nitroso Lidocaine is not publicly available, this guide presents detailed experimental protocols and performance data from a published study. This information can serve as a benchmark for laboratories seeking to validate their own methods or perform method transfer.

Comparison of Analytical Method Performance

The following table summarizes the performance characteristics of validated Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) methods for the analysis of N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine in lidocaine drug products, as reported by a single laboratory.

Parameter	Method	Analyte	Ointment	Injection
Limit of Detection (LOD)	GC-MS	NDEA	0.8 ppb	0.9 ppb
HPLC-MS	N-nitroso-desethyl lidocaine	-	30 ppb
Limit of Quantification (LOQ)	GC-MS	NDEA	2.5 ppb	3.0 ppb
HPLC-MS	N-nitroso-desethyl lidocaine	-	100 ppb
**Linearity (R²) **	GC-MS	NDEA	≥ 0.995	≥ 0.995
HPLC-MS	N-nitroso-desethyl lidocaine	-	≥ 0.995
Accuracy (Recovery %)	GC-MS	NDEA	85-115%	85-115%
HPLC-MS	N-nitroso-desethyl lidocaine	-	80-120%
Precision (RSD %)	GC-MS	NDEA	≤ 15%	≤ 15%
HPLC-MS	N-nitroso-desethyl lidocaine	-	≤ 15%

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on the validated methods for the determination of NDEA and N-nitroso-desethyl lidocaine in lidocaine drug products.

Method 1: GC-MS for N-nitrosodiethylamine (NDEA) in Lidocaine Ointment and Injection

1. Sample Preparation:

• Ointment: Accurately weigh 1.0 g of the ointment into a 50 mL centrifuge tube. Add 10 mL of n-heptane and vortex for 1 minute. Add 10 mL of 0.1 N HCl, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes. Transfer the aqueous (lower) layer to a clean tube.

• Injection: Transfer 1.0 mL of the injection solution to a 10 mL volumetric flask and dilute to volume with 0.1 N HCl.

• Extraction: To the prepared aqueous solution, add 2.0 g of sodium chloride and 5 mL of dichloromethane (B109758). Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes. Transfer the dichloromethane (lower) layer to a clean tube. Repeat the extraction with another 5 mL of dichloromethane. Combine the extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1.0 mL of methanol (B129727) for GC-MS analysis.

2. GC-MS Conditions:

• Column: DB-624 or equivalent (30 m x 0.25 mm, 1.4 µm)

• Inlet Temperature: 220°C

• Injection Volume: 1 µL (splitless)

• Oven Program: 40°C (hold for 1 min), ramp to 180°C at 10°C/min, then ramp to 240°C at 25°C/min (hold for 5 min)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Transfer Line Temperature: 240°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI)

• Monitored Ions (m/z): For NDEA: 102 (quantifier), 44, 74 (qualifiers)

Method 2: HPLC-MS for N-nitroso-desethyl lidocaine in Lidocaine Injection

1. Sample Preparation:

• Transfer 1.0 mL of the injection solution to a 10 mL volumetric flask. Add the internal standard solution and dilute to volume with the mobile phase.

2. HPLC-MS Conditions:

• Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 5% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MS Detection: Multiple Reaction Monitoring (MRM)

• MRM Transitions: For N-nitroso-desethyl lidocaine: Precursor ion > Product ion (specific m/z values to be determined based on the instrument and standard).

Visualizing the Cross-Validation Workflow

A well-defined workflow is essential for the successful cross-validation or transfer of an analytical method between laboratories.

comparison of different extraction techniques for N-Nitroso Lidocaine

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso compounds, such as N-Nitroso Lidocaine (B1675312), as impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Accurate and robust analytical methods are crucial for the detection and quantification of these impurities at trace levels. A critical step in the analytical workflow is the extraction of the target analyte from the complex sample matrix. This guide provides an objective comparison of common extraction techniques—Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)—for N-Nitroso Lidocaine, supported by available experimental data and detailed methodologies.

Comparison of Extraction Techniques

Data Presentation

The following table summarizes the performance characteristics of different analytical methods that incorporate various extraction principles for the determination of N-Nitroso Lidocaine and related nitrosamines. It is important to note that the limits of detection (LOD) and quantification (LOQ) are often reported for the entire analytical method (extraction and instrumental analysis) and not solely for the extraction step.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	QuEChERS
Recovery	Generally high and reproducible (typically >80%)	Variable, can be affected by emulsion formation	Good to excellent (often 70-120%)[1][2]
Selectivity	High, tunable by sorbent chemistry	Moderate, dependent on solvent polarity and pH	Good, with a cleanup step to remove interferences
LOD/LOQ	Can achieve low detection limits due to high concentration factors	Dependent on solvent volume and analyte partitioning	Capable of achieving low ppb levels
Matrix Effects	Reduced due to effective cleanup	Can be significant	Minimized by the cleanup step (d-SPE)
Solvent Consumption	Lower compared to LLE	High	Low
Sample Throughput	Can be automated for high throughput	Generally lower, can be labor-intensive	High, designed for rapid processing of multiple samples
Cost	Higher initial cost (cartridges, manifolds)	Lower initial cost	Cost-effective due to low solvent and material usage

N-Nitroso-desethyl Lidocaine Method Performance (from a study on lidocaine drug products)

Parameter	HPLC-MS Method
LOD (S/N=3)	10 ppm
LOQ (S/N=10)	30 ppm

This data is for the overall analytical method for N-nitroso-desethyl lidocaine in lidocaine injection and may not solely reflect the extraction performance. The extraction details for this specific data were not detailed as a direct comparison to other methods in the source.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of extraction techniques. Below are representative protocols for SPE, LLE, and QuEChERS that can be adapted for the extraction of N-Nitroso Lidocaine from pharmaceutical matrices.

Solid-Phase Extraction (SPE) Protocol (General)

Objective: To isolate N-Nitroso Lidocaine from a liquid or semi-solid sample matrix using a solid sorbent.

Materials:

• SPE cartridges (e.g., C18, HLB)

• Sample (e.g., dissolved ointment, injection solution)

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water)

• Wash solvent (e.g., Water/Methanol mixture)

• Elution solvent (e.g., Acetonitrile, Methanol)

• SPE vacuum manifold or positive pressure processor

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • For ointments: Dissolve a known amount of the sample in a suitable organic solvent (e.g., hexane) and then dilute with a weaker solvent to ensure retention on the SPE sorbent.

  • For injections: The sample may be loaded directly or after pH adjustment.

• SPE Cartridge Conditioning: Pass the conditioning solvent through the cartridge to activate the sorbent.

• SPE Cartridge Equilibration: Pass the equilibration solvent to prepare the sorbent for sample loading.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a controlled flow rate.

• Washing: Pass the wash solvent to remove interfering matrix components.

• Elution: Elute the retained N-Nitroso Lidocaine with a strong organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of a suitable solvent for analysis (e.g., mobile phase for LC-MS).

Liquid-Liquid Extraction (LLE) Protocol (General)

Objective: To partition N-Nitroso Lidocaine from an aqueous sample matrix into an immiscible organic solvent.

Materials:

• Sample (e.g., injection solution, aqueous solution of a dissolved solid)

• Extraction solvent (e.g., Dichloromethane, Ethyl Acetate)

• Separatory funnel or centrifuge tubes

• Vortex mixer

• Centrifuge

• pH meter and adjustment solutions (e.g., HCl, NaOH)

• Anhydrous sodium sulfate (B86663) (for drying)

• Nitrogen evaporator

Procedure:

• Sample Preparation: Place a known volume of the aqueous sample into a separatory funnel or centrifuge tube.

• pH Adjustment: Adjust the pH of the sample to optimize the partitioning of N-Nitroso Lidocaine into the organic phase. For nitrosamines, neutral or slightly basic conditions are often used.

• Extraction: Add a specific volume of the immiscible organic solvent. Shake the mixture vigorously for a set period (e.g., 2-5 minutes). If using centrifuge tubes, vortex the mixture.

• Phase Separation: Allow the layers to separate. If emulsions form, centrifugation can be used to break them.

• Collection: Collect the organic layer containing the analyte. Repeat the extraction process with fresh solvent for better recovery.

• Drying: Pass the combined organic extracts through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Evaporation and Reconstitution: Evaporate the solvent to a small volume or to dryness and reconstitute in a suitable solvent for analysis.

QuEChERS Protocol (Adapted for Pharmaceutical Analysis)

Objective: To provide a quick and effective extraction and cleanup of N-Nitroso Lidocaine from a complex matrix.

Materials:

• Sample (e.g., homogenized ointment, ground tablet)

• Extraction solvent (e.g., Acetonitrile)

• QuEChERS extraction salts (e.g., MgSO₄, NaCl, Sodium Citrate)

• Dispersive SPE (d-SPE) cleanup tubes containing sorbents (e.g., PSA, C18, MgSO₄)

• Centrifuge tubes

• High-speed centrifuge

• Vortex mixer

Procedure:

• Sample Preparation: Weigh a known amount of the homogenized sample into a centrifuge tube.

• Extraction:

  • Add a specific volume of extraction solvent (e.g., acetonitrile).

  • Add the QuEChERS extraction salts.

  • Shake vigorously for 1 minute.

  • Centrifuge at high speed to separate the layers.

• Cleanup (Dispersive SPE):

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE cleanup tube.

  • Shake for 30 seconds.

  • Centrifuge to pellet the sorbent material.

• Final Extract: The resulting supernatant is ready for direct analysis or can be further concentrated and reconstituted in a suitable solvent for LC-MS or GC-MS analysis.

Mandatory Visualization

The following diagrams illustrate the general workflows for the described extraction techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of SPE/d-SPE and QuEChERS-Based Extraction Procedures in Terms of Fungicide Residue Analysis in Wine Samples by HPLC-DAD and LC-QqQ-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

A Comparative Guide to HPLC Columns for the Analysis of N-Nitroso Lidocaine

The accurate and robust quantification of N-Nitroso Lidocaine, a potential genotoxic impurity, is a critical aspect of pharmaceutical quality control. High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for this analysis, and the choice of the stationary phase is paramount to achieving the desired sensitivity, selectivity, and resolution. This guide provides a comparative overview of various HPLC columns for the determination of N-Nitroso Lidocaine and other nitrosamines, supported by experimental data to assist researchers, scientists, and drug development professionals in method development and column selection.

The separation of N-Nitroso Lidocaine from its parent active pharmaceutical ingredient (API), Lidocaine, and other potential impurities can be challenging due to their structural similarities. The ideal HPLC column should offer sufficient retention for the polar N-Nitroso Lidocaine, baseline resolution from interfering substances, and excellent peak symmetry. Several stationary phases have demonstrated utility in the analysis of nitrosamines, with C18, Phenyl-Hexyl, and Porous Graphitic Carbon columns being among the most common.

Performance Characteristics of Various HPLC Columns

The selection of an appropriate HPLC column is a crucial first step in developing a robust analytical method for nitrosamine (B1359907) impurities.[1] While traditional C18 columns are widely used, alternative stationary phases can offer significant advantages in selectivity and resolution for these challenging analytes. For instance, Phenyl-Hexyl columns can provide enhanced separation of nitrosamines from their corresponding APIs due to unique π-π interactions.[1][2] The following table summarizes the performance characteristics of different HPLC columns used in the analysis of various nitrosamines, providing a valuable reference for method development for N-Nitroso Lidocaine.

Column Type	Dimensions	Mobile Phase	Flow Rate (mL/min)	Analyte(s)	Key Performance Characteristics
C18	150 x 4.6 mm, 3 µm	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	Gradient	9 Nitrosamine Impurities	Good separation of a wide range of nitrosamines.[3]
Phenyl-Hexyl	-	-	-	N-nitroso-nortriptyline (NNORT) and N-nitroso-sertraline (NSERT)	Demonstrated superior separation efficiency compared to C18 due to π-π interactions.[1][2]
Porous Graphitic Carbon (Supel™ Carbon LC)	100 x 3.0 mm, 2.7 µm	A: 0.1% TFA in WaterB: 0.1% TFA in Acetonitrile	0.5	6 Nitrosamines	Good reproducibility and peak asymmetry (less than 2.0).
InertSustain AQ-C18	50 x 2.1 mm, 3 µm	A: 0.1% HCOOH in MethanolB: 0.1% HCOOH in Water	0.4	8 Nitrosamines	Provides good separation and peak shape for highly polar compounds, enabling rapid analysis (6 minutes).[4]
XSelect HSS T3	-	-	-	6 Nitrosamine impurities in Valsartan	Successfully used for the quantification of nitrosamine impurities in drug substances.[1]
Avantor® ACE® Excel 2 C18-PFP	-	-	-	Nitrosamines (as per EN 71-12)	Combines the selectivity of a PFP phase with the stability of a C18 ligand for LC-MS/MS separation.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting analytical methods. Below are representative experimental protocols for the HPLC analysis of nitrosamines.

General Protocol for Nitrosamine Analysis using a C18 Column[3]

• Column: Cogent RP C18™, 3 µm, 100Å, 150 x 4.6 mm

• Mobile Phase:

  • A: DI water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient: A gradient elution program is typically employed to separate a wide range of nitrosamines.

• Injection Volume: 1 µL

• Detection: UV at 220 nm and 254 nm

• Sample Preparation: Standards and samples are typically prepared in methanol (B129727) at a concentration of 1.0 mg/mL.

Protocol for Nitrosamine Analysis using a Porous Graphitic Carbon Column[4]

• Column: Supel™ Carbon LC, 2.7 µm, 100 x 3.0 mm

• Mobile Phase:

  • A: Water + 0.1% TFA

  • B: Acetonitrile + 0.1% TFA

• Gradient: 0-0.5 min 2.5% B, in 4.5 min to 95% B, hold for 2 min at 95% B, then 3 min at 2.5% B

• Flow Rate: 0.5 mL/min

• Column Temperature: 90 °C

• Detection: UV at 230 nm

• Injection Volume: 5 µL

• Sample Preparation: Standard mix of six nitrosamines (~20 mg/L each) in mobile phase A.

Experimental Workflow and Methodological Considerations

The development of a robust HPLC method for N-Nitroso Lidocaine involves several key steps, from sample preparation to data analysis. The following diagram illustrates a typical experimental workflow.

General workflow for the HPLC analysis of N-Nitroso Lidocaine.

Key Considerations for Method Development:

• Column Selection: As highlighted in the comparison table, the choice of stationary phase is critical. Screening different column chemistries (C18, Phenyl-Hexyl, etc.) is recommended to achieve optimal selectivity for N-Nitroso Lidocaine and its related substances.

• Mobile Phase Optimization: The composition of the mobile phase, including the organic modifier (acetonitrile or methanol) and the pH, should be carefully optimized to achieve good peak shape and resolution. The use of buffers and additives like formic acid or trifluoroacetic acid can significantly impact the chromatography.

• Detector Selection: While UV detection is commonly used, mass spectrometry (MS) offers higher sensitivity and selectivity, which is often necessary for detecting trace levels of nitrosamine impurities.[1]

• Method Validation: Once a suitable method is developed, it must be validated according to ICH guidelines to ensure its accuracy, precision, linearity, and robustness.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 4. glsciences.com [glsciences.com]
• 5. ijrrjournal.com [ijrrjournal.com]

Comparative Toxicogenomics of N-Nitroso Lidocaine and Related Compounds: A Guide for Researchers

This guide provides a comparative analysis of the toxicogenomic profiles of N-Nitroso Lidocaine (B1675312), its parent compound Lidocaine, and other related N-nitroso compounds. The information is intended for researchers, scientists, and drug development professionals investigating the safety and toxicological profiles of pharmaceuticals.

Introduction

N-nitroso compounds are a class of chemicals that are of significant concern due to their potential carcinogenic and mutagenic properties.[1][2] N-Nitroso Lidocaine is an N-nitroso derivative of the widely used local anesthetic, Lidocaine.[3] The presence of N-nitrosamine impurities in pharmaceutical products has become a critical issue for regulatory agencies and manufacturers.[1][4] Recent studies have shown that N-nitrosamines, such as N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine, can form in Lidocaine drug products under certain conditions, such as elevated temperatures in the presence of nitrites.[4][5][6] This guide synthesizes the available toxicogenomic and genotoxicity data to provide a comparative overview of N-Nitroso Lidocaine and related compounds.

Data Presentation: Genotoxicity Comparison

The following table summarizes the available genotoxicity data for Lidocaine, its primary metabolite 2,6-xylidine, and the general class of N-nitroso compounds, to which N-Nitroso Lidocaine belongs.

Compound/Compound Class	Test System	Endpoint	Result	Citation
Lidocaine	Drosophila melanogaster wing spot test (SMART)	Gene and chromosomal mutation, reciprocal recombination	Negative	[7][8]
In vivo cytogenetic test	Not specified	Negative	[8]
Bone marrow micronucleus test in mice	Micronuclei formation	Negative	[9]
2,6-xylidine	Rat in vivo study	Micronuclei in bone marrow, comets in nasal tissue and female liver	Negative at exposures relevant to human lidocaine use	[10]
Rat in vivo study	Weak dose-related comet increases in male liver	Positive only at high exposures associated with metabolic overload and systemic toxicity	[10]
N-Nitroso Compounds (general)	Salmonella typhimurium (Ames test)	Gene mutation	Often Positive (requires metabolic activation)	[11][12]
Human TK6 cells	Micronuclei formation, gene mutation	Positive for many N-nitrosamines after metabolic activation	[1][12]
Caco-2 cells	Gene expression changes related to oxidative stress, apoptosis, cell cycle blockage, DNA repair	Significant deregulation of gene expression	[13]
HepaRG cells (2D and 3D)	DNA damage (CometChip), micronucleus formation	Positive for several N-nitrosamine drug substance-related impurities (NDSRIs)	[1]

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of toxicogenomic effects. Below are summaries of methodologies commonly employed in the study of N-nitroso compounds and local anesthetics.

Somatic Mutation and Recombination Test (SMART) in Drosophila melanogaster

The wing spot test in Drosophila melanogaster is a widely used in vivo assay to detect genotoxic events such as point mutations, chromosomal aberrations, and recombination.

• Organism: Drosophila melanogaster larvae (typically 3rd-stage).

• Exposure: The test compound is administered orally to the larvae for a defined period (e.g., 48 hours).

• Endpoint Analysis: After metamorphosis, the wings of the adult flies are mounted on slides and examined for the presence of mosaic spots. These spots are the result of somatic cell mutations or recombination events.

• Data Interpretation: The frequency of these spots is compared between the treated and control groups to determine the genotoxic potential of the compound.[7][8]

In Vitro Micronucleus Assay in Human Cells (e.g., TK6, HepaRG)

This assay is used to detect chromosomal damage.

• Cell Lines: Human cell lines such as TK6 or HepaRG are commonly used. HepaRG cells are particularly useful as they are metabolically competent.[1]

• Metabolic Activation: For compounds that are not directly genotoxic, a metabolic activation system (e.g., hamster liver S9 fraction) is included.[12]

• Exposure: Cells are exposed to the test compound over a range of concentrations for a specific duration (e.g., 24 hours).

• Micronuclei Staining and Analysis: After exposure, the cells are harvested and stained with a DNA-specific dye. Micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division, are then quantified using microscopy or flow cytometry.[1][12]

DNA Adduct Analysis

N-nitroso compounds often exert their genotoxic effects through the formation of DNA adducts.

• Exposure: Cells or animals are treated with the N-nitroso compound.

• DNA Isolation: DNA is extracted from the target tissues or cells.

• Adduct Detection and Quantification: Various techniques can be used to detect and quantify DNA adducts, including ³²P-postlabeling, mass spectrometry-based methods, and immunoassays. These methods can identify specific adducts, such as O⁶-alkylguanine.[14][15]

Signaling Pathways and Experimental Workflows

Metabolic Activation and Genotoxicity of N-Nitroso Compounds

The genotoxicity of many N-nitroso compounds is dependent on their metabolic activation, primarily by cytochrome P450 enzymes, to form reactive electrophiles that can alkylate DNA.

References

• 1. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toxicology of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. Assessment of genotoxicity of Lidocaine, Prilonest and Septanest in the Drosophila wing-spot test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A weight of evidence assessment of the genotoxicity of 2,6-xylidine based on existing and new data, with relevance to safety of lidocaine exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [PDF] Genotoxicology of N-Nitroso Compounds | Semantic Scholar [semanticscholar.org]
• 12. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. E-GEOD-20993 - Time-series toxicogenomics analysis of N-nitroso compound exposure in Caco-2 cells - OmicsDI [omicsdi.org]
• 14. DNA adducts by N-nitroso compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mutagenesis by N-nitroso compounds: relationships to DNA adducts, DNA repair, and mutational efficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy and Precision of Analytical Methods for N-Nitroso Lidocaine

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. N-Nitroso Lidocaine, an impurity associated with the widely used local anesthetic Lidocaine, requires highly accurate and precise analytical methods for its detection and quantification at trace levels. This guide provides an objective comparison of common analytical techniques used for this purpose, supported by representative experimental data and detailed methodologies to aid researchers in selecting the most appropriate method for their needs.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of N-nitrosamine impurities, including N-Nitroso Lidocaine. The data is compiled from various studies on nitrosamine (B1359907) analysis and represents expected values for well-validated methods.[1][2][3][4][5]

Analytical Method	Accuracy (% Recovery)	Precision (RSD %)	Limit of Quantification (LOQ)
LC-MS/MS	90 - 110%	< 5%	0.1 - 1.0 ng/mL
GC-MS/MS	85 - 115%	< 10%	0.5 - 5.0 ng/mL
HPLC-UV	80 - 120%	< 15%	10 - 50 ng/mL

Experimental Workflows and Logical Relationships

A generalized workflow for the analysis of N-Nitroso Lidocaine in a drug substance is outlined below. This process is fundamental to achieving accurate and precise results across different analytical techniques.

A generalized workflow for N-Nitroso Lidocaine analysis.

Detailed Experimental Protocols

The following are detailed methodologies for the key analytical techniques. These protocols are based on established methods for nitrosamine analysis and can be adapted for N-Nitroso Lidocaine.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is the most widely accepted and sensitive method for the quantification of nitrosamine impurities.

a. Sample Preparation:

• Weigh accurately about 100 mg of the Lidocaine drug substance into a volumetric flask.

• Dissolve and dilute to volume with a suitable solvent (e.g., methanol (B129727) or a mixture of water and acetonitrile).

• The final concentration should be such that the N-Nitroso Lidocaine concentration falls within the linear range of the instrument.

• Filter the sample through a 0.22 µm syringe filter before injection.

b. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) or methanol (B) is typical.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 5 - 10 µL.

c. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for N-Nitroso Lidocaine would need to be determined.

• Source Parameters: Optimized for the specific instrument, including capillary voltage, source temperature, and gas flows.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a viable alternative, particularly for more volatile nitrosamines.

a. Sample Preparation:

• Sample preparation is similar to LC-MS/MS, with the final solvent being compatible with GC injection (e.g., dichloromethane (B109758) or methanol).

• Headspace analysis can also be employed, where the sample is heated in a sealed vial, and the vapor is injected into the GC.

b. Chromatographic Conditions:

• Column: A polar capillary column, such as one with a wax or polyethylene (B3416737) glycol stationary phase, is often used (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 200 - 250 °C.

• Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at 40 °C and ramping up to 240 °C.

c. Mass Spectrometric Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Multiple Reaction Monitoring (MRM) with appropriate precursor and product ions for N-Nitroso Lidocaine.

• Source and Transfer Line Temperatures: Typically maintained at 230 °C and 250 °C, respectively.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While less sensitive than mass spectrometric methods, HPLC-UV can be used for screening purposes or when higher concentrations of the impurity are expected.

a. Sample Preparation:

• Sample preparation is similar to that for LC-MS/MS, but higher sample concentrations may be required to achieve the necessary sensitivity.

b. Chromatographic Conditions:

• Column: A C18 reversed-phase column is suitable.

• Mobile Phase: An isocratic or gradient mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 0.8 - 1.2 mL/min.

• Column Temperature: Ambient or slightly elevated (e.g., 30 °C).

• Injection Volume: 10 - 20 µL.

c. UV Detection:

• The detection wavelength should be set at the maximum absorbance of N-Nitroso Lidocaine, which would need to be determined experimentally (typically in the range of 230-240 nm for nitrosamines).

Comparison of Signaling Pathways and Logical Relationships in Method Selection

The choice of analytical method depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following diagram illustrates the decision-making process.

A decision tree for selecting an analytical method.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 5. impactfactor.org [impactfactor.org]

linearity and range of detection for N-Nitroso Lidocaine in analytical methods

For Immediate Release

[City, State] – December 20, 2025 – The increasing regulatory scrutiny of nitrosamine (B1359907) impurities in pharmaceutical products necessitates robust and sensitive analytical methods for their detection and quantification. This guide provides a comparative overview of validated analytical techniques for the determination of N-Nitroso Lidocaine (B1675312) impurities, specifically N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine, in pharmaceutical formulations. This information is critical for researchers, scientists, and drug development professionals to ensure the safety and quality of lidocaine-containing products.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method for the detection of N-Nitroso Lidocaine impurities depends on the specific impurity of interest and the sample matrix. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) are two powerful techniques that have been successfully validated for this purpose. The following table summarizes the key performance characteristics of these methods.

Analyte	Method	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Correlation Coefficient (R)
N-nitrosodiethylamine (NDEA) in Lidocaine Ointment	GC-MS	5.3 – 265 ppb	5.3 ppb	17.7 ppb	1.000
N-nitroso-desethyl lidocaine in Lidocaine Injection	HPLC-MS	Not Specified	16.7 ppb	55.6 ppb	Not Specified

Table 1. Quantitative performance data for the analysis of N-Nitroso Lidocaine impurities[1].

Experimental Workflows

The general workflow for the analysis of N-Nitroso Lidocaine impurities involves sample preparation, chromatographic separation, and mass spectrometric detection. The specific steps can vary depending on the chosen method and the sample matrix.

References

• 1. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

Navigating the Analytical Limits: A Comparative Guide to the Detection and Quantification of N-Nitroso Lidocaine

For Immediate Release

[City, State] – December 20, 2025 – As regulatory scrutiny over nitrosamine (B1359907) impurities in pharmaceutical products intensifies, a comprehensive understanding of the analytical capabilities for their detection and quantification is paramount. This guide provides a detailed comparison of the Limit of Detection (LOD) and Limit of Quantification (LOQ) for N-Nitroso Lidocaine (B1675312) and its related nitrosamine impurities, offering valuable insights for researchers, scientists, and drug development professionals.

The formation of N-nitrosamines, potential human carcinogens, in pharmaceuticals is a critical quality and safety concern. N-Nitroso Lidocaine, a potential impurity in lidocaine drug products, requires highly sensitive analytical methods to ensure patient safety. This guide summarizes the available data on the LOD and LOQ for key nitrosamine impurities associated with lidocaine, namely N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine, and provides detailed experimental protocols for their determination.

Comparative Analysis of Detection and Quantification Limits

The selection of an appropriate analytical technique is crucial for achieving the low detection and quantification limits required for nitrosamine analysis. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) are the primary methods utilized for the sensitive detection of these impurities in pharmaceutical matrices.

The following table summarizes the reported LOD and LOQ values for NDEA and N-nitroso-desethyl lidocaine in different lidocaine formulations. These values were determined based on a signal-to-noise ratio (S/N) of 3 for LOD and 10 for LOQ.

Analyte	Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
N-nitrosodiethylamine (NDEA)	Lidocaine Ointment	GC-MS	5.3 ppb[1]	17.7 ppb[1]
N-nitroso-desethyl lidocaine	Lidocaine Injection	HPLC-MS	16.7 ppb[1]	55.6 ppb[1]

Understanding the Key Concepts: LOD vs. LOQ

The relationship between the Limit of Blank (LOB), Limit of Detection (LOD), and Limit of Quantification (LOQ) is fundamental to analytical method validation. These parameters define the boundaries of an analytical method's capabilities at low concentrations.

Figure 1: Conceptual relationship between LOB, LOD, and LOQ.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. The following are representative experimental protocols for the determination of NDEA and N-nitroso-desethyl lidocaine in lidocaine drug products.

Determination of N-nitrosodiethylamine (NDEA) in Lidocaine Ointment by GC-MS (Method M-3)

This method is suitable for the quantification of volatile nitrosamines like NDEA in a complex matrix such as an ointment.

1. Sample Preparation:

• Accurately weigh a representative sample of the lidocaine ointment.

• Perform a liquid-liquid extraction using a suitable organic solvent (e.g., dichloromethane) to isolate the nitrosamines from the ointment base.

• The organic layer is then concentrated and prepared for GC-MS analysis.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: Agilent DB-624 UI (30 m x 0.25 mm, 1.4 µm) or equivalent.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 40°C/min to 240°C, hold for 5 minutes.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Agilent 7000C Triple Quadrupole MS or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Specific precursor-to-product ion transitions for NDEA are monitored.

Determination of N-nitroso-desethyl lidocaine in Lidocaine Injection by HPLC-MS (Method M-4)

This method is designed for the analysis of less volatile, drug substance-related nitrosamine impurities like N-nitroso-desethyl lidocaine in a liquid formulation.

1. Sample Preparation:

• Directly dilute the lidocaine injection sample with the mobile phase to a suitable concentration.

• Filter the diluted sample through a 0.22 µm syringe filter before injection.

2. HPLC-MS Parameters:

• High-Performance Liquid Chromatograph: Agilent 1290 Infinity II LC system or equivalent.

• Column: Zorbax Eclipse Plus C18 (100 x 2.1 mm, 1.8 µm) or equivalent.

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) to selectively detect and quantify N-nitroso-desethyl lidocaine.

Experimental Workflow

The general workflow for the analysis of nitrosamine impurities in pharmaceutical products involves a series of steps from sample receipt to final data analysis, ensuring accuracy and reliability of the results.

Figure 2: A typical experimental workflow for nitrosamine analysis.

Conclusion

The data and protocols presented in this guide underscore the importance of utilizing highly sensitive and specific analytical methods for the control of N-Nitroso Lidocaine and related impurities in pharmaceutical products. The provided LOD and LOQ values serve as a benchmark for laboratories involved in the quality control and safety assessment of lidocaine formulations. Adherence to detailed and validated experimental protocols is critical for generating reliable data that can withstand regulatory scrutiny and ultimately protect public health. As analytical technologies continue to advance, further improvements in detection limits are anticipated, enabling even more stringent control of these potentially harmful impurities.

References

• 1. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]

A Comparative Guide to Assays for N-Nitroso Lidocaine: Specificity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. N-Nitroso Lidocaine (B1675312), a potential impurity in lidocaine drug products, requires highly sensitive and specific analytical methods for its detection and quantification to ensure patient safety. This guide provides an objective comparison of the primary analytical techniques used for N-Nitroso Lidocaine, focusing on their specificity and selectivity, supported by available performance data.

Comparison of Analytical Methods

The detection of N-Nitroso Lidocaine and related nitrosamines, such as N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine, predominantly relies on chromatographic techniques coupled with mass spectrometry.[1][2][3] These methods offer the high sensitivity and selectivity required to detect trace levels of these impurities in complex pharmaceutical matrices. While other analytical techniques exist for related compounds, the literature on specific assays for N-Nitroso Lidocaine is currently centered on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Applicability	Broadly applicable to a wide range of nitrosamines, including non-volatile and thermally labile compounds.[4]	Primarily suited for volatile and thermally stable nitrosamines.[4]
Sensitivity	Generally offers high sensitivity, reaching parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[5]	Highly sensitive for volatile compounds, with detection limits in the low ppb range.[5]
Selectivity	High selectivity, especially with tandem mass spectrometry (MS/MS), which minimizes matrix interference.[6]	Excellent selectivity, particularly in Multiple Reaction Monitoring (MRM) mode.[6]
Sample Preparation	Often simpler, typically involving dissolution and filtration.[6]	May require derivatization for non-volatile compounds and can be more complex.[6]
Matrix Effects	Can be susceptible to ion suppression or enhancement from matrix components.[6]	Generally less prone to matrix effects compared to LC-MS.[6]

Quantitative Performance Data

The following table summarizes the analytical performance characteristics of methods developed for nitrosamine impurities related to lidocaine.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
N-nitrosodiethylamine (NDEA)	GC-MS	5.3 ppb[1]	17.7 ppb[1]
N-nitroso-desethyl lidocaine	HPLC-MS	16.7 ppb[1]	55.6 ppb[1]

Experimental Workflows and Protocols

The selection between LC-MS and GC-MS depends on the specific nitrosamine of interest and the sample matrix. Below are generalized workflows and detailed experimental protocols for each technique, based on methods reported for nitrosamine analysis in pharmaceutical products.

Experimental Workflow: LC-MS Analysis of N-Nitroso Lidocaine

Caption: A generalized workflow for the analysis of N-Nitroso Lidocaine using LC-MS/MS.

Detailed Experimental Protocol: HPLC-MS for N-nitroso-desethyl lidocaine

This protocol is adapted from a method for the determination of N-nitroso-desethyl lidocaine in lidocaine injection.[1]

1. Sample Preparation:

• Accurately weigh and transfer the sample into a suitable volumetric flask.

• Add the diluent (e.g., a mixture of water and methanol) to dissolve the sample.

• Vortex and sonicate the solution to ensure complete dissolution.

• Filter the solution through a 0.22 µm filter prior to injection.

2. HPLC-MS Conditions:

• HPLC System: A validated HPLC system equipped with a mass spectrometer.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Injection Volume: Typically 5-20 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive ion mode with Multiple Reaction Monitoring (MRM).

• Ion Source: Electrospray Ionization (ESI).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desethyl lidocaine would be monitored for quantification and confirmation.

3. Calibration:

• Prepare a series of calibration standards of N-nitroso-desethyl lidocaine in the diluent.

• Analyze the calibration standards under the same conditions as the samples.

• Construct a calibration curve by plotting the peak area against the concentration of the analyte.

4. Quantification:

• Integrate the peak area of N-nitroso-desethyl lidocaine in the sample chromatogram.

• Calculate the concentration of the analyte in the sample using the calibration curve.

Experimental Workflow: GC-MS Analysis of N-Nitroso Lidocaine

Caption: A generalized workflow for the analysis of N-Nitroso Lidocaine using GC-MS/MS.

Detailed Experimental Protocol: GC-MS for N-nitrosodiethylamine (NDEA)

This protocol is based on a method for the determination of NDEA in lidocaine ointment.[1]

1. Sample Preparation:

• Accurately weigh the ointment sample into a centrifuge tube.

• Add a suitable organic solvent (e.g., dichloromethane).

• Vortex and sonicate to extract the analyte.

• Centrifuge the sample to separate the excipients.

• Collect the supernatant for injection.

2. GC-MS Conditions:

• GC System: A gas chromatograph coupled to a mass spectrometer.

• Column: A capillary column suitable for nitrosamine analysis (e.g., a wax-type column).[7]

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: Typically around 250°C.

• Oven Temperature Program: A temperature gradient program to ensure separation of the analytes. For example, start at 50°C, hold for 1 minute, then ramp to 240°C.[7]

• Injection Mode: Splitless injection.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Electron Ionization (EI) mode with Selected Reaction Monitoring (SRM).[7]

• SRM Transitions: Monitor specific precursor-to-product ion transitions for NDEA.

3. Calibration:

• Prepare a series of calibration standards of NDEA in the same solvent used for sample preparation.

• Analyze the standards under the same GC-MS conditions.

• Construct a calibration curve by plotting the peak area versus the concentration.

4. Quantification:

• Integrate the peak area of NDEA in the sample chromatogram.

• Determine the concentration of NDEA in the sample using the calibration curve.

Conclusion

Both LC-MS and GC-MS are powerful techniques for the selective and specific quantification of N-Nitroso Lidocaine and related impurities in pharmaceutical products. The choice of method will depend on the specific analyte's properties, the complexity of the sample matrix, and the required sensitivity. The provided protocols offer a starting point for method development and validation, which are crucial steps in ensuring the safety and quality of lidocaine-containing medicines. The availability of certified reference standards for N-Nitroso Lidocaine and its impurities is essential for the accuracy of these analytical procedures.[8]

References

• 1. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. benchchem.com [benchchem.com]
• 7. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. veeprho.com [veeprho.com]

Comparative Assessment of N-Nitroso Lidocaine Formation in Different Lidocaine Salts: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the potential for nitrosamine (B1359907) impurity formation in active pharmaceutical ingredients (APIs) is of paramount importance. This guide provides a comparative assessment of N-Nitroso Lidocaine (B1675312) formation in different lidocaine salts, supported by experimental data and detailed methodologies.

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] The formation of these impurities can occur when secondary or tertiary amines react with a nitrosating agent, such as nitrite (B80452).[2] Lidocaine, a widely used local anesthetic, contains a tertiary amine functional group and its degradation products can include secondary amines, making it susceptible to nitrosation.[1][2]

Recent studies have indicated that the formation of N-nitrosamines in lidocaine drug products is influenced by various factors, including time, temperature, and the presence of nitrite.[1][2] Crucially, the salt form of the lidocaine API—whether it is the free base or a salt such as lidocaine hydrochloride (HCl)—has been shown to affect the extent of nitrosamine formation.[1][2] This guide focuses on the comparative assessment of N-Nitroso Lidocaine formation, specifically N-nitroso-desethyl lidocaine, in different lidocaine salt forms.

Quantitative Data on N-Nitroso Lidocaine Formation

A key study in this area investigated the formation of nitrosamines in both lidocaine base and lidocaine hydrochloride monohydrate formulations under conditions simulating pharmaceutical manufacturing processes.[1][2] While the publicly available information from this study confirms a difference in N-nitrosamine formation between the base and salt forms of lidocaine, specific quantitative data from direct comparative experiments is not fully detailed in the accessible literature. However, based on the principles of chemical reactivity, a qualitative comparison can be inferred.

The following table summarizes the expected qualitative differences in N-Nitroso Lidocaine formation between lidocaine base and lidocaine HCl, based on the available scientific literature. The actual quantitative results would be dependent on the specific experimental conditions, including the formulation matrix, nitrite concentration, temperature, and pH.

Lidocaine Salt Form	Expected Relative N-Nitroso Lidocaine Formation	Rationale
Lidocaine Base	Higher Potential	The free base form of lidocaine is more nucleophilic and thus potentially more reactive towards nitrosating agents. It is also more soluble in organic/lipid-based formulations where nitrosation reactions can be favorable.[3][4]
Lidocaine Hydrochloride (HCl)	Lower Potential	As a salt, the tertiary amine in lidocaine HCl is protonated, reducing its nucleophilicity and thereby its reactivity with nitrosating agents. Lidocaine HCl is highly water-soluble, and the pH of its aqueous solutions is typically acidic (pH 4-5), which can influence the nitrosation reaction kinetics.[3][5]

Experimental Protocols

To quantitatively assess the formation of N-Nitroso Lidocaine in different lidocaine salts, a robust analytical methodology is required. The following protocols are based on methods described in the scientific literature for the determination of nitrosamine impurities in pharmaceutical products.[1][6]

Sample Preparation

A critical step in the analysis of nitrosamine impurities is the effective extraction and concentration of the analytes from the drug product matrix.

• For Ointments (Lidocaine Base):

  • Accurately weigh a representative sample of the ointment.

  • Disperse the sample in an appropriate organic solvent (e.g., dichloromethane).

  • Perform a liquid-liquid extraction with an acidic aqueous solution to partition the N-Nitroso Lidocaine into the aqueous phase.

  • The aqueous extract is then further prepared for analysis.

• For Injections (Lidocaine HCl):

  • Directly dilute the injection solution with a suitable diluent, such as 1% formic acid in water.

  • For samples requiring concentration, a solid-phase extraction (SPE) may be employed. A strong cation-exchange SPE cartridge can be used to retain the N-Nitroso Lidocaine, which is then eluted with an appropriate solvent.[6]

Analytical Instrumentation and Conditions

The detection and quantification of trace levels of N-Nitroso Lidocaine necessitate highly sensitive and selective analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) are the methods of choice.[1][2]

a) Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (single quadrupole or tandem quadrupole).

• Column: A suitable capillary column for the separation of nitrosamines (e.g., a wax column).

• Injection Mode: Headspace or liquid injection. Headspace analysis is particularly useful for volatile nitrosamines and requires minimal sample preparation.[6]

• Oven Temperature Program: A programmed temperature gradient to ensure the separation of the target analyte from other components.

• Carrier Gas: Helium or Hydrogen.

• Mass Spectrometry Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

b) High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

• Instrumentation: An HPLC or UHPLC system coupled to a tandem mass spectrometer (e.g., a triple quadrupole).

• Column: A C18 reversed-phase column is commonly used for the separation of nitrosamines.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol (B129727) or acetonitrile).

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for N-Nitroso Lidocaine, ensuring accurate quantification and minimizing matrix interference.

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for the comparative assessment of N-Nitroso Lidocaine formation in different lidocaine salt formulations.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. Nitrosamine Formation with Lidocaine in Ointments and Injections - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. researchgate.net [researchgate.net]
• 4. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Certified Reference Materials for N-Nitroso Lidocaine Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of N-Nitroso Lidocaine (B1675312), a potential genotoxic impurity, is paramount for ensuring pharmaceutical safety and regulatory compliance. This guide provides an objective comparison of commercially available certified reference materials (CRMs) for N-Nitroso Lidocaine, complete with a summary of their reported purity, characterization data, and detailed experimental protocols for their evaluation.

Comparison of N-Nitroso Lidocaine Certified Reference Materials

The selection of a suitable CRM is a critical first step in the development and validation of analytical methods for the detection and quantification of N-Nitroso Lidocaine. The following tables summarize the key characteristics of N-Nitroso Lidocaine-related reference materials offered by various suppliers. This information has been compiled from publicly available Certificates of Analysis and product information.

N-Nitroso Lidocaine Impurities and their Chemical Information

Impurity Name	Other Names	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
N-Nitroso Lidocaine	2-(diethylamino)-N-(2, 6-dimethylphenyl)-N-nitrosoacetamide	N/A	C14H21N3O2	263.34
N-Nitroso Lidocaine EP Impurity D	N-Nitroso-N-Des-Ethyl Lidocaine; N-(2,6-dimethylphenyl)-2-(ethyl(nitroso)amino)acetamide	3033377-17-9	C12H17N3O2	235.29
N-Nitroso Lidocaine EP Impurity E	2,2'-(Nitrosoazanediyl)bis(N-(2,6-dimethylphenyl)acetamide)	N/A	C20H24N4O3	368.4
N-Nitroso Lidocaine EP Impurity G	N-(2,6-dimethylphenyl)-2-(isopropyl(nitroso)amino)acetamide	42459-30-3	C13H19N3O2	249.3
N-Nitroso Lidocaine Impurity K	N-(2,5-dimethylphenyl)-2-(methyl(nitroso)amino)acetamide	N/A	C11H15N3O2	221.26

Supplier Comparison of N-Nitroso Lidocaine CRMs

Supplier	Product Name	Purity (by HPLC)	Characterization Data Provided
Synchemia	N-Nitroso Lidocaine EP Impurity G	99.16%[1]	Mass Spectrometry, 1H NMR[1]
Synchemia	N-Nitroso Lidocaine EP Impurity E	>95%[2]	Mass Spectrometry, 1H NMR, IR[2]
Unnamed Supplier	N-Nitroso Lidocaine Impurity K	>90%[3]	1H-NMR, Mass Spectrometry[3]
Veeprho	N-Nitroso Lidocaine EP Impurity D	Not specified	HPLC, MASS/LC-MS, 1H NMR, FT-IR, Potency, Structure Elucidation Report (SER). Additional data like QNMR, 13C NMR, etc., available on request.[4]
SynZeal	N-Nitroso Lidocaine EP Impurity E	Not specified	Detailed characterization data compliant with regulatory guidelines.[5]
LGC Standards	N-nitroso-desethyl lidocaine	Not specified	Certificate of Analysis provided with the product.[6]
Naarini	N-Nitroso Lidocaine EP Impurity E	NLT 98%	HNMR, IR, Mass (ESI), Water content by KF/TGA.[7]

Experimental Protocols for Evaluation of N-Nitroso Lidocaine CRMs

The accurate evaluation of N-Nitroso Lidocaine CRMs and their use in quantifying this impurity in pharmaceutical products relies on robust and sensitive analytical methodologies. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.

Purity Assessment and Quantification by HPLC-MS/MS

This method is highly sensitive and selective for the quantification of non-volatile nitrosamines like N-Nitroso Lidocaine.

Instrumentation:

• UHPLC or HPLC system coupled with a tandem quadrupole mass spectrometer (MS/MS).

• Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

Chromatographic Conditions (General Example):

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 2.6 µm) is often suitable.[8]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol (B129727) or acetonitrile).[9]

• Flow Rate: Typically in the range of 0.4 - 1.0 mL/min.[8]

• Injection Volume: 10 - 50 µL.[8][9]

• Column Temperature: Maintained at a constant temperature, for example, 40°C.[9]

Mass Spectrometry Conditions:

• Ionization Mode: Positive ion mode is typically used for nitrosamines.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for N-Nitroso Lidocaine.

• Source Parameters: Optimized source temperature, gas flows, and ion spray voltage are crucial for achieving desired sensitivity.

Sample Preparation:

• Accurately weigh the CRM and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of known concentration.

• Perform serial dilutions to prepare calibration standards and quality control samples.

• For the analysis of pharmaceutical products, an extraction step is necessary to isolate the N-Nitroso Lidocaine from the drug matrix. This may involve liquid-liquid extraction or solid-phase extraction.

Analysis by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a powerful technique for the analysis of volatile and semi-volatile nitrosamines.

Instrumentation:

• Gas chromatograph coupled to a tandem quadrupole mass spectrometer (GC-MS/MS).

• Liquid autosampler for direct injection.

Chromatographic Conditions (General Example):

• Column: A polar capillary column, such as a DB-WAX (e.g., 30 m x 0.25 mm, 0.5 µm film thickness), is often used.[10]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[10]

• Inlet Temperature: Typically around 250°C.

• Oven Temperature Program: A temperature gradient is used to separate the analytes. For example, starting at 50°C and ramping up to 240°C.[10]

• Injection Mode: Splitless injection is often preferred for trace analysis.

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity.

• Source Temperature: Typically around 230°C.

Sample Preparation:

• Prepare stock and working standard solutions of the CRM in a suitable solvent like dichloromethane (B109758) or methanol.

• For drug products, a liquid-liquid extraction is commonly employed. The sample is typically dissolved in an aqueous solution, made alkaline, and then extracted with an organic solvent like dichloromethane.[11]

Visualizing Analytical Workflows

The following diagrams, created using the DOT language, illustrate the typical workflows for the evaluation and use of N-Nitroso Lidocaine CRMs in a research and quality control setting.

References

• 1. synchemia.com [synchemia.com]
• 2. synchemia.com [synchemia.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Lidocaine EP Impurity E | SynZeal [synzeal.com]
• 6. N-nitroso-desethyl lidocaine | LGC Standards [lgcstandards.com]
• 7. Naarini [admin.naarini.com]
• 8. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 9. japsonline.com [japsonline.com]
• 10. A Novel Validated GC-MS/MS Method for the Estimation of N-Nitroso Dimethyl Amine and N-Nitroso Diethyl Amine in Zidovudine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. edqm.eu [edqm.eu]

Safety & Regulatory Compliance

Navigating the Disposal of N-Nitroso Lidocaine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of N-Nitroso Lidocaine, a potential impurity in pharmaceutical products, is a critical component of laboratory safety and regulatory compliance. Due to its classification as a nitrosamine, this compound is treated as a potential carcinogen, necessitating stringent disposal protocols. The principal and recommended method for the disposal of N-Nitroso Lidocaine waste is high-temperature incineration at a licensed hazardous waste facility.[1] For laboratory-scale decontamination, chemical degradation methods may be employed as a supplementary measure prior to final disposal.

Safety and Disposal Summary

The following table summarizes key information for the safe handling and disposal of N-Nitroso Lidocaine:

Parameter	Guideline	Source
Primary Disposal Method	High-temperature hazardous-waste incineration	[1]
Secondary Decontamination	Chemical degradation (for lab-scale only)	[1][2]
Personal Protective Equipment (PPE)	Impermeable gloves, splash goggles, lab coat, and in some cases, a self-contained breathing apparatus	[3][4]
Spill Management	Evacuate the area, contain the spill with inert absorbent material, and decontaminate the site	[2][4]
Waste Classification	Hazardous Waste	[2]

Experimental Protocol for Chemical Degradation

While high-temperature incineration is the required final disposal method, chemical degradation can be used for the decontamination of laboratory equipment and small spills. A common method for the degradation of nitrosamines involves reduction to their less harmful corresponding amines. The following is a general protocol that can be adapted for N-Nitroso Lidocaine and should be performed within a chemical fume hood.

Materials:

• N-Nitroso Lidocaine waste

• Aluminum-nickel alloy powder

• 1 M Potassium Hydroxide (KOH) solution

• Ice bath

• Appropriate container for hazardous waste

Procedure:

• If the N-Nitroso Lidocaine waste is in a solid form or a non-aqueous solvent, dissolve it in a suitable aqueous solvent.

• In a chemical fume hood, place the container with the aqueous N-Nitroso Lidocaine solution in an ice bath to manage the exothermic reaction.

• Slowly add an equal volume of 1 M Potassium Hydroxide (KOH) solution to the N-Nitroso Lidocaine solution.

• Carefully and slowly add aluminum-nickel alloy powder to the alkaline solution. A recommended ratio is approximately 50 grams of alloy per liter of the final solution.[2]

• Allow the reaction to proceed for at least 24 hours to ensure the complete degradation of the nitrosamine.[2]

• Following the reaction, the resulting solution must still be collected and disposed of as hazardous waste through a licensed contractor.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of N-Nitroso Lidocaine.

Disposal workflow for N-Nitroso Lidocaine.

Spill and Emergency Procedures

In the event of a spill of N-Nitroso Lidocaine, immediate and appropriate action is necessary to mitigate exposure and contamination.

• Evacuation: Immediately evacuate all non-essential personnel from the spill area.[2]

• Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Personal Protection: Before addressing the spill, don the appropriate PPE, including a self-contained breathing apparatus if necessary.[3]

• Containment: For liquid spills, use an inert absorbent material such as vermiculite (B1170534) or sand to contain the substance.[2]

• Collection: Carefully collect the absorbed material and any contaminated debris into a sealed, labeled container for hazardous waste disposal.

• Decontamination: Decontaminate the spill area and any affected equipment. Work surfaces can be cleaned with a suitable solvent, and the rinsate should be collected as hazardous waste.[2]

• Reporting: For significant spills, notify your institution's Environmental Health and Safety (EHS) department.[2]

By adhering to these procedures, laboratories can ensure the safe handling and disposal of N-Nitroso Lidocaine, protecting both personnel and the environment.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. benchchem.com [benchchem.com]
• 3. kmpharma.in [kmpharma.in]
• 4. LCSS: DIETHYLNITROSAMINE (AND RELATED NITROSAMINES) [web.stanford.edu]

Safeguarding Your Research: A Guide to Handling N-Nitroso Lidocaine

Essential safety protocols and disposal plans for researchers and drug development professionals working with N-Nitroso Lidocaine.

N-Nitroso Lidocaine, a compound of interest in pharmaceutical research, is classified as a substance with potential health hazards. As a suspected carcinogen that can be harmful if swallowed, inhaled, or in contact with skin, and an irritant to eyes and skin, stringent safety measures are imperative for its handling and disposal.[1] This guide provides essential, immediate safety and logistical information to ensure the well-being of laboratory personnel and the integrity of research.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment strategy is critical when working with N-Nitroso Lidocaine to prevent exposure. The following table summarizes the recommended PPE, drawing from safety data sheets and general guidelines for handling hazardous N-nitroso compounds.[2][3][4][5][6]

Protection Type	Required Equipment	Specifications & Rationale
Eye and Face Protection	Safety Goggles and Face Shield	Goggles must be chemical splash-proof to prevent contact with eyes. A face shield offers an additional layer of protection against accidental splashes, especially when handling the solid compound or preparing solutions.[1][4][6]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are recommended, and double-gloving is advised to minimize risk in case of a tear or puncture in the outer glove.[4][5] Gloves should be changed immediately if contaminated.
Body Protection	Laboratory Coat or Protective Clothing	A buttoned, chemical-resistant lab coat should be worn at all times to protect skin and personal clothing from contamination.[3][4][6] For procedures with a higher risk of exposure, a back-closure gown or a disposable one-piece suit may be necessary.[5]
Respiratory Protection	N95 Respirator or Self-Contained Breathing Apparatus (SCBA)	Recommended when handling the powdered form of the compound to prevent inhalation of fine particles.[4][6] For spill response or situations with potential for high aerosolization, a self-contained breathing apparatus is required.[2][6]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational protocol is essential to create a safe laboratory environment when working with N-Nitroso Lidocaine.

Engineering Controls and Preparation:

• Ventilation: All handling of N-Nitroso Lidocaine, in both solid and solution form, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[4][5]

• Designated Area: Establish a designated area within the laboratory specifically for handling N-Nitroso Lidocaine. This area should be clearly marked with appropriate hazard signs.

• Weighing: When weighing the powdered compound, use an analytical balance located inside the fume hood or a containment enclosure to prevent the dispersal of fine particles.[4]

Handling Procedures:

• Don PPE: Before entering the designated handling area, put on all required personal protective equipment as outlined in the table above.

• Prepare Work Surface: Cover the work surface within the fume hood with absorbent, disposable bench paper.

• Portioning the Compound: Use dedicated spatulas and glassware to handle N-Nitroso Lidocaine, preventing cross-contamination.[4] Avoid generating dust when working with the solid form.

• Solution Preparation: When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

• Post-Handling: After handling, wipe down the dedicated equipment and the work surface within the fume hood with an appropriate decontaminating solution. Dispose of all contaminated materials as hazardous waste.

• Doff PPE: Remove personal protective equipment in the correct order to avoid cross-contamination, and dispose of single-use items in the designated hazardous waste container.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][4] Do not eat, drink, or smoke in the laboratory.[1][4]

Figure 1: A step-by-step workflow for the safe handling of N-Nitroso Lidocaine.

Spill Management and First Aid

In the event of a spill:

• Immediately alert personnel in the vicinity and evacuate the area if the spill is large or outside of a containment hood.

• For small spills within a fume hood, use an appropriate absorbent material to contain the spill.

• For larger spills, follow your institution's hazardous material spill response protocol.

• All materials used for cleanup must be disposed of as hazardous waste.[4]

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.[1]
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2][6]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one to two glasses of water. Seek immediate medical assistance for gastric lavage.[2][6]

Disposal Plan: Ensuring Safe and Compliant Waste Management

All waste contaminated with N-Nitroso Lidocaine must be treated as hazardous waste and disposed of in accordance with all local, state, and federal regulations.

Waste Segregation and Collection:

• Solid Waste: Contaminated solid waste, including gloves, bench paper, and disposable labware, should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste streams unless compatibility has been confirmed.

• Sharps: Contaminated sharps, such as needles or razor blades, must be placed in a designated sharps container that is puncture-resistant and leak-proof.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. kmpharma.in [kmpharma.in]
• 3. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 4. benchchem.com [benchchem.com]
• 5. lsuhsc.edu [lsuhsc.edu]
• 6. kmpharma.in [kmpharma.in]